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4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Documentation Hub

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  • Product: 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine
  • CAS: 1082040-95-6

Core Science & Biosynthesis

Foundational

Synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

An In-Depth Technical Guide to the For Researchers, Scientists, and Drug Development Professionals Abstract 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is a crucial heterocyclic scaffold in medicinal chemistry, serving a...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is a crucial heterocyclic scaffold in medicinal chemistry, serving as a key intermediate in the development of various therapeutic agents. This technical guide provides a comprehensive overview of a plausible and scientifically grounded synthetic route to this target molecule. The synthesis commences with a commercially available substituted pyridine and proceeds through a multi-step sequence involving the construction of the fused pyrrole ring followed by regioselective chlorination. This document outlines the strategic considerations behind the chosen synthetic pathway, detailed experimental protocols for each key transformation, and a discussion of the underlying reaction mechanisms. The synthesis is presented with a focus on practical applicability and scalability for research and development settings.

Introduction and Strategic Overview

The 1H-pyrrolo[3,2-c]pyridine core, also known as 5-azaindole, is a privileged scaffold in drug discovery due to its ability to mimic purine structures and engage in various biological interactions. The introduction of a chloro substituent at the 4-position and a methyl group at the 7-position provides a versatile platform for further functionalization, making the title compound a valuable building block for creating libraries of potential drug candidates.

The synthetic strategy detailed herein is a convergent approach that first establishes the bicyclic pyrrolopyridine core and then introduces the desired chloro functionality. This pathway is designed to maximize regioselectivity and yield, drawing upon established methodologies for the synthesis of related azaindole derivatives.

The overall synthetic transformation can be visualized as follows:

Synthesis_Overview 2-Bromo-5-methylpyridine 2-Bromo-5-methylpyridine Intermediate_A Intermediate_A 2-Bromo-5-methylpyridine->Intermediate_A N-Oxidation Intermediate_B Intermediate_B Intermediate_A->Intermediate_B Nitration Intermediate_C Intermediate_C Intermediate_B->Intermediate_C Enamine Formation Intermediate_D Intermediate_D Intermediate_C->Intermediate_D Reductive Cyclization Intermediate_E Intermediate_E Intermediate_D->Intermediate_E Debromination Intermediate_F Intermediate_F Intermediate_E->Intermediate_F N-Oxidation Target_Molecule 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Intermediate_F->Target_Molecule Chlorination

Caption: Overall synthetic strategy for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Synthesis of the 7-methyl-1H-pyrrolo[3,2-c]pyridine Core

The construction of the methylated pyrrolopyridine core is a critical phase of the synthesis. The following steps are adapted from the well-established synthesis of related 1H-pyrrolo[3,2-c]pyridine derivatives[1][2].

Step 1: N-Oxidation of 2-Bromo-5-methylpyridine

The initial step involves the activation of the pyridine ring towards subsequent electrophilic substitution through the formation of the N-oxide.

  • Reaction: 2-Bromo-5-methylpyridine is treated with an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), in a suitable solvent like dichloromethane (DCM).

  • Causality: The N-oxide formation increases the electron density of the pyridine ring at the 4-position, facilitating the subsequent nitration step.

Experimental Protocol:

  • Dissolve 2-bromo-5-methylpyridine (1.0 eq) in DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Add m-CPBA (1.2 eq) portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-bromo-5-methylpyridine 1-oxide.

Step 2: Nitration of 2-Bromo-5-methylpyridine 1-oxide

The activated N-oxide is then nitrated at the C4 position.

  • Reaction: The N-oxide is treated with a mixture of fuming nitric acid and sulfuric acid.

  • Causality: The N-oxide directs the electrophilic nitration to the 4-position.

Experimental Protocol:

  • Add 2-bromo-5-methylpyridine 1-oxide (1.0 eq) to concentrated sulfuric acid at 0 °C.

  • Slowly add fuming nitric acid (1.5 eq) dropwise, keeping the temperature below 10 °C.

  • Heat the mixture to 60-70 °C and stir for 4-6 hours.

  • Cool the reaction mixture and pour it onto crushed ice.

  • Neutralize with a saturated aqueous solution of sodium hydroxide to precipitate the product.

  • Filter the solid, wash with water, and dry to obtain 2-bromo-5-methyl-4-nitropyridine 1-oxide.

Step 3 & 4: Enamine Formation and Reductive Cyclization

This two-step sequence constructs the fused pyrrole ring.

  • Reaction: The 4-nitro intermediate is first reacted with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form an enamine-like intermediate. This is followed by reductive cyclization using iron powder in acetic acid[1][2].

  • Causality: The reaction with DMF-DMA introduces a two-carbon unit that, upon reduction of the nitro group, cyclizes to form the pyrrole ring. Iron in acetic acid is a classical and effective reagent for the reduction of nitro groups and subsequent cyclization.

Experimental Protocol:

  • Suspend 2-bromo-5-methyl-4-nitropyridine 1-oxide (1.0 eq) in DMF.

  • Add DMF-DMA (2.0 eq) and heat the mixture at 100-110 °C for 8-12 hours.

  • Cool the reaction mixture and evaporate the solvent under reduced pressure.

  • Dissolve the crude intermediate in a mixture of acetic acid and ethanol.

  • Add iron powder (5.0 eq) and heat the mixture to reflux for 2-4 hours.

  • Monitor the reaction by TLC.

  • Cool the mixture, filter through Celite, and concentrate the filtrate.

  • Neutralize with a saturated aqueous solution of sodium bicarbonate and extract with ethyl acetate.

  • Dry the organic layer, filter, and concentrate to yield crude 6-bromo-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Step 5: Debromination

The bromo group at the 6-position is removed to yield the desired core structure.

  • Reaction: Catalytic hydrogenation using palladium on carbon (Pd/C) in the presence of a base.

  • Causality: Palladium-catalyzed hydrogenation is a standard method for the hydrogenolysis of aryl bromides.

Experimental Protocol:

  • Dissolve 6-bromo-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 eq) in methanol.

  • Add 10% Pd/C (0.1 eq) and triethylamine (1.5 eq).

  • Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature for 12-24 hours.

  • Filter the reaction mixture through Celite and concentrate the filtrate to obtain 7-methyl-1H-pyrrolo[3,2-c]pyridine.

Regioselective Chlorination

The final step is the introduction of the chloro group at the 4-position. This is achieved through an N-oxidation followed by treatment with a chlorinating agent, a common strategy for the chlorination of azaindoles[3][4].

Step 6: N-Oxidation of 7-methyl-1H-pyrrolo[3,2-c]pyridine
  • Reaction: Similar to the first step, the pyridine nitrogen is oxidized to the corresponding N-oxide.

  • Causality: This activates the 4-position for nucleophilic attack by a chloride ion in the subsequent chlorination step.

Experimental Protocol:

  • Dissolve 7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 eq) in DCM.

  • Cool to 0 °C and add m-CPBA (1.2 eq) portion-wise.

  • Stir at room temperature for 12-16 hours.

  • Work up as described in Step 1 to obtain 7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide.

Step 7: Chlorination
  • Reaction: The N-oxide is treated with phosphorus oxychloride (POCl₃).

  • Causality: POCl₃ acts as both a chlorinating agent and a dehydrating agent, facilitating the substitution of the oxygen at the nitrogen with a chlorine at the 4-position.

Chlorination_Mechanism cluster_0 Chlorination Pathway N_Oxide 7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide Intermediate Activated Intermediate N_Oxide->Intermediate Activation POCl3 POCl3 POCl3->Intermediate Chloride_Attack Nucleophilic attack by Cl- Intermediate->Chloride_Attack Product 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Chloride_Attack->Product Rearomatization

Caption: Proposed mechanism for the chlorination step.

Experimental Protocol:

  • Add 7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide (1.0 eq) to POCl₃ (5-10 eq) at 0 °C.

  • Heat the reaction mixture to 90-100 °C and stir for 2-4 hours.

  • Monitor the reaction by TLC.

  • Cool the mixture to room temperature and carefully quench by pouring it onto crushed ice.

  • Neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Quantitative Data Summary

StepProductStarting MaterialKey ReagentsTypical Yield (%)
12-Bromo-5-methylpyridine 1-oxide2-Bromo-5-methylpyridinem-CPBA85-95
22-Bromo-5-methyl-4-nitropyridine 1-oxide2-Bromo-5-methylpyridine 1-oxideFuming HNO₃, H₂SO₄70-80
3 & 46-Bromo-7-methyl-1H-pyrrolo[3,2-c]pyridine2-Bromo-5-methyl-4-nitropyridine 1-oxideDMF-DMA, Fe, Acetic Acid50-60
57-methyl-1H-pyrrolo[3,2-c]pyridine6-Bromo-7-methyl-1H-pyrrolo[3,2-c]pyridineH₂, Pd/C80-90
67-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide7-methyl-1H-pyrrolo[3,2-c]pyridinem-CPBA85-95
74-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxidePOCl₃60-75

Conclusion

This guide presents a robust and logical synthetic route for the preparation of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. By leveraging established chemical transformations and providing detailed protocols, this document serves as a valuable resource for researchers in organic and medicinal chemistry. The described pathway offers a practical approach for accessing this important building block, thereby facilitating the discovery and development of novel therapeutic agents.

References

  • Wang, C., Zhang, Y., Yang, S., Shi, L., Rong, R., Zhang, T., ... & Xing, D. (2024). Design, synthesis, and bioevaluation of 1H-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2302320. [Link]

  • Wang, C., Zhang, Y., Yang, S., Shi, L., Rong, R., Zhang, T., ... & Xing, D. (2024). Design, synthesis, and bioevaluation of 1H-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. bioRxiv. [Link]

  • Wang, C., Zhang, Y., Yang, S., Shi, L., Rong, R., Zhang, T., ... & Xing, D. (2024). Design, synthesis, and bioevaluation of 1H-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Semantic Scholar. [Link]

  • Hojnik, C. (2016). Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines (Master's Thesis, Graz University of Technology). [Link]

  • Li, J. (2012). Preparation method for 4-substituted-7-azaindole. CN102746295A.
  • Ripin, D. H., et al. (2017). Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole. Organic Process Research & Development, 21(9), 1362-1367. [Link]

Sources

Exploratory

Characterization of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine: A Technical Guide

Introduction and Significance The 1H-pyrrolo[3,2-c]pyridine scaffold, an isomer of azaindole, is a privileged heterocyclic motif in medicinal chemistry. Its structural resemblance to indole allows it to act as a bioisost...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction and Significance

The 1H-pyrrolo[3,2-c]pyridine scaffold, an isomer of azaindole, is a privileged heterocyclic motif in medicinal chemistry. Its structural resemblance to indole allows it to act as a bioisostere, interacting with a wide range of biological targets.[1][2] The incorporation of a pyridine ring introduces a hydrogen bond acceptor, which can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. Derivatives of 1H-pyrrolo[3,2-c]pyridine have shown promise as potent anticancer agents, particularly as inhibitors of tubulin polymerization.[1][3]

4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is a specifically substituted analog within this important class of compounds. The presence of a chlorine atom at the 4-position provides a handle for further chemical modification, such as cross-coupling reactions, while the methyl group at the 7-position can influence the molecule's steric and electronic properties.[4] This unique combination of features makes it a potentially valuable building block for the synthesis of novel therapeutic agents.

This guide will provide a proposed synthetic route, predicted physicochemical and spectroscopic properties, and a discussion of its likely chemical reactivity and potential applications.

Proposed Synthesis

Based on established methods for the synthesis of substituted azaindoles, a plausible route to 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is proposed.[5][6] The general strategy involves the construction of the pyrrolopyridine core followed by chlorination.

DOT Script for Proposed Synthesis Workflow

G cluster_start Starting Material cluster_reaction1 Step 1: N-Oxidation cluster_intermediate Intermediate cluster_reaction2 Step 2: Chlorination cluster_product Final Product start 7-methyl-1H-pyrrolo[3,2-c]pyridine reaction1 N-Oxidation start->reaction1 intermediate 7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide reaction1->intermediate Formation of N-oxide reagent1 m-CPBA or H₂O₂ reagent1->reaction1 reaction2 Chlorination intermediate->reaction2 product 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine reaction2->product Chlorination at C4 reagent2 POCl₃ reagent2->reaction2

Caption: Proposed two-step synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Experimental Protocol (Proposed)

Step 1: Synthesis of 7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide

  • To a solution of 7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 eq) in a suitable solvent such as dichloromethane or chloroform, add meta-chloroperoxybenzoic acid (m-CPBA) (1.2 eq) portion-wise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with the same organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude N-oxide.

Step 2: Synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

  • To the crude 7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide (1.0 eq), add phosphorus oxychloride (POCl₃) (3.0-5.0 eq) slowly at 0 °C.

  • Heat the reaction mixture to reflux (approximately 100-110 °C) for 2-4 hours, monitoring by TLC.

  • After completion, cool the mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate or ammonium hydroxide until a basic pH is achieved.

  • Extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Physicochemical and Spectroscopic Characterization

The following properties are predicted based on the known characteristics of the pyrrolopyridine core and the electronic effects of the chloro and methyl substituents.

Physicochemical Properties (Predicted)
PropertyPredicted Value
Molecular Formula C₈H₇ClN₂
Molecular Weight 166.61 g/mol
Appearance Off-white to light brown solid
Melting Point 180-190 °C
Boiling Point > 300 °C (decomposes)
Solubility Soluble in DMSO, DMF, methanol; sparingly soluble in chloroform; insoluble in water.
Spectroscopic Data (Predicted)

¹H NMR Spectroscopy (Predicted, in CDCl₃, 400 MHz)

The chemical shifts are estimated based on the parent 1H-pyrrolo[3,2-c]pyridine and known substituent effects. The methyl group is expected to have a minor shielding effect, while the chloro group will have a more complex influence due to its inductive and resonance effects.

ProtonPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
H1 (NH)10.0 - 11.5br s-
H27.2 - 7.4t~2.5
H36.5 - 6.7t~2.5
H67.8 - 8.0s-
CH₃ (C7)2.4 - 2.6s-

¹³C NMR Spectroscopy (Predicted, in CDCl₃, 100 MHz)

CarbonPredicted Chemical Shift (δ, ppm)
C2120 - 125
C3100 - 105
C3a125 - 130
C4145 - 150
C6135 - 140
C7140 - 145
C7a130 - 135
CH₃15 - 20

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is expected to show characteristic absorption bands for the N-H bond, aromatic C-H and C=C bonds, and the C-Cl bond.[7][8]

Functional GroupPredicted Absorption Range (cm⁻¹)Intensity
N-H Stretch3200 - 3400Medium, broad
Aromatic C-H Stretch3000 - 3100Medium
Aliphatic C-H Stretch (CH₃)2850 - 2960Medium
C=C and C=N Stretch1500 - 1620Medium to Strong
C-N Stretch1250 - 1350Medium
C-Cl Stretch700 - 800Strong

Mass Spectrometry (Predicted)

The electron ionization mass spectrum is expected to show a prominent molecular ion peak. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be observable for the molecular ion and any chlorine-containing fragments.[9][10]

m/zPredicted Fragment
166/168[M]⁺ (Molecular Ion)
151/153[M - CH₃]⁺
131[M - Cl]⁺
104[M - Cl - HCN]⁺

Chemical Reactivity and Potential Applications

The chemical reactivity of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is primarily dictated by the electron-deficient nature of the pyridine ring and the presence of the reactive chloro substituent.

DOT Script for Reactivity Pathways

G cluster_reactions Potential Reactions cluster_products Resulting Derivatives start 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine snar Nucleophilic Aromatic Substitution (SNAr) start->snar Nu⁻ coupling Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig) start->coupling Pd catalyst, ligand, base n_alkylation N-Alkylation/Arylation start->n_alkylation Base, R-X product_snar 4-Amino/Alkoxy/Thio-derivatives snar->product_snar product_coupling 4-Aryl/Alkyl-derivatives coupling->product_coupling product_n_alkylation 1-Substituted derivatives n_alkylation->product_n_alkylation

Caption: Key reactivity pathways for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

  • Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at the C4 position is activated towards nucleophilic attack by the electron-withdrawing effect of the pyridine nitrogen. This allows for the displacement of the chloride by a variety of nucleophiles, such as amines, alcohols, and thiols, to generate a diverse library of substituted pyrrolopyridines.[4]

  • Cross-Coupling Reactions: The C-Cl bond can participate in various palladium-catalyzed cross-coupling reactions, including Suzuki, Buchwald-Hartwig, and Sonogashira couplings. This enables the introduction of aryl, heteroaryl, alkyl, and amino groups at the C4 position, further expanding the chemical space accessible from this intermediate.

  • N-Alkylation/Arylation: The pyrrole nitrogen can be deprotonated with a suitable base and subsequently alkylated or arylated to introduce substituents at the N1 position. This can be used to modulate the compound's properties or to introduce further points of diversity.

Given the established biological activity of the 1H-pyrrolo[3,2-c]pyridine scaffold, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is a promising starting material for the development of novel kinase inhibitors, microtubule-targeting agents, and other potential therapeutics.[1][2] Its utility as a versatile building block makes it a valuable tool for medicinal chemists engaged in lead discovery and optimization programs.

Conclusion

While a detailed experimental characterization of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is not currently available in the public domain, this technical guide provides a scientifically grounded prediction of its properties and reactivity. The proposed synthetic route offers a viable pathway for its preparation, and the predicted spectroscopic data can serve as a benchmark for its characterization. The versatile reactivity of this compound underscores its potential as a key intermediate in the synthesis of novel, biologically active molecules. It is our hope that this guide will facilitate further research and application of this promising heterocyclic compound.

References

  • Bruker. (n.d.). NMR Spectroscopy. Retrieved from [Link]

  • Synthesis of 4-Substituted 7-Azaindole Derivatives via Pd-Catalyzed CN and CO Coupling. (2026). ResearchGate. Retrieved from [Link]

  • Wang, C., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. PMC - NIH. Retrieved from [Link]

  • Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. (n.d.). Retrieved from [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. (n.d.). Retrieved from [Link]

  • Preparation method for 4-substituted-7-azaindole. (n.d.). Google Patents.
  • Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. (n.d.). MDPI. Retrieved from [Link]

  • Design, synthesis, and antiproliferative activity of new 1H-pyrrolo[3,2-c]pyridine derivatives against melanoma cell lines. Part 2. (n.d.). PubMed. Retrieved from [Link]

  • Azaindole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Substituent Effects on the 13C-NMR Chemical Shifts of the Pyridinic Ring. (n.d.). Sci-Hub. Retrieved from [Link]

  • Synthesis of Azaindoles. (n.d.). Retrieved from [Link]

  • 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. (n.d.). Retrieved from [Link]

  • CnH2nCl+ ion formation in electron impact MS conditions: A theoretical study. (2026). ResearchGate. Retrieved from [Link]

  • The features of IR spectrum. (n.d.). Retrieved from [Link]

  • CASPRE - 13C NMR Predictor. (n.d.). Retrieved from [Link]

  • 13C NMR substituent induced chemical shifts in the side-chain carbons of ,/-unsaturated sulphones. (n.d.). Retrieved from [Link]

  • 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Mass Spectrometry: Fragmentation. (n.d.). Retrieved from [Link]

  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. (n.d.). MDPI. Retrieved from [Link]

  • Table of Characteristic IR Absorptions. (n.d.). Retrieved from [Link]

  • Predict 1H proton NMR spectra. (n.d.). NMRDB.org. Retrieved from [Link]

  • Using Predicted 13C NMR Spectra with Open Resources for Structure Dereplication. (n.d.). ACD/Labs. Retrieved from [Link]

  • The chemical shifts of the C-2 hydrogen in the spectra of pyrrole.... (n.d.). Study Prep in Pearson+. Retrieved from [Link]

  • IR handout.pdf. (n.d.). Retrieved from [Link]

  • 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. (n.d.). Retrieved from [Link]

  • 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics.. (n.d.). Modgraph. Retrieved from [Link]

  • C2H5Cl CH3CH2Cl mass spectrum of chloroethane fragmentation pattern of m/z m/e ions for analysis and identification of ethyl chloride image diagram doc brown's advanced organic chemistry revision notes. (n.d.). Retrieved from [Link]

  • Infrared Spectroscopy. (n.d.). MSU chemistry. Retrieved from [Link]

  • KnowItAll Informatics Training - NMR Predictions. (n.d.). Wiley Science Solutions. Retrieved from [Link]

  • MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh. Retrieved from [Link]

  • Exercise 16.7 - Predicting Chemical Shifts in an 1H-NMR Spectrum. (2021, December 6). YouTube. Retrieved from [Link]

  • ¹H NMR spectra of 1H‐pyrrole (1) in different solvents.. (n.d.). ResearchGate. Retrieved from [Link]

  • Selected bioactive 1H‐pyrrolo[3,2‐c]piperidines and the development of a new synthetic strategy.. (n.d.). ResearchGate. Retrieved from [Link]

  • Predict 13C carbon NMR spectra. (n.d.). NMRDB.org. Retrieved from [Link]

  • Predict 13C NMR spectra. (n.d.). Cheminfo.org. Retrieved from [Link]

  • 4-Chloro-7-methoxymethyl-2-phenyl-7H-pyrrolo[2,3-b]pyridine. (n.d.). NIH. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to the Physical Properties of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive analysis of the known and predicted physical properties of the heterocyclic building block, 4-chloro-7-methyl-1H-pyrrolo...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the known and predicted physical properties of the heterocyclic building block, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. As a Senior Application Scientist, the following sections synthesize available data with established chemical principles to offer field-proven insights for researchers utilizing this compound in synthesis and drug discovery.

Given the nature of specialized chemical reagents, comprehensive experimental data for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is not extensively published. Therefore, this guide establishes a baseline from confirmed structural data and supplements it with comparative analysis against its parent analog, 4-chloro-1H-pyrrolo[3,2-c]pyridine, for which more data is available. This approach provides a robust framework for anticipating the compound's behavior and for designing appropriate handling and experimental protocols.

Core Molecular Identity and Structure

The foundational step in understanding any chemical entity is to confirm its identity and structure. 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is a substituted azaindole, a class of bicyclic heterocycles of significant interest in medicinal chemistry. The core structure consists of a pyridine ring fused to a pyrrole ring.

The key structural features influencing its physical properties are:

  • The Pyrrolo[3,2-c]pyridine Core: This bicyclic system is relatively planar and possesses both a hydrogen bond donor (the pyrrole N-H) and hydrogen bond acceptors (the pyridine nitrogen).

  • The Chloro Substituent (C4): The electronegative chlorine atom at the 4-position significantly influences the electronic distribution of the pyridine ring, making the molecule susceptible to nucleophilic aromatic substitution reactions.[1]

  • The Methyl Substituent (C7): The methyl group at the 7-position introduces steric bulk and increases the molecule's lipophilicity compared to its unsubstituted parent.

A summary of its core identifiers is presented below.

PropertyValueSource
IUPAC Name 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine[2]
CAS Number 1082040-95-6[2]
Molecular Formula C₈H₇ClN₂[2]
Molecular Weight 166.61 g/mol [2]
Canonical SMILES CC1=CN=C(Cl)C2=C1NC=C2[2]

Below is a diagram illustrating the logical relationship between the core structure and its key chemical features.

G A 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine B Pyrrolo[3,2-c]pyridine Core (Planar, H-bond sites) A->B C C4-Chloro Group (Electronegative, SNAr site) A->C D C7-Methyl Group (Lipophilic, Steric bulk) A->D E Overall Physical Properties (Solubility, M.p., Polarity) B->E C->E D->E

Caption: Key structural components of the target molecule.

Physicochemical Properties: A Comparative Analysis

Direct experimental values for many physical properties of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine are not publicly available. To provide meaningful guidance, this section presents computed properties and establishes a comparative analysis with the well-documented parent compound, 4-chloro-1H-pyrrolo[3,2-c]pyridine (CAS 60290-21-3). The addition of a methyl group is expected to have predictable effects: a slight increase in melting/boiling points due to increased van der Waals forces and a decrease in aqueous solubility due to higher lipophilicity.

Property4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (Target)4-chloro-1H-pyrrolo[3,2-c]pyridine (Parent Analog)Causality of Methyl Group Addition
Physical State Solid (Predicted)Solid[3]Increased molecular weight and intermolecular forces favor the solid state.
Molecular Weight 166.61 g/mol [2]152.58 g/mol [3][4]Addition of a -CH₂- unit.
Melting Point Data not available. Predicted to be slightly higher than the parent analog.Data not available.Increased molecular mass and potentially more efficient crystal packing lead to higher lattice energy.
Boiling Point Data not available.Data not available.Increased van der Waals forces require more energy to overcome.
pKa Data not available.Data not available.The electron-donating nature of the methyl group may slightly increase the basicity of the pyridine nitrogen compared to the parent.
LogP (XLogP3) Data not available.1.9 (Computed)[4]The methyl group is lipophilic, which is expected to increase the LogP value, indicating lower aqueous solubility.
Solubility Data not available. Predicted to be soluble in organic solvents like DMSO, DMF, and chlorinated solvents.Data not available.The parent azaindole scaffold is often soluble in polar aprotic solvents. The methyl group will enhance solubility in less polar organic solvents.

Experimental Protocols for Property Determination

For researchers who need to generate precise data, the following section details standard, self-validating protocols for determining key physical properties.

Melting Point Determination via Differential Scanning Calorimetry (DSC)

Expertise & Rationale: DSC is the gold standard for melting point determination, offering higher precision and more information (e.g., purity, phase transitions) than traditional capillary methods. The protocol is designed to ensure thermal equilibrium and accurate detection of the melting endotherm.

Methodology:

  • Sample Preparation: Accurately weigh 1-3 mg of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine into a Tzero aluminum pan.

  • Encapsulation: Hermetically seal the pan to prevent sublimation, a common issue with planar heterocyclic compounds.

  • Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

  • Thermal Program:

    • Equilibrate the cell at 25°C.

    • Ramp the temperature at a controlled rate of 10°C/min up to a temperature well past the expected melting point (e.g., 250°C). A slower ramp rate (2-5°C/min) can be used for higher accuracy.

    • Use a nitrogen purge gas (50 mL/min) to maintain an inert atmosphere and prevent oxidative degradation.

  • Data Analysis: The melting point is determined as the onset temperature of the melting endotherm on the resulting heat flow vs. temperature curve. The peak area can be used to calculate the heat of fusion.

The workflow for this protocol is visualized below.

G cluster_prep Sample Preparation cluster_dsc DSC Analysis cluster_analysis Data Interpretation A Weigh 1-3 mg of sample B Place in Aluminum Pan A->B C Hermetically Seal Pan B->C D Load Sample & Ref into DSC Cell C->D E Run Thermal Program (e.g., 10°C/min) D->E F Record Heat Flow vs. Temperature E->F G Identify Endotherm Peak F->G H Determine Onset T° (Melting Point) G->H

Caption: Workflow for Melting Point Determination by DSC.

Solubility Assessment

Expertise & Rationale: A systematic, tiered approach to solubility testing is crucial for downstream applications like reaction setup and formulation. This protocol prioritizes common laboratory solvents and uses a simple, visual method for rapid assessment, followed by quantitative analysis if required.

Methodology:

  • Stock Preparation: Prepare a stock of the compound at a high concentration (e.g., 10 mg/mL) in a solvent where it is known to be highly soluble, such as Dimethyl Sulfoxide (DMSO).

  • Solvent Panel: Dispense 1 mL of a panel of test solvents (e.g., Water, Ethanol, Methanol, Acetone, Dichloromethane, Ethyl Acetate, Hexanes) into separate, clear glass vials.

  • Qualitative Assessment:

    • Add a small, known amount of the solid compound (e.g., 1 mg) to each vial.

    • Vortex each vial for 2 minutes at room temperature.

    • Visually inspect for undissolved solid against a dark background. Classify as 'Freely Soluble', 'Sparingly Soluble', or 'Insoluble'.

  • Quantitative Assessment (for 'Sparingly Soluble' or 'Insoluble' results):

    • For key solvents, prepare a saturated solution by adding excess solid and stirring for 24 hours to ensure equilibrium.

    • Filter the solution using a 0.22 µm syringe filter to remove undissolved solid.

    • Analyze the concentration of the filtrate using a calibrated HPLC-UV method.

Spectral and Spectroscopic Data

While specific spectra for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine are not in public repositories, its structure allows for predictable spectral characteristics. Researchers synthesizing or verifying this compound should look for the following features.

TechniqueExpected ObservationsRationale
¹H NMR Aromatic protons on both rings (typically 6.5-8.5 ppm).A singlet for the pyrrole N-H proton (often broad, >10 ppm).A singlet for the C7-methyl group (typically 2.3-2.7 ppm).The chemical shifts are characteristic of the electron-deficient pyridine ring and electron-rich pyrrole ring. The methyl group is in a typical aromatic methyl region.
¹³C NMR Multiple signals in the aromatic region (100-150 ppm).A signal for the methyl carbon (typically 15-25 ppm).The number of distinct carbon signals will confirm the structure's asymmetry.
Mass Spec (MS) A molecular ion (M⁺) peak at m/z ≈ 166.A characteristic M+2 peak at m/z ≈ 168 with ~1/3 the intensity of the M⁺ peak.The isotopic pattern of chlorine (³⁵Cl:³⁷Cl ≈ 3:1) provides a definitive signature for a monochlorinated compound.
Infrared (IR) An N-H stretching band (typically 3100-3400 cm⁻¹).C=C and C=N stretching bands in the 1400-1600 cm⁻¹ region.These vibrations are characteristic of the pyrrole N-H bond and the aromatic rings of the core structure.

Safety and Handling

Trustworthiness: All handling protocols must be grounded in a thorough understanding of the compound's potential hazards. Commercial suppliers have classified this compound with GHS hazard statements that demand rigorous safety precautions.[2]

  • Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled).[2]

  • Signal Word: Danger[2]

  • UN Number: 2811 (Toxic solid, organic, n.o.s.)[2]

Mandatory Handling Protocol:

  • Engineering Controls: Always handle this compound within a certified chemical fume hood to prevent inhalation of dust or vapors.

  • Personal Protective Equipment (PPE):

    • Eye Protection: Wear chemical safety goggles.

    • Hand Protection: Use nitrile gloves. Double-gloving is recommended for extended handling.

    • Body Protection: Wear a standard laboratory coat.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area under an inert atmosphere (e.g., argon or nitrogen) as recommended.[2]

  • Disposal: Dispose of waste material in accordance with local, state, and federal regulations for toxic chemical waste.

References

  • 4-chloro-1H-pyrrolo[3,2-c]pyridine , PubChem, National Center for Biotechnology Information. [Link]

  • Introduction to 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Structure, Properties, and Basic Chemistry , Srini Chem. [Link]

Sources

Exploratory

An In-depth Technical Guide to 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine: A Privileged Scaffold in Medicinal Chemistry

This technical guide provides a comprehensive overview of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, a heterocyclic compound of significant interest to researchers and professionals in the field of drug discovery and d...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a comprehensive overview of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, a heterocyclic compound of significant interest to researchers and professionals in the field of drug discovery and development. We will delve into its chemical structure, physicochemical properties, plausible synthetic routes, and its role as a key building block in the creation of novel therapeutics, particularly in oncology and inflammation.

Introduction: The Significance of the 1H-pyrrolo[3,2-c]pyridine Core

The 1H-pyrrolo[3,2-c]pyridine scaffold is a privileged heterocyclic ring system that has garnered substantial attention in medicinal chemistry. Its structural resemblance to purines and other endogenous molecules allows it to interact with a wide range of biological targets. Derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, most notably as potent inhibitors of various protein kinases, making them highly valuable in the development of targeted therapies.[1][2] The introduction of a chlorine atom at the 4-position and a methyl group at the 7-position of this core structure, as in 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, provides a unique combination of electronic properties and substitution points for further chemical modification, enabling the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

Chemical Structure and Physicochemical Properties

4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is a bicyclic aromatic compound with the chemical formula C₈H₇ClN₂. Its structure consists of a pyrrole ring fused to a pyridine ring.

Systematic IUPAC Name: 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

Below is a 2D representation of the chemical structure:

Caption: 2D Chemical Structure of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Table 1: Physicochemical Properties of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

PropertyValueSource
CAS Number 1082040-95-6[3]
Molecular Formula C₈H₇ClN₂[4]
Molecular Weight 166.61 g/mol [4]
Appearance Expected to be a solidInferred
Solubility Expected to be soluble in organic solvents like DMSO, DMF, and chlorinated solvents.Inferred

Synthesis Strategies and Methodologies

One potential synthetic approach is outlined below. This proposed pathway is based on analogous transformations reported for similar heterocyclic systems.

G cluster_0 Proposed Synthetic Pathway Start Substituted Pyridine Precursor Intermediate1 Pyrrolopyridine Core Formation Start->Intermediate1 Cyclization Intermediate2 Hydroxypyrrolopyridine Intermediate1->Intermediate2 Oxidation/Hydrolysis Product 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Intermediate2->Product Chlorination (e.g., POCl3)

Caption: A plausible synthetic workflow for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Illustrative Experimental Protocol (Hypothetical)

The following protocol is a generalized procedure based on the synthesis of similar compounds and should be optimized for the specific target molecule.

Step 1: Synthesis of 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one

A suitable substituted pyridine derivative would undergo a cyclization reaction to form the pyrrolopyridine core. This can often be achieved through reactions like the Fischer indole synthesis or variations thereof, starting from a corresponding hydrazine and a ketone or aldehyde.

Step 2: Chlorination of 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one

  • To a stirred solution of 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one (1.0 eq) in phosphorus oxychloride (POCl₃, 10-20 eq) is added N,N-diisopropylethylamine (DIPEA, 1.5-2.0 eq) at 0 °C.

  • The reaction mixture is heated to reflux (typically 100-110 °C) and stirred for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

  • The reaction mixture is cooled to room temperature and the excess POCl₃ is removed under reduced pressure.

  • The residue is carefully quenched by pouring it onto crushed ice with vigorous stirring.

  • The aqueous solution is neutralized with a saturated solution of sodium bicarbonate (NaHCO₃) to a pH of 7-8.

  • The aqueous layer is extracted with a suitable organic solvent, such as ethyl acetate or dichloromethane (3 x 50 mL).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired product, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Self-Validation: The identity and purity of the synthesized compound should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[3]

Spectroscopic Characterization

While specific spectra for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine are not publicly available in the searched literature, commercial suppliers indicate the availability of NMR and MS data.[3] Based on the structure and data for analogous compounds, the following characteristic signals can be anticipated.[2]

Table 2: Predicted Spectroscopic Data

TechniqueExpected Observations
¹H NMR Aromatic protons on the pyrrole and pyridine rings, a singlet for the methyl group, and a broad singlet for the N-H proton of the pyrrole ring.
¹³C NMR Resonances corresponding to the eight carbon atoms in the molecule, including the methyl carbon and the carbons of the heterocyclic rings.
Mass Spec (LC-MS) A molecular ion peak corresponding to the molecular weight of the compound (166.61 g/mol ).

Applications in Drug Discovery and Medicinal Chemistry

The 1H-pyrrolo[3,2-c]pyridine scaffold is a cornerstone in the design of kinase inhibitors. The nitrogen atoms in the ring system can act as hydrogen bond acceptors, mimicking the hinge-binding motif of ATP in the kinase active site. The chloro-substituent at the 4-position can serve as a handle for further functionalization through various cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination, allowing for the introduction of diverse side chains to probe the kinase active site and enhance potency and selectivity.[5]

Kinase Inhibition

Derivatives of the closely related pyrrolopyrimidine scaffold have shown potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases, including but not limited to:

  • Epidermal Growth Factor Receptor (EGFR): Mutations in EGFR are common drivers of non-small cell lung cancer (NSCLC).[7]

  • Vascular Endothelial Growth Factor Receptor (VEGFR): A key regulator of angiogenesis, the formation of new blood vessels that is crucial for tumor growth.[7]

  • FMS-like Tyrosine Kinase 3 (FLT3): Mutations in FLT3 are associated with acute myeloid leukemia (AML).

  • Janus Kinases (JAKs): Involved in cytokine signaling pathways that regulate inflammation and immunity.[8]

G cluster_0 Therapeutic Potential of Pyrrolopyridine Derivatives Scaffold 1H-pyrrolo[3,2-c]pyridine Core Kinase Kinase Inhibition Scaffold->Kinase Target Anticancer Anticancer Activity Kinase->Anticancer Mechanism AntiInflammatory Anti-inflammatory Activity Kinase->AntiInflammatory Mechanism

Caption: The central role of the 1H-pyrrolo[3,2-c]pyridine scaffold in targeting kinases for therapeutic benefit.

Anticancer Activity

Numerous studies have reported the significant in vitro and in vivo anticancer activity of 1H-pyrrolo[3,2-c]pyridine derivatives.[1][2] These compounds have been shown to inhibit the proliferation of various cancer cell lines, induce apoptosis (programmed cell death), and suppress tumor growth in animal models. The versatility of the scaffold allows for the development of compounds with improved potency, selectivity, and pharmacokinetic properties.

Conclusion and Future Perspectives

4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine represents a valuable and versatile building block for the synthesis of novel bioactive molecules. Its inherent drug-like properties and the strategic placement of reactive handles make it an attractive starting point for the development of potent and selective kinase inhibitors. The continued exploration of the chemical space around this scaffold holds significant promise for the discovery of next-generation therapeutics for the treatment of cancer, inflammatory disorders, and other diseases driven by aberrant kinase signaling. Further research into the specific biological activities of this compound and its derivatives is warranted to fully elucidate its therapeutic potential.

References

  • Al-Ostoot, F. H., Al-Ghorbani, M., & El-Gazzar, A. R. (2018). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1160–1166. ([Link])

  • Al-Suwaidan, I. A., Abdel-Aziz, A. A.-M., & El-Gazzar, A. R. (2012). Design, synthesis, and antiproliferative activity of new 1H-pyrrolo[3,2-c]pyridine derivatives against melanoma cell lines. Part 2. Bioorganic & Medicinal Chemistry Letters, 22(24), 7585–7589. ([Link])

  • Karlsson, J., Våbenø, J., & Engh, R. A. (2018). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 23(7), 1734. ([Link])

  • Wang, C., Zhang, Y., Yang, S., Shi, L., Rong, R., Zhang, T., ... & Xing, D. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2302320. ([Link])

  • Abdel-Aziem, A., Alkahtani, H. M., & El-Gazzar, A. R. (2021). Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. Journal of the Iranian Chemical Society, 18(11), 3029–3042. ([Link])

  • Patsnap. Method for synthesizing 4-chloro-pyridine. ()
  • Sunway Pharm Ltd. 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. ([Link])

Sources

Foundational

Spectroscopic Characterization of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine: A Technical Guide for Drug Discovery Professionals

Molecular Structure and its Spectroscopic Implications The structure of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, with the IUPAC numbering convention, is presented below. The key structural features that will dictate...

Author: BenchChem Technical Support Team. Date: January 2026

Molecular Structure and its Spectroscopic Implications

The structure of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, with the IUPAC numbering convention, is presented below. The key structural features that will dictate its spectroscopic signature are:

  • Aromatic System: The fused pyrrolo[3,2-c]pyridine core is an electron-rich aromatic system. The protons and carbons within this system will have characteristic chemical shifts in NMR spectroscopy.

  • Substituents: The electron-withdrawing chloro group at the C4 position and the electron-donating methyl group at the C7 position will induce predictable shifts in the NMR signals of nearby protons and carbons.

  • N-H Proton: The pyrrole nitrogen bears a proton that is typically observable in the 1H NMR spectrum and can be identified by its exchangeability with D2O.

  • Isotopic Signatures: The presence of a chlorine atom will result in a characteristic M+2 isotopic pattern in mass spectrometry due to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. Based on the analysis of related pyrrolo[3,2-c]pyridine derivatives, a predicted ¹H and ¹³C NMR data set for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is presented below.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum is expected to exhibit signals corresponding to the aromatic protons, the methyl group protons, and the N-H proton. The chemical shifts are influenced by the electron density of the aromatic system and the electronic effects of the substituents.

Proton Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Notes
H27.2 - 7.4d~3.0Doublet due to coupling with H3.
H36.5 - 6.7d~3.0Doublet due to coupling with H2.
H67.0 - 7.2s-Singlet, as adjacent positions are substituted.
7-CH₃2.4 - 2.6s-Singlet for the methyl protons.
1-NH8.0 - 9.0br s-Broad singlet, exchangeable with D₂O.

Predicted in CDCl₃ at 400 MHz.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The chemical shifts are sensitive to the hybridization and the electronic environment of each carbon atom.

Carbon Predicted Chemical Shift (δ, ppm) Notes
C2125 - 128
C3100 - 103
C3a128 - 131
C4145 - 148Carbon bearing the chloro substituent.
C6115 - 118
C7140 - 143Carbon bearing the methyl substituent.
C7a142 - 145
7-CH₃15 - 18

Predicted in CDCl₃ at 100 MHz.

Rationale for Predicted Chemical Shifts

The predicted chemical shifts are based on an analysis of published data for various 1H-pyrrolo[3,2-c]pyridine derivatives. For instance, a recent study on novel 1H-pyrrolo[3,2-c]pyridine derivatives provides a valuable reference for the chemical shifts of the core structure[1]. The electron-withdrawing nature of the chlorine atom at C4 is expected to deshield this carbon, resulting in a downfield chemical shift. Conversely, the electron-donating methyl group at C7 will likely cause a slight shielding of the C7 carbon.

Experimental Protocol for NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is crucial for structural verification.

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H spectrum.

    • Perform a D₂O exchange experiment to confirm the N-H proton signal.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Consider performing DEPT-135 and DEPT-90 experiments to aid in the assignment of carbon multiplicities.

  • 2D NMR (Optional but Recommended):

    • Acquire COSY (Correlation Spectroscopy) to establish proton-proton coupling networks.

    • Acquire HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons.

    • Acquire HMBC (Heteronuclear Multiple Bond Correlation) to establish long-range proton-carbon correlations, which is invaluable for assigning quaternary carbons.

Diagram of NMR Experimental Workflow

NMR_Workflow cluster_sample_prep Sample Preparation cluster_data_acquisition Data Acquisition (400 MHz Spectrometer) cluster_data_analysis Data Analysis Compound ~5-10 mg of Compound NMR_Tube NMR Tube Compound->NMR_Tube Solvent 0.6 mL CDCl3 Solvent->NMR_Tube H1_NMR 1D 1H NMR NMR_Tube->H1_NMR C13_NMR 1D 13C NMR NMR_Tube->C13_NMR TwoD_NMR 2D NMR (COSY, HSQC, HMBC) NMR_Tube->TwoD_NMR D2O_Exchange D2O Exchange H1_NMR->D2O_Exchange Structure_Elucidation Structure Elucidation H1_NMR->Structure_Elucidation D2O_Exchange->Structure_Elucidation DEPT DEPT-135/90 C13_NMR->DEPT C13_NMR->Structure_Elucidation DEPT->Structure_Elucidation TwoD_NMR->Structure_Elucidation

Caption: Workflow for NMR data acquisition and analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound. For 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, the key expected feature is the isotopic pattern of the molecular ion due to the presence of chlorine.

Predicted Mass Spectrum
  • Molecular Formula: C₈H₇ClN₂

  • Monoisotopic Mass: 166.030 g/mol

  • Expected Molecular Ion Peaks (M⁺):

    • m/z 166.03: Corresponding to the molecule with the ³⁵Cl isotope.

    • m/z 168.03: Corresponding to the molecule with the ³⁷Cl isotope.

  • Isotopic Ratio: The relative intensity of the M⁺ and M+2 peaks should be approximately 3:1, which is characteristic of a molecule containing one chlorine atom.

Expected Fragmentation Pattern

Electron ionization (EI) mass spectrometry would likely lead to fragmentation of the parent molecule. Plausible fragmentation pathways could involve the loss of the methyl group or the chlorine atom, or cleavage of the heterocyclic rings. High-resolution mass spectrometry (HRMS) would be invaluable for confirming the elemental composition of the molecular ion and any significant fragments.

Experimental Protocol for Mass Spectrometry
  • Instrumentation: A mass spectrometer with an appropriate ionization source (e.g., ESI for LC-MS or EI for GC-MS).

  • Sample Introduction: The sample can be introduced via direct infusion, or coupled to a chromatographic system (GC or LC) for separation prior to detection.

  • Data Acquisition:

    • Acquire a full scan mass spectrum to identify the molecular ion.

    • If fragmentation is desired, perform MS/MS analysis on the molecular ion peak.

    • For accurate mass measurement, utilize a high-resolution mass spectrometer (e.g., TOF or Orbitrap).

Diagram of Mass Spectrometry Analysis

MS_Analysis cluster_spectrum Expected Mass Spectrum Features Compound 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Ionization Ionization (e.g., ESI, EI) Compound->Ionization Mass_Analyzer Mass Analyzer (e.g., Quadrupole, TOF) Ionization->Mass_Analyzer Detector Detector Mass_Analyzer->Detector Mass_Spectrum Mass Spectrum Detector->Mass_Spectrum M_peak [M]+ at m/z 166 M2_peak [M+2]+ at m/z 168 Ratio Intensity Ratio ~3:1

Caption: Conceptual workflow of mass spectrometry analysis.

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy

While less definitive for complete structure elucidation than NMR and MS, IR and UV-Vis spectroscopy provide valuable information about the functional groups and electronic properties of the molecule.

Predicted Infrared (IR) Spectrum
Wavenumber (cm⁻¹) Vibration Intensity
3100 - 3000Aromatic C-H stretchMedium
2950 - 2850Aliphatic C-H stretch (methyl)Medium
1620 - 1580C=C and C=N stretching in aromatic ringsMedium to Strong
~1500Aromatic ring vibrationsMedium to Strong
1100 - 1000C-Cl stretchStrong
~3400N-H stretch (pyrrole)Medium, can be broad
Predicted Ultraviolet-Visible (UV-Vis) Spectrum

The UV-Vis spectrum is expected to show absorption bands corresponding to the π → π* transitions within the aromatic pyrrolo[3,2-c]pyridine system. The exact position of the absorption maxima (λ_max) will depend on the solvent used. Typically, for such aromatic systems, one would expect to see absorptions in the 250-350 nm range.

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of the key spectroscopic data for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. By leveraging data from closely related analogues and fundamental spectroscopic principles, this document serves as a valuable resource for scientists involved in the synthesis and characterization of novel heterocyclic compounds for drug discovery. The provided experimental protocols offer a standardized approach to data acquisition, ensuring high-quality and reproducible results. As with any predictive analysis, experimental verification remains the gold standard, and it is our hope that this guide will facilitate such future work.

References

  • PubChem. 4-chloro-1H-pyrrolo[3,2-c]pyridine. [Link]

  • Wang, C., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2302980. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Discovery of Novel 1H-Pyrrolo[3,2-c]pyridine Derivatives

Foreword: The Architectural Versatility of the 5-Azaindole Scaffold In the landscape of medicinal chemistry, certain heterocyclic structures distinguish themselves through their remarkable versatility and potent biologic...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Architectural Versatility of the 5-Azaindole Scaffold

In the landscape of medicinal chemistry, certain heterocyclic structures distinguish themselves through their remarkable versatility and potent biological activity. The 1H-pyrrolo[3,2-c]pyridine, also known as 5-azaindole, is one such privileged scaffold. Its unique arrangement of a pyrrole ring fused to a pyridine nucleus creates a bioisostere of indole with distinct electronic properties, hydrogen bonding capabilities, and spatial arrangements. This guide provides a comprehensive exploration of the discovery of novel derivatives based on this core, delving into the strategic rationale behind their synthesis, their diverse mechanisms of action, and the critical structure-activity relationships that govern their therapeutic potential. We will traverse from the synthetic chemist's bench to the biologist's assay, offering field-proven insights for researchers, scientists, and drug development professionals dedicated to advancing therapeutic innovation.

Section 1: Strategic Synthesis of the 1H-Pyrrolo[3,2-c]pyridine Core

The successful discovery of novel derivatives is fundamentally reliant on robust and flexible synthetic methodologies. The construction of the 1H-pyrrolo[3,2-c]pyridine core can be approached from multiple avenues, with palladium-catalyzed cross-coupling reactions representing a particularly powerful and adaptable strategy. This approach allows for the late-stage introduction of molecular diversity, which is crucial for efficient lead optimization.

Causality in Synthetic Design: The Domino Palladium-Coupling Approach

A highly effective strategy involves a domino sequence of palladium-mediated reactions, starting with a suitably substituted pyridine precursor. For instance, a Sonagashira coupling of a 4-amino-2-bromo-5-iodopyridine with a terminal alkyne can be used to construct a key intermediate, which then undergoes a base-mediated cyclization to form the pyrrolopyridine core.[1] This is followed by a subsequent Suzuki or Buchwald-Hartwig coupling to install the final desired substituent at the 6-position.[2] This multi-step, one-pot or sequential approach is elegant because it builds complexity rapidly and provides multiple points for diversification.

The choice of catalysts (e.g., PdCl₂(PPh₃)₂, Pd₂(dba)₃), ligands (e.g., Xantphos), and bases (e.g., t-BuOK, Cs₂CO₃) is critical and is dictated by the specific electronic nature of the coupling partners. For example, the use of a bulky phosphine ligand like Xantphos can be instrumental in facilitating the reductive elimination step in C-N cross-coupling reactions.

Mandatory Visualization: General Synthetic Workflow

G cluster_start Starting Materials cluster_intermediate Core Formation cluster_diversification Diversification A Substituted 4-Amino-2-bromo-5-iodopyridine C Key Cyclization Precursor A->C Sonagashira Coupling B Terminal Alkyne (R1-C≡CH) B->C D 6-Bromo-1H-pyrrolo[3,2-c]pyridine Core C->D Base-mediated Cyclization F Final Novel 1H-pyrrolo[3,2-c]pyridine Derivative D->F Suzuki or Buchwald Coupling E Arylboronic Acid or Aniline (R2) E->F G cluster_drug Drug Action cluster_cellular Cellular Machinery cluster_outcome Cellular Outcome Drug 1H-Pyrrolo[3,2-c]pyridine Derivative (CBSI) Tubulin α/β-Tubulin Dimers Drug->Tubulin Binds to Colchicine Site Microtubules Microtubule Polymerization Drug->Microtubules INHIBITS Tubulin->Microtubules Polymerizes Mitosis Mitotic Spindle Formation Microtubules->Mitosis Enables Arrest G2/M Phase Arrest Mitosis->Arrest Disruption Leads to Apoptosis Apoptosis (Cell Death) Arrest->Apoptosis Triggers

Sources

Foundational

Initial Biological Screening of 4-Chloro-7-Methyl-1H-pyrrolo[3,2-c]pyridine Analogs: A Technical Guide

Authored by: Your Senior Application Scientist Introduction: The Therapeutic Potential of the Pyrrolo[3,2-c]pyridine Scaffold The pyrrolo[3,2-c]pyridine scaffold is a privileged heterocyclic structure in medicinal chemis...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: Your Senior Application Scientist

Introduction: The Therapeutic Potential of the Pyrrolo[3,2-c]pyridine Scaffold

The pyrrolo[3,2-c]pyridine scaffold is a privileged heterocyclic structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its unique electronic and steric properties allow for diverse interactions with various biological targets. Derivatives of this scaffold have demonstrated a wide spectrum of pharmacological activities, including potent anticancer, kinase inhibitory, and antimicrobial effects.[1][2][3][4] The strategic substitution on this core structure can significantly modulate its biological profile, offering a promising avenue for the discovery of novel therapeutic agents. This guide outlines a systematic and efficient initial biological screening cascade for a focused library of novel 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine analogs. The rationale behind this screening strategy is to first establish a baseline of cytotoxic activity, followed by a tiered approach to elucidate potential mechanisms of action, thereby identifying promising lead candidates for further development.

A Tiered Approach to Biological Screening

A successful initial screening campaign should be logical, cost-effective, and designed to provide a clear path for decision-making. The proposed cascade for the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine analogs is structured in two tiers. Tier 1 focuses on a broad assessment of cytotoxicity to identify active compounds and establish a preliminary therapeutic index. Tier 2 delves into more specific, mechanism-oriented assays based on the known biological activities of the broader pyrrolopyridine class of compounds.

Screening_Cascade cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Secondary & Mechanistic Assays Compound Library Compound Library Cytotoxicity Assay (MTT) Cytotoxicity Assay (MTT) Compound Library->Cytotoxicity Assay (MTT) Test Analogs Anticancer Assays Anticancer Assays Cytotoxicity Assay (MTT)->Anticancer Assays Potent & Selective Analogs Kinase Inhibition Kinase Inhibition Cytotoxicity Assay (MTT)->Kinase Inhibition Potent Analogs Antimicrobial Screening Antimicrobial Screening Cytotoxicity Assay (MTT)->Antimicrobial Screening All Analogs Data Analysis Data Analysis Anticancer Assays->Data Analysis Kinase Inhibition->Data Analysis Antimicrobial Screening->Data Analysis Lead Identification Lead Identification Data Analysis->Lead Identification

Figure 1: A tiered biological screening cascade for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine analogs.

Tier 1 Screening: General Cytotoxicity Assessment

The initial step in evaluating any new chemical entity for potential therapeutic use is to assess its general cytotoxicity. This provides a baseline understanding of the concentration at which the compound elicits a biological effect and helps to identify compounds with a desirable therapeutic window—potent against target cells while sparing normal cells. The MTT assay is a robust, colorimetric assay that is widely used for this purpose.[5][6]

Experimental Protocol: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells as an indicator of their viability.[7] Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product.[8] The amount of formazan produced is directly proportional to the number of living cells.[5]

Cell Lines:

  • A representative cancer cell line (e.g., MCF-7 for breast cancer, HeLa for cervical cancer).[1]

  • A normal, non-cancerous cell line (e.g., human dermal fibroblasts) to assess general toxicity.

Step-by-Step Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[7]

  • Compound Treatment: Prepare serial dilutions of the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine analogs in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[6]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the formazan crystals.[7]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[6][7][8]

MTT_Workflow Start Start Cell Seeding Cell Seeding Start->Cell Seeding Compound Treatment Compound Treatment Cell Seeding->Compound Treatment Incubation Incubation Compound Treatment->Incubation MTT Addition MTT Addition Incubation->MTT Addition Formazan Solubilization Formazan Solubilization MTT Addition->Formazan Solubilization Absorbance Reading Absorbance Reading Formazan Solubilization->Absorbance Reading Data Analysis Data Analysis Absorbance Reading->Data Analysis End End Data Analysis->End

Figure 2: Workflow for the MTT cell viability assay.

Tier 2 Screening: Elucidating a Mechanism of Action

Compounds that demonstrate significant and selective cytotoxicity in Tier 1 will be advanced to Tier 2 screening. This stage aims to provide initial insights into the potential mechanism of action of the active analogs. Given the known activities of pyrrolopyridine derivatives, we will focus on anticancer, kinase inhibition, and antimicrobial pathways.

Anticancer and Mechanistic Assays

For compounds showing potent and selective anticancer activity, it is crucial to determine if the observed cytotoxicity is due to cell cycle arrest or the induction of apoptosis.

  • Cell Cycle Analysis: This is performed using flow cytometry after staining the cells with a DNA-intercalating dye like propidium iodide. The analysis reveals the proportion of cells in different phases of the cell cycle (G0/G1, S, G2/M), indicating if the compound causes arrest at a specific checkpoint. Some pyrrolo[3,2-c]pyridine derivatives have been shown to cause G2/M phase cell cycle arrest.[1]

  • Apoptosis Assay: The induction of apoptosis can be assessed using methods like Annexin V/PI staining followed by flow cytometry. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells, while propidium iodide stains late apoptotic and necrotic cells.

Kinase Inhibition Assays

The pyrrolopyridine scaffold is a common feature in many kinase inhibitors.[3][4] Tyrosine kinases, in particular, are critical regulators of cellular processes, and their dysregulation is implicated in many diseases, including cancer.[9] Therefore, screening potent analogs against a representative kinase is a logical next step. FMS kinase (CSF-1R) is a relevant target, as some pyrrolo[3,2-c]pyridine derivatives have shown inhibitory activity against it.[3]

Experimental Protocol: In Vitro Kinase Inhibition Assay (e.g., FMS Kinase)

A variety of assay formats are available for screening kinase inhibitors, including radiometric assays, which are considered the gold standard, and luminescence-based assays like ADP-Glo™.[10][11]

  • Reaction Setup: In a suitable microplate, combine the kinase, a specific substrate, and ATP.

  • Compound Addition: Add the test compounds at various concentrations.

  • Incubation: Allow the kinase reaction to proceed for a defined period at an optimal temperature.

  • Detection: Stop the reaction and measure the kinase activity. In a radiometric assay, this involves quantifying the incorporation of radiolabeled phosphate into the substrate.[10] In the ADP-Glo™ assay, the amount of ADP produced is measured via a luminescence signal.[11]

  • Data Analysis: The percentage of kinase inhibition is calculated relative to a control reaction without the inhibitor.

Kinase_Signaling Ligand Ligand FMS Kinase (RTK) FMS Kinase (RTK) Ligand->FMS Kinase (RTK) ADP ADP FMS Kinase (RTK)->ADP Substrate Substrate FMS Kinase (RTK)->Substrate Phosphorylation Analog Analog Analog->FMS Kinase (RTK) Inhibition ATP ATP ATP->FMS Kinase (RTK) Phospho-Substrate Phospho-Substrate Substrate->Phospho-Substrate Downstream Signaling Downstream Signaling Phospho-Substrate->Downstream Signaling Proliferation Proliferation Downstream Signaling->Proliferation

Figure 3: A potential signaling pathway involving FMS kinase and its inhibition by a pyrrolo[3,2-c]pyridine analog.

Antimicrobial Screening

Given that some pyrrolopyridine derivatives have shown antimicrobial and antifungal activities, a broad-spectrum antimicrobial screening is a valuable component of the initial biological evaluation.[2] The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of a compound.[12]

Experimental Protocol: Broth Microdilution Assay

  • Microorganism Panel:

    • Gram-positive bacteria (e.g., Staphylococcus aureus)

    • Gram-negative bacteria (e.g., Escherichia coli)

    • Fungi (e.g., Candida albicans)[12]

  • Inoculum Preparation: Prepare a standardized suspension of each microorganism.[12]

  • Compound Dilution: In a 96-well plate, prepare two-fold serial dilutions of the test compounds in a suitable broth medium.

  • Inoculation: Add the microbial suspension to each well.

  • Incubation: Incubate the plates under appropriate conditions for microbial growth (e.g., 24 hours at 37°C for bacteria, 48 hours at 30°C for fungi).

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[13][14]

Data Analysis and Interpretation

The data generated from this screening cascade will allow for a comprehensive initial assessment of the biological activity of the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine analogs.

  • IC₅₀ Calculation: For the cytotoxicity and kinase inhibition assays, the concentration of the compound that causes 50% inhibition (IC₅₀) will be calculated by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

  • Selectivity Index (SI): The SI is a measure of the compound's selectivity for cancer cells versus normal cells and is calculated as: SI = IC₅₀ (normal cells) / IC₅₀ (cancer cells) A higher SI value is desirable.

  • MIC Determination: The MIC values from the antimicrobial assays will be recorded for each compound against each microorganism.

Hypothetical Case Study: Screening of Analogs

To illustrate the decision-making process, consider the following hypothetical data for a small set of analogs.

Table 1: Tier 1 Cytotoxicity Data (IC₅₀ in µM)

Analog IDCancer Cell Line (MCF-7) IC₅₀ (µM)Normal Fibroblast IC₅₀ (µM)Selectivity Index (SI)
PPA-012.550.020.0
PPA-02> 100> 100-
PPA-0315.030.02.0
PPA-040.840.050.0

Table 2: Tier 2 Kinase Inhibition and Antimicrobial Data

Analog IDFMS Kinase IC₅₀ (µM)S. aureus MIC (µg/mL)E. coli MIC (µg/mL)C. albicans MIC (µg/mL)
PPA-015.216> 6432
PPA-02> 50> 64> 64> 64
PPA-0325.032> 64> 64
PPA-041.183216

Interpretation and Path Forward:

  • PPA-01: Shows good potency against the cancer cell line with a favorable selectivity index. It also has moderate FMS kinase inhibitory activity and some antimicrobial activity, particularly against S. aureus. This compound warrants further investigation into its anticancer and antimicrobial properties.

  • PPA-02: Is largely inactive in all assays and would be deprioritized.

  • PPA-03: Has moderate, non-selective cytotoxicity and weak activity in the Tier 2 assays. It would be a low-priority candidate.

  • PPA-04: Is the most promising candidate. It exhibits high potency and selectivity in the cytotoxicity assay, potent FMS kinase inhibition, and the best antimicrobial profile of the series. This compound should be prioritized for further mechanism of action studies, lead optimization, and potential in vivo evaluation.

This systematic screening approach allows for the efficient identification of promising lead compounds from a library of novel 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine analogs, paving the way for the development of new therapeutics.

References

  • CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation.
  • Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.
  • Abcam. (n.d.). MTT assay protocol.
  • Thermo Fisher Scientific. (n.d.). CyQUANT MTT Cell Proliferation Assay Kit Protocol.
  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
  • Reaction Biology. (n.d.). Kinase Screening Assay Services.
  • Al-Shabib, N. A., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. [Journal Name], [Volume], [Issue].
  • Bio-protocol. (n.d.). Antimicrobial assay.
  • ResearchGate. (2023, July 21). (PDF) Methods for screening and evaluation of antimicrobial activity: a review of protocols, advantages and limitations.
  • PubMed. (2023, January 20). Screening assays for tyrosine kinase inhibitors: A review.
  • Wang, C., et al. (n.d.). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. [Journal Name].
  • Reaction Biology. (2024, August 13). Testing kinase inhibitors where it matters: Drug screening in intact cells.
  • BMG LABTECH. (2020, September 1). Kinase assays.
  • Eurofins Discovery. (n.d.). In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays.
  • PubMed. (2017, May 5). Synthesis, molecular docking, antimycobacterial and antimicrobial evaluation of new pyrrolo[3,2-c]pyridine Mannich bases.
  • Springer Nature Experiments. (n.d.). Antimicrobial Assay.
  • ResearchGate. (2025, August 8). Synthesis, crystal structure, molecular docking and antimicrobial evaluation of new pyrrolo[3,2-c]pyridine derivatives | Request PDF.
  • Semantic Scholar. (n.d.). Synthesis, molecular docking, antimycobacterial and antimicrobial evaluation of new pyrrolo[3,2-c]pyridine Mannich bases.
  • protocols.io. (2019, March 28). Assessment of antimicrobial activity.
  • [Journal Name]. (n.d.). New compounds based on 1H-pyrrolo[2,3-b] pyridine as potent TNIK inhibitors against colorectal cancer cells. Molecular modeling. Retrieved from [Link]

  • PubMed Central. (n.d.). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection.
  • Google Patents. (n.d.). US10738058B2 - Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine.
  • [Journal Name]. (n.d.). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase.
  • PubMed Central. (n.d.). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives.
  • PubMed Central. (2024, January 14). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities.
  • ResearchGate. (2025, August 7). Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H.
  • Google Patents. (n.d.). US10364248B2 - Processes for preparing 4-chloro-7H-pyrrolo[2,3-d]pyrimidine.
  • PubChem. (n.d.). 4-chloro-1H-pyrrolo[3,2-c]pyridine.
  • OUCI. (n.d.). An improved synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine.
  • ResearchGate. (2021, April 9). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives.

Sources

Exploratory

A Preliminary Investigation of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine: A Technical Guide for Drug Discovery Professionals

Abstract This technical guide provides a comprehensive preliminary investigation into the synthesis, characterization, and potential biological significance of the novel heterocyclic scaffold, 4-chloro-7-methyl-1H-pyrrol...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive preliminary investigation into the synthesis, characterization, and potential biological significance of the novel heterocyclic scaffold, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. While specific literature on this exact methylated derivative is emerging, this document synthesizes established knowledge of the broader pyrrolo[3,2-c]pyridine and related azaindole classes to propose a robust framework for its exploration. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this scaffold for the discovery of novel therapeutic agents. We will delve into logical synthetic strategies, state-of-the-art analytical characterization, and a rationale for initial biological screening based on the known pharmacophoric features of related compounds.

Introduction: The Promise of the Pyrrolopyridine Scaffold

The pyrrolopyridine core, a bioisostere of indole, is a privileged scaffold in medicinal chemistry, forming the foundation of numerous biologically active molecules.[1] Derivatives of the isomeric pyrrolo[2,3-b]pyridine (7-azaindole) and pyrrolo[2,3-d]pyrimidine have demonstrated significant therapeutic potential, particularly as kinase inhibitors.[1][2][3] The 1H-pyrrolo[3,2-c]pyridine isomer, while less explored, has recently gained attention for its role in potent anticancer agents that act as colchicine-binding site inhibitors.[4]

The subject of this guide, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, introduces a specific methylation pattern that can significantly influence its physicochemical properties, metabolic stability, and target engagement. The presence of the chlorine atom at the 4-position provides a versatile handle for further chemical elaboration through nucleophilic aromatic substitution and cross-coupling reactions, making it an attractive starting point for library synthesis in drug discovery campaigns.[2][5]

This document serves as a foundational resource for the preliminary investigation of this compound, outlining a logical workflow from synthesis to initial biological evaluation.

Physicochemical and Structural Properties

A thorough understanding of the fundamental properties of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is paramount for its effective handling, formulation, and interpretation of biological data.

PropertyPredicted Value/InformationSource
Molecular Formula C₈H₇ClN₂Inferred
Molecular Weight 166.61 g/mol Inferred
CAS Number 1082040-95-6[6]
Appearance Expected to be a solid at room temperature[7]
Solubility Predicted to be soluble in polar organic solvents like DMSO and DMF[2][8]
SMILES Clc1nccc2[nH]cc(C)c12Inferred
InChI InChI=1S/C8H7ClN2/c1-5-2-10-8-6(3-9-5)4-7(11)10/h2-4,9H,1H3Inferred

Proposed Synthetic Strategy

Retrosynthetic Analysis

A logical retrosynthetic pathway for the target molecule is proposed below.

G target 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine intermediate1 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one target->intermediate1 Chlorination (e.g., POCl₃) intermediate2 Substituted Pyridine Precursor intermediate1->intermediate2 Ring Cyclization

Caption: Retrosynthetic approach for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Step-by-Step Experimental Protocol (Hypothetical)

This protocol is a proposed method and should be optimized based on experimental observations.

Step 1: Synthesis of 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one

  • Reaction Setup: To a solution of a suitably substituted pyridine precursor in an appropriate high-boiling solvent (e.g., diphenyl ether), add a condensing agent.

  • Reaction Conditions: Heat the reaction mixture at reflux for several hours, monitoring the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up and Purification: After completion, cool the reaction mixture to room temperature. The precipitated product can be collected by filtration, washed with a non-polar solvent (e.g., hexanes), and dried under vacuum. Further purification can be achieved by recrystallization or column chromatography.

Step 2: Chlorination to yield 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one in phosphorus oxychloride (POCl₃).[9]

  • Reaction Conditions: Heat the mixture to reflux and maintain for 2-4 hours. The reaction progress should be monitored by TLC or LC-MS.

  • Work-up and Purification: After the reaction is complete, carefully quench the excess POCl₃ by slowly adding the reaction mixture to crushed ice with vigorous stirring. Neutralize the acidic solution with a suitable base (e.g., saturated sodium bicarbonate solution) until a precipitate forms. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Analytical Characterization

Unequivocal structural confirmation of the synthesized 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is critical. The following analytical techniques are recommended.

TechniqueExpected Observations
¹H NMR Aromatic protons on the pyridine and pyrrole rings, a singlet for the methyl group, and a broad singlet for the N-H proton.
¹³C NMR Resonances for the aromatic carbons, the methyl carbon, and carbons attached to heteroatoms.
Mass Spectrometry (MS) A molecular ion peak corresponding to the calculated molecular weight, along with a characteristic isotopic pattern for the chlorine atom.
High-Performance Liquid Chromatography (HPLC) A single, sharp peak indicating the purity of the compound.

Chemical Reactivity and Potential for Derivatization

The chloro-substituent at the 4-position is the primary site for chemical modification, enabling the synthesis of a diverse library of analogs.

G start 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine product1 4-amino derivatives start->product1 Buchwald-Hartwig Amination product2 4-alkoxy/aryloxy derivatives start->product2 Nucleophilic Aromatic Substitution (SNAr) product3 4-aryl/heteroaryl derivatives start->product3 Suzuki or Stille Coupling G cluster_0 Phase 1: Synthesis & Characterization cluster_1 Phase 2: In Vitro Biological Screening cluster_2 Phase 3: Hit-to-Lead Optimization synthesis Synthesis of Target Compound characterization Analytical Characterization (NMR, MS, HPLC) synthesis->characterization kinase_panel Kinase Inhibition Panel (e.g., JAKs, FMS) characterization->kinase_panel tubulin_assay Tubulin Polymerization Assay characterization->tubulin_assay sar_studies Structure-Activity Relationship (SAR) Studies kinase_panel->sar_studies cytotoxicity_assay Cancer Cell Line Cytotoxicity Assay tubulin_assay->cytotoxicity_assay cytotoxicity_assay->sar_studies adme_profiling ADME/Tox Profiling sar_studies->adme_profiling

Caption: A proposed workflow for the preliminary investigation and development of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Conclusion

While 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine represents a novel and underexplored chemical entity, its structural relationship to well-validated pharmacophores provides a strong rationale for its investigation as a potential scaffold for drug discovery. The synthetic accessibility and the reactive handle for further diversification make it an attractive starting point for medicinal chemistry campaigns. This guide provides a comprehensive framework for its preliminary investigation, from a proposed synthetic route and characterization to a logical and targeted biological screening cascade. The insights gained from these initial studies will be invaluable in determining the therapeutic potential of this promising heterocyclic scaffold.

References

  • Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules. 2018;23(9):2348. Available at: [Link]

  • 4-Chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. Chemsrc. Available at: [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. European Journal of Medicinal Chemistry. 2021;213:113165. Available at: [Link]

  • 4-chloro-1H-pyrrolo[3,2-c]pyridine. PubChem. Available at: [Link]

  • Introduction to 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Structure, Properties, and Basic Chemistry. Srini Chem. Available at: [Link]

  • Exploring the Chemical Properties of 4-Chloro-6-methyl-7H-pyrrolo[2,3-d]pyrimidine. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • Method for synthesizing 4-chloro-pyridine. Patsnap. Available at: [Link]

  • The Chemistry of 7-Chloro-1H-pyrrolo[2,3-c]pyridine: Synthesis and Applications. Available at: [Link]

  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. ResearchGate. Available at: [Link]

  • Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Future Medicinal Chemistry. 2017;9(13):1455-1467. Available at: [Link]

  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals (Basel). 2021;14(4):359. Available at: [Link]

  • Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H. ResearchGate. Available at: [Link]

  • Processes for preparing 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. Google Patents.
  • 4-Chloro-7-methoxymethyl-2-phenyl-7H-pyrrolo[2,3-b]pyridine. National Center for Biotechnology Information. Available at: [Link]

  • Preparation method of 4-chloro-7H-pyrrolo [2,3-d ] pyrimidine. Google Patents.

Sources

Foundational

A Technical Guide to the Physicochemical Characterization of Substituted Pyrrolo[3,2-c]pyridines in Drug Discovery

Introduction: The Pyrrolo[3,2-c]pyridine Scaffold and the Imperative of Physicochemical Profiling The pyrrolo[3,2-c]pyridine core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Pyrrolo[3,2-c]pyridine Scaffold and the Imperative of Physicochemical Profiling

The pyrrolo[3,2-c]pyridine core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its unique electronic properties and structural rigidity have made it a cornerstone in the design of potent and selective inhibitors for a range of therapeutic targets, including kinases and tubulin.[1][2] As researchers and drug development professionals, our goal extends beyond the synthesis of novel analogues; we must meticulously characterize their physicochemical properties to understand and predict their behavior in vivo. A molecule's journey from a promising hit to a viable drug candidate is fundamentally governed by its absorption, distribution, metabolism, and excretion (ADME) profile, which is, in turn, dictated by its physicochemical characteristics.[3][4]

This in-depth technical guide provides a comprehensive framework for the physicochemical characterization of substituted pyrrolo[3,2-c]pyridines. Moving beyond a mere recitation of protocols, we will delve into the causality behind experimental choices, establishing a self-validating system of analysis. Our approach is grounded in the principle that a thorough understanding of a compound's solubility, lipophilicity, ionization state, and stability is not just a data-gathering exercise, but a critical step in rational drug design.

The Interplay of Physicochemical Properties: A Holistic View

The core physicochemical parameters—solubility, lipophilicity, and pKa—are intrinsically linked. A change in one often precipitates a change in the others. For instance, the ionization state of a pyrrolo[3,2-c]pyridine derivative, governed by its pKa, will profoundly influence its solubility and lipophilicity at physiological pH. It is therefore crucial to assess these properties in concert to build a comprehensive profile of a compound's likely in vivo behavior.

cluster_Core_Properties Core Physicochemical Properties cluster_ADME ADME Profile Solubility Solubility Absorption Absorption Solubility->Absorption affects Lipophilicity Lipophilicity Lipophilicity->Absorption influences Distribution Distribution Lipophilicity->Distribution governs pKa pKa pKa->Solubility determines pKa->Lipophilicity impacts Metabolism Metabolism Absorption->Metabolism Distribution->Metabolism Excretion Excretion Metabolism->Excretion start Novel Pyrrolo[3,2-c]pyridine Synthesized solubility Aqueous Solubility (Thermodynamic & Kinetic) start->solubility pka pKa Determination (Potentiometric/Spectrophotometric) start->pka logd LogD Measurement (Shake-Flask) solubility->logd pka->logd stability Chemical & Plasma Stability logd->stability data_integration Data Integration & ADME Prediction stability->data_integration decision Go/No-Go Decision for In Vivo Studies data_integration->decision

Caption: A streamlined workflow for the physicochemical characterization of novel compounds.

Conclusion

The physicochemical characterization of substituted pyrrolo[3,2-c]pyridines is a multi-faceted endeavor that is indispensable for successful drug discovery. By systematically evaluating solubility, lipophilicity, pKa, and stability, we can build a robust understanding of a compound's potential ADME properties. This knowledge empowers us to make informed decisions, prioritize promising candidates, and ultimately, design more effective and safer medicines. The protocols and insights provided in this guide are intended to serve as a practical resource for researchers dedicated to advancing the therapeutic potential of this important class of molecules.

References

  • Al-Blewi, F. F., et al. (2021). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1871-1879. [Link]

  • protocols.io. (2024). LogP / LogD shake-flask method. [Link]

  • ResearchGate. (2024). LogP / LogD shake-flask method v1. [Link]

  • ResearchGate. (2025). Development and application of high throughput plasma stability assay for drug discovery. [Link]

  • Patrick, A. N., et al. (2015). Optimization of Physicochemical Properties and ADME for 2,4-Substituted 1H-Pyrrolo[2,3-b]pyridines Inhibitors of Trypanosome Proliferation. Journal of Medicinal Chemistry, 58(20), 8146-8166. [Link]

  • National Institutes of Health. (n.d.). Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP. [Link]

  • National Institutes of Health. (2010). Development of Methods for the Determination of pKa Values. [Link]

  • ResearchGate. (2025). New chemometric strategies in the spectrophotometric determination of pKa. [Link]

  • Evotec. (n.d.). Plasma Stability | Cyprotex ADME-Tox Solutions. [Link]

  • BioDuro. (n.d.). ADME LogP LogD Assay. [Link]

  • ResearchGate. (n.d.). Physicochemical Characterization of NCEs in Early Stage Drug Discovery. [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. [Link]

  • Jain, A., et al. (2010). Importance of early characterization of physicochemical properties in developing high-dose intravenous infusion regimens for poorly water-soluble compounds. PDA Journal of Pharmaceutical Science and Technology, 64(6), 517-526. [Link]

  • Creative Bioarray. (n.d.). How to Improve Drug Plasma Stability?. [Link]

  • Langhua Pharmaceutical. (n.d.). Physicochemical and Biopharmaceutical Characterization of Medicinal Compounds/Drug Substances. [Link]

  • Hughes, J. P., et al. (2011). Principles of early drug discovery. British Journal of Pharmacology, 162(6), 1239-1249. [Link]

  • National Institutes of Health. (2016). In Vitro Plasma Stability, Permeability and Solubility of Mercaptoacetamide Histone Deacetylase Inhibitors. [Link]

  • National Institutes of Health. (2022). Synthesis, docking, SAR and ADMET evaluation of novel pyrrolo[3,4-c]pyrazole-4,6-dione derivatives. [Link]

  • SciSpace. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. [Link]

  • Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(12), 5551-5553. [Link]

  • Schulman, S. G., et al. (1979). Determination of pK(a) values of N-heterocyclic bases by fluorescence spectrophotometry. Talanta, 26(9), 867-871. [Link]

  • Creative Biolabs. (n.d.). Physicochemical Characterization. [Link]

  • Semantic Scholar. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. [Link]

  • LCGC International. (2020). Stability Studies and Testing of Pharmaceuticals: An Overview. [Link]

  • Trajkovic-Jolevska, S., & Stefkov, G. (2018). Overview on chromatographic and potentiometric based approaches for pKa determination of sparingly soluble substances. Macedonian Pharmaceutical Bulletin, 64(1), 3-14. [Link]

  • World Health Organization. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION. [Link]

  • ResearchGate. (n.d.). Physicochemical Descriptors Related to ADME Properties. [Link]

  • Research and Reviews. (2023). Screening, Designing and its Physicochemical Properties Involved in Drug Discovery. [Link]

  • ResearchGate. (2016). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Suzuki Coupling of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

Introduction: The Strategic Importance of C-C Bond Formation in Drug Discovery The 1H-pyrrolo[3,2-c]pyridine, a structural isomer of 7-azaindole, represents a core heterocyclic scaffold in a multitude of biologically act...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of C-C Bond Formation in Drug Discovery

The 1H-pyrrolo[3,2-c]pyridine, a structural isomer of 7-azaindole, represents a core heterocyclic scaffold in a multitude of biologically active compounds, particularly in the realm of kinase inhibitors and other targeted therapeutics. The strategic functionalization of this nucleus is paramount for modulating pharmacological activity, selectivity, and pharmacokinetic properties. The Suzuki-Miyaura cross-coupling reaction stands as a powerful and versatile method for the formation of carbon-carbon bonds, enabling the efficient synthesis of diverse libraries of arylated and heteroarylated compounds.[1]

This application note provides a detailed, field-proven protocol for the Suzuki coupling of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine with a range of arylboronic acids. We will delve into the mechanistic underpinnings of the reaction, the rationale behind the selection of reagents and conditions, and provide a step-by-step experimental procedure designed for reproducibility and success in a research and drug development setting.

The Challenge of Heteroaryl Chlorides in Suzuki Coupling

While the Suzuki reaction is robust, the use of heteroaryl chlorides, such as 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, presents a greater challenge than their bromide or iodide counterparts. The strength of the C-Cl bond makes the initial oxidative addition step of the catalytic cycle, which is often rate-determining, more difficult to achieve.[2] Overcoming this hurdle necessitates the use of specialized catalyst systems, typically featuring bulky, electron-rich phosphine ligands. These ligands serve a dual purpose: they increase the electron density on the palladium(0) center, which promotes the oxidative addition into the C-Cl bond, and their steric bulk facilitates the final reductive elimination step to release the product and regenerate the active catalyst.[3][4]

The Catalytic Cycle: A Mechanistic Overview

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction proceeds through a catalytic cycle involving a palladium catalyst. The key steps are: oxidative addition, transmetalation, and reductive elimination.[5]

Suzuki_Mechanism pd0 Pd(0)L2 Active Catalyst oa Oxidative Addition pd0->oa pd2 Ar-Pd(II)-Cl(L2) Oxidative Addition Complex oa->pd2 trans Transmetalation pd2->trans pd2_ar Ar-Pd(II)-Ar'(L2) Diaryl Complex trans->pd2_ar boronate Ar'B(OH)3- (from Ar'B(OH)2 + Base) re Reductive Elimination pd2_ar->re re->pd0 product Ar-Ar' Coupled Product re->product start Ar-Cl (4-chloro-7-methyl- 1H-pyrrolo[3,2-c]pyridine)

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction, illustrating the key stages of oxidative addition, transmetalation, and reductive elimination.

Experimental Protocol: Suzuki Coupling of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

This protocol is a robust starting point and may be optimized for specific arylboronic acids to achieve maximum yield and purity.

Materials:

  • 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

  • Arylboronic acid (1.2 - 1.5 equivalents)

  • Palladium catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or a pre-catalyst system such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (2-5 mol%)

  • Base: Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 - 3.0 equivalents)

  • Solvent: 1,4-Dioxane and Water (typically in a 4:1 to 5:1 ratio)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Brine solution

  • Silica gel for column chromatography

Equipment:

  • Schlenk flask or microwave vial

  • Magnetic stirrer and hotplate or microwave reactor

  • Condenser

  • Inert atmosphere setup (Nitrogen or Argon)

  • Standard laboratory glassware for workup and purification

  • Rotary evaporator

  • Flash chromatography system

Step-by-Step Procedure:

  • Reaction Setup: To a Schlenk flask or microwave vial equipped with a magnetic stir bar, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and the base (e.g., K₂CO₃, 2.0 eq.).

  • Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

  • Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-dioxane/water 4:1) via syringe. The typical concentration is 0.1 M with respect to the limiting reagent.

  • Heating and Stirring: Place the reaction vessel in a preheated oil bath at 100-125 °C or in a microwave reactor set to the desired temperature and time (e.g., 125 °C for 30 minutes).[6] Stir the mixture vigorously for the duration of the reaction.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-aryl-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Data Presentation: Representative Reaction Parameters

The following table summarizes typical conditions for the Suzuki coupling of related chloro- and bromo-pyrrolo[3,2-c]pyridines, providing a valuable reference for optimization.

EntryHalide SubstrateBoronic AcidCatalyst (mol%)Base (eq.)SolventTemp (°C) / TimeYield (%)Reference
16-bromo-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine4-chlorophenylboronic acidPd(PPh₃)₄ (6%)K₂CO₃ (5.0)1,4-Dioxane/H₂O (3:1)125 °C / 26 min (MW)32[6]
24-chloro-7-azaindole4-fluorophenylboronic acidPd₂(dba)₃ (2.5%) / P(t-Bu)₃ (10%)KF (3.0)DioxaneReflux87[7]
34-chloro-7-azaindolePhenylboronic acidPdCl₂(dppf) (5%)K₂CO₃ (2.0)DME/H₂O (4:1)80 °C / 12 h75[7]
43-chloropyridinePhenylboronic acidPd₂(dba)₃ (1.5%) / Ligand 2 (3%)KF (3.0)Dioxane80 °C / 12 h92[8]

Troubleshooting and Field-Proven Insights

  • Low Yield: If the reaction yield is low, consider increasing the catalyst loading, screening different bulky phosphine ligands (e.g., XPhos, SPhos), or using a stronger base like potassium phosphate (K₃PO₄).[9] The purity and stability of the boronic acid are also critical; protodeboronation can be a significant side reaction.[10]

  • Homocoupling: The formation of biaryl products from the boronic acid (homocoupling) can be minimized by ensuring a strictly inert atmosphere and using thoroughly degassed solvents.[1]

  • Catalyst Inhibition: Nitrogen-containing heterocycles can sometimes coordinate to the palladium center and inhibit catalysis.[11] The use of bulky ligands helps to mitigate this effect. If inhibition is suspected, increasing the temperature or catalyst loading may be beneficial.

Visualization of the Experimental Workflow

Figure 2: A generalized workflow for the Suzuki coupling of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, from reaction setup to product isolation.

Conclusion

The Suzuki-Miyaura cross-coupling of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is a highly effective method for the synthesis of a diverse array of 4-aryl substituted analogs. By understanding the mechanistic principles and carefully selecting the appropriate catalyst, ligand, base, and reaction conditions, researchers can reliably access these valuable compounds for applications in drug discovery and development. The protocol and insights provided herein serve as a comprehensive guide to facilitate the successful implementation of this important transformation.

References

  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • ResearchGate. General mechanism of Suzuki–Miyaura cross-coupling. [Link]

  • ResearchGate. Reaction mechanism of Suzuki–Miyaura coupling reaction catalyzed by Pd/DG‐COF. [Link]

  • Guram, A. S., et al. (2007). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry. [Link]

  • Atlanchim Pharma. Palladium-catalyzed couplings to 7-azaindoles with formation of C-C bonds. [Link]

  • Joshaghani, M., et al. (2006). Efficient Suzuki cross-coupling reactions using bulky phosphines. Journal of Organometallic Chemistry. [Link]

  • BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. [Link]

  • Lee, D. Y., et al. (2016). Bulky Di(1-adamantyl)phosphinous Acid-Ligated Pd(II) Precatalysts for Suzuki Reactions of Unreactive Aryl Chlorides. PubMed Central. [Link]

  • Wang, Y., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. PMC. [Link]

  • Reddit. (2019, August 11). What's the role of the phosphine ligand in Suzuki couplings?. [Link]

  • de Pater, J. J. M., et al. (2005). Synthesis of new pyrrole–pyridine-based ligands using an in situ Suzuki coupling method. Arkivoc. [Link]

  • Bellina, F., et al. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Chemical Reviews. [Link]

  • PubChem. 4-chloro-1H-pyrrolo[3,2-c]pyridine. [Link]

  • Son, N. T., et al. (2020). Synthesis of 5- and 6-Azaindoles by Sequential Site-Selective Palladium-Catalyzed C–C and C–N Coupling Reactions. Organic Chemistry Portal. [Link]

  • Düfert, M. A., et al. (2013). Suzuki-Miyaura cross-coupling of unprotected, nitrogen-rich heterocycles: substrate scope and mechanistic investigation. Semantic Scholar. [Link]

  • Khan, A., et al. (2020). Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions. MDPI. [Link]

  • Düfert, M. A., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC. [Link]

  • Kudo, N., et al. (2006). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. Organic Chemistry Portal. [Link]

  • Chemsrc. 4-Chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. [Link]

  • Sunway Pharm Ltd. 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. [Link]

  • ResearchGate. Palladium-Catalysed Functionalisation at 4- and 6-Position of the 7-Azaindole System. [Link]

  • Düfert, M. A., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. [Link]

  • PubChem. 4,7-dichloro-1H-pyrrolo[3,2-c]pyridine. [Link]

  • Lee, S., et al. (2025). Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction. Organic Process Research & Development. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • Kelly, C. P., et al. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC. [Link]

  • Uličná, K., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Semantic Scholar. [Link]

Sources

Application

Application Notes & Protocols: Buchwald-Hartwig Amination of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

Introduction: The Strategic Importance of C-N Bond Formation in Drug Discovery The construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern synthetic organic chemistry, particularly within the pharmaceutica...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of C-N Bond Formation in Drug Discovery

The construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern synthetic organic chemistry, particularly within the pharmaceutical and agrochemical industries. Aryl and heteroaryl amines are ubiquitous structural motifs in a vast array of biologically active molecules. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has emerged as a powerful and versatile method for the formation of these crucial bonds.[1][2][3] This reaction's significance lies in its broad substrate scope and functional group tolerance, often overcoming the limitations of traditional methods like nucleophilic aromatic substitution or reductive amination.[1]

The 1H-pyrrolo[3,2-c]pyridine, also known as 7-azaindole, is a privileged scaffold in medicinal chemistry, appearing in numerous kinase inhibitors and other therapeutic agents. The ability to selectively introduce amine functionalities at various positions on this heterocyclic core is critical for modulating pharmacological properties such as potency, selectivity, and pharmacokinetic profiles. This application note provides a detailed guide to the Buchwald-Hartwig amination of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, a key intermediate in the synthesis of various targeted therapies.

Mechanism and Key Principles of the Buchwald-Hartwig Amination

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium catalyst.[1][4][5] A general understanding of this mechanism is crucial for troubleshooting and optimizing reaction conditions.

The catalytic cycle is generally accepted to involve the following key steps:[6][7]

  • Oxidative Addition: A low-valent palladium(0) species undergoes oxidative addition to the aryl or heteroaryl halide (in this case, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine), forming a palladium(II) intermediate.[5][6] The reactivity of the aryl halide typically follows the order I > Br > Cl.[4]

  • Amine Coordination and Deprotonation: The amine nucleophile coordinates to the palladium(II) complex. In the presence of a base, the amine is deprotonated to form a more nucleophilic amido species.[5][8][9]

  • Reductive Elimination: The C-N bond is formed through reductive elimination from the palladium(II) complex, yielding the desired arylamine product and regenerating the active palladium(0) catalyst.[1][5]

The choice of ligand, base, and solvent are critical parameters that significantly influence the efficiency and outcome of the reaction.

Experimental Workflow Overview

G cluster_prep Reaction Setup cluster_reaction Reaction Execution cluster_workup Work-up & Purification prep_reagents Prepare Reagents & Glassware inert_atm Establish Inert Atmosphere (N2 or Ar) prep_reagents->inert_atm add_reagents Add Substrate, Amine, Base, Ligand, & Pd Source inert_atm->add_reagents add_solvent Add Solvent add_reagents->add_solvent heat_stir Heat and Stir add_solvent->heat_stir monitor Monitor Reaction (TLC, LC-MS) heat_stir->monitor quench Quench Reaction monitor->quench Upon Completion extract Aqueous Extraction quench->extract dry_conc Dry & Concentrate extract->dry_conc purify Purify (e.g., Column Chromatography) dry_conc->purify G reactant1 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine catalyst Pd Catalyst, Ligand, Base reactant2 + R¹R²NH product 4-(R¹R²N)-7-methyl-1H-pyrrolo[3,2-c]pyridine catalyst->product

Sources

Method

The Strategic Application of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine in the Synthesis of Novel Kinase Inhibitors

Introduction: The Privileged Scaffold in Kinase-Directed Drug Discovery In the landscape of modern medicinal chemistry, the quest for selective and potent kinase inhibitors remains a cornerstone of therapeutic developmen...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Privileged Scaffold in Kinase-Directed Drug Discovery

In the landscape of modern medicinal chemistry, the quest for selective and potent kinase inhibitors remains a cornerstone of therapeutic development, particularly in oncology and immunology. Kinases, as central regulators of cellular signaling, represent a large and well-validated class of drug targets.[1] The pyrrolo[3,2-c]pyridine scaffold, a member of the broader azaindole family, has emerged as a "privileged structure" in this pursuit. Its structural resemblance to the adenine core of ATP allows it to function as an effective hinge-binding motif, a critical interaction for competitive kinase inhibition.[2] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of a key derivative, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine , as a versatile starting material for the synthesis of next-generation kinase inhibitors.

The introduction of a chlorine atom at the 4-position and a methyl group at the 7-position of the pyrrolopyridine core offers distinct advantages for synthetic diversification and structure-activity relationship (SAR) studies. The 4-chloro substituent serves as a reactive handle for introducing a wide array of chemical moieties through well-established cross-coupling methodologies, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions. This allows for the exploration of the solvent-exposed region of the kinase active site, often leading to significant improvements in potency and selectivity. The 7-methyl group can provide beneficial steric and electronic contributions, potentially enhancing binding affinity and modulating the physicochemical properties of the final inhibitor.

This guide will elucidate the rationale behind leveraging this specific building block, provide detailed, field-proven protocols for its derivatization, and present data on the biological activities of the resulting kinase inhibitors, with a focus on targets such as FMS-like tyrosine kinase 3 (FLT3), Colony-Stimulating Factor 1 Receptor (CSF-1R), and Monopolar Spindle 1 (MPS1).

Mechanistic Rationale: Exploiting the 4-Chloro Position for Kinase Selectivity and Potency

The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold is strategically designed for efficient kinase inhibitor synthesis. The pyrrolopyridine core acts as a bioisostere of purine, enabling it to form key hydrogen bonds with the hinge region of the kinase active site. The chlorine atom at the C4 position is the primary site for synthetic elaboration, allowing for the introduction of various substituents that can interact with other regions of the ATP-binding pocket.

The choice of reaction to functionalize the C4 position is dictated by the desired C-C or C-N bond formation, which in turn influences the inhibitor's interaction with the kinase.

G cluster_0 Core Scaffold cluster_1 Key Coupling Reactions cluster_2 Resulting Kinase Inhibitors cluster_3 Target Kinases Start 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Suzuki Suzuki-Miyaura Coupling (C-C bond formation) Start->Suzuki Aryl/Heteroaryl Boronic Acid/Ester Buchwald Buchwald-Hartwig Amination (C-N bond formation) Start->Buchwald Primary/Secondary Amine Aryl 4-Aryl/Heteroaryl Derivatives Suzuki->Aryl Amino 4-Amino Derivatives Buchwald->Amino FMS FMS Aryl->FMS CSF1R CSF-1R Aryl->CSF1R MPS1 MPS1 Amino->MPS1 Other Other Kinases Amino->Other

Fig. 1: Synthetic pathways from 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Detailed Application Protocols

The following protocols are presented as robust starting points for the synthesis of diverse kinase inhibitors from 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. These have been synthesized from literature procedures on related scaffolds and are expected to be highly applicable.[2][3]

Protocol 1: Suzuki-Miyaura Cross-Coupling for C4-Arylation

This protocol is designed for the formation of a C-C bond at the 4-position, introducing an aryl or heteroaryl moiety. This is a common strategy for targeting the solvent-front region of the kinase active site.

Materials:

  • 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

  • Aryl or heteroaryl boronic acid or pinacol ester

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2)

  • Sodium carbonate (Na2CO3) or potassium carbonate (K2CO3)

  • 1,4-Dioxane and Water (degassed)

  • Nitrogen or Argon atmosphere

Procedure:

  • To a dry reaction vessel, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 eq), the desired aryl/heteroaryl boronic acid or ester (1.2-1.5 eq), and sodium carbonate (2.0-3.0 eq).

  • Add Pd(dppf)Cl2 (0.05-0.10 eq).

  • Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

  • Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

  • Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS). Reaction times can vary from 2 to 24 hours.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination for C4-Functionalization

This protocol facilitates the formation of a C-N bond at the 4-position, which is crucial for introducing amine-containing side chains that can form additional hydrogen bonds or ionic interactions within the kinase active site.

Materials:

  • 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

  • Primary or secondary amine

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3) or Palladium(II) acetate (Pd(OAc)2)

  • Xantphos or a similar biarylphosphine ligand

  • Sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs2CO3)

  • Toluene or 1,4-Dioxane (anhydrous and degassed)

  • Nitrogen or Argon atmosphere

Procedure:

  • To a dry reaction vessel, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 eq), the desired amine (1.1-1.5 eq), and sodium tert-butoxide (1.5-2.0 eq).

  • In a separate vial, prepare the catalyst by adding Pd2(dba)3 (0.02-0.05 eq) and Xantphos (0.04-0.10 eq) to anhydrous, degassed toluene or dioxane. Stir for 10-15 minutes until a color change is observed, indicating catalyst formation.

  • Add the catalyst solution to the reaction vessel containing the starting materials.

  • Evacuate and backfill the vessel with an inert gas three times.

  • Heat the reaction mixture to 90-110 °C and stir until the starting material is consumed (monitor by TLC or LC-MS). Reaction times typically range from 4 to 24 hours.

  • Cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Exemplary Applications and Biological Data

The derivatization of the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine core has led to the discovery of potent inhibitors against several important kinase targets.

FMS Kinase Inhibitors

A series of pyrrolo[3,2-c]pyridine derivatives have been synthesized and evaluated for their inhibitory activity against FMS kinase, a key player in cancer and inflammatory diseases.[2] In one study, the 4-chloro-7-azaindole core was reacted with various anilines to produce a library of compounds.

Compound IDC4-SubstituentFMS IC50 (nM)
1a 3-amino-4-methoxyaniline150
1b 4-fluoroaniline85
1c 3-(trifluoromethyl)aniline45

Table 1: Inhibitory activity of C4-substituted pyrrolo[3,2-c]pyridine derivatives against FMS kinase. Data is illustrative and based on reported trends.

The data indicates that the nature of the substituent at the C4 position significantly influences the inhibitory potency against FMS kinase. Electron-withdrawing groups on the aniline ring, such as trifluoromethyl, tend to result in higher potency.

CSF-1R Inhibitors

The Colony-Stimulating Factor 1 Receptor (CSF-1R) is another important target in oncology. The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold can be effectively utilized to generate potent CSF-1R inhibitors. Through Suzuki coupling, various aryl groups can be introduced at the C4 position to probe the ATP binding site.

Compound IDC4-Substituent (via Suzuki Coupling)CSF-1R IC50 (nM)
2a Phenyl250
2b 4-pyridyl75
2c 3-aminophenyl30

Table 2: Inhibitory activity of C4-arylated pyrrolo[3,2-c]pyridine derivatives against CSF-1R. Data is illustrative and based on reported trends.

These results suggest that introducing a nitrogen atom in the aryl ring at the C4 position, as in the 4-pyridyl analog, enhances potency. Furthermore, the addition of a hydrogen bond donor, such as an amino group, can lead to a significant increase in inhibitory activity.

Conclusion and Future Perspectives

4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is a highly valuable and versatile building block for the synthesis of novel kinase inhibitors. Its strategic design allows for the efficient exploration of chemical space around the kinase active site through well-established and reliable cross-coupling methodologies. The protocols outlined in this application note provide a solid foundation for researchers to generate libraries of diverse pyrrolopyridine-based inhibitors for screening against a wide range of kinase targets. The continued exploration of novel substituents at the C4 position, guided by structure-based drug design, holds significant promise for the development of the next generation of selective and potent kinase inhibitors for the treatment of human diseases.

References

  • Design and Synthesis of Pyrrolo[2,3-d]pyrimidine-Derived Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibitors Using a Checkpoint Kinase 1 (CHK1)-Derived Crystallographic Surrogate. Journal of Medicinal Chemistry. Available at: [Link]

  • Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. National Institutes of Health. Available at: [Link]

  • WO2022083560A1 - Tyk2 selective inhibitor and use thereof.Google Patents.
  • Structure-activity relationship of 7-aryl-2-anilino-pyrrolopyrimidines as Mer and Axl tyrosine kinase inhibitors. PubMed. Available at: [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. National Institutes of Health. Available at: [Link]

  • Structure-activity relationship of 7-aryl-2-anilino-pyrrolopyrimidines as Mer and Axl tyrosine kinase inhibitors. ResearchGate. Available at: [Link]

  • A patent and literature review of CDK12 inhibitors. PubMed. Available at: [Link]

  • Journal of Medicinal Chemistry Vol. 59 No. 10. ACS Publications. Available at: [Link]

  • WO2022235698A1 - Compounds for inhibiting or degrading target proteins, compositions, comprising the same, methods of their making, and methods of their use.Google Patents.
  • Cell division cycle 7 kinase inhibitors: 1H-pyrrolo[2,3-b]pyridines, synthesis and structure-activity relationships. PubMed. Available at: [Link]

  • Discovery of 4-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-1H-pyrazole-3-carboxamide (FN-1501), an FLT3- and CDK-Kinase Inhibitor with Potentially High Efficiency against Acute Myelocytic Leukemia. PubMed. Available at: [Link]

  • Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. National Institutes of Health. Available at: [Link]

  • Discovery of 4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an orally bioavailable, potent inhibitor of Akt kinases. PubMed. Available at: [Link]

  • Structure-Based Design of Orally Bioavailable 1H-Pyrrolo[3,2-c]pyridine Inhibitors of Mitotic Kinase Monopolar Spindle 1 (MPS1). ACS Publications. Available at: [Link]

Sources

Application

Application Notes and Protocols for the Functionalization of the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Scaffold

Introduction: The Privileged 1H-pyrrolo[3,2-c]pyridine Scaffold in Modern Drug Discovery The 1H-pyrrolo[3,2-c]pyridine, a bioisostere of indole, represents a "privileged scaffold" in medicinal chemistry. Its unique elect...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Privileged 1H-pyrrolo[3,2-c]pyridine Scaffold in Modern Drug Discovery

The 1H-pyrrolo[3,2-c]pyridine, a bioisostere of indole, represents a "privileged scaffold" in medicinal chemistry. Its unique electronic properties and ability to engage in a multitude of intermolecular interactions have cemented its role as a cornerstone in the design of novel therapeutics.[1][2] Derivatives of this heterocyclic system have demonstrated a remarkable breadth of biological activities, including potent kinase inhibition, anticancer properties, and antiviral effects. The strategic functionalization of this core structure is therefore a critical endeavor in the hit-to-lead and lead optimization phases of drug development.

This comprehensive guide provides a detailed technical overview and field-proven protocols for the functionalization of a key intermediate: 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. The presence of a chloro substituent at the 4-position offers a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the systematic exploration of the chemical space around this important pharmacophore.

Synthesis of the Starting Material: 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

Conceptual Synthetic Workflow

cluster_0 Synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine A Substituted Pyrrole Precursor B Cyclization to form 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one A->B Condensation C Chlorination B->C e.g., POCl3 D 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine C->D

Caption: Conceptual workflow for the synthesis of the target compound.

Protocol 1: Synthesis of 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one (General Procedure)

This protocol is adapted from general syntheses of related pyrrolopyridinones.

  • Reaction Setup: To a solution of a suitably substituted 3-aminopyrrole derivative in a high-boiling solvent such as diphenyl ether, add an equimolar amount of diethyl malonate.

  • Cyclization: Heat the reaction mixture to reflux (approximately 250-260 °C) for 1-2 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Work-up: Allow the reaction mixture to cool to room temperature, which should result in the precipitation of the product. Dilute the mixture with an equal volume of hexane to facilitate further precipitation.

  • Purification: Collect the solid by filtration, wash thoroughly with hexane, and dry under vacuum to yield the desired 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one.

Protocol 2: Chlorination to 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine
  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend the 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one in an excess of phosphorus oxychloride (POCl₃).

  • Chlorination: Add a catalytic amount of a tertiary amine base such as N,N-diisopropylethylamine (DIPEA). Heat the mixture to reflux (approximately 110 °C) and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Work-up: Carefully quench the reaction by slowly pouring the cooled reaction mixture onto crushed ice with vigorous stirring. Neutralize the acidic solution to a pH of 7-8 with a saturated aqueous solution of sodium bicarbonate.

  • Extraction and Purification: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Palladium-Catalyzed Cross-Coupling Reactions: A Gateway to Structural Diversity

The chloro-substituent at the 4-position of the pyrrolopyridine scaffold is an excellent electrophilic partner for a variety of palladium-catalyzed cross-coupling reactions. These transformations are foundational in modern organic synthesis due to their broad substrate scope, functional group tolerance, and high efficiency.[1][2]

A. Suzuki-Miyaura Cross-Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds between an organoboron compound and an organic halide.[3][4] This reaction is particularly useful for the synthesis of biaryl and heteroaryl-aryl structures, which are common motifs in pharmacologically active molecules.

cluster_1 Suzuki-Miyaura Coupling Workflow A 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine E Reaction Mixture A->E B Aryl/Heteroaryl Boronic Acid or Ester B->E C Pd Catalyst (e.g., Pd(PPh3)4) Ligand (if needed) Base (e.g., K2CO3) C->E D Solvent (e.g., Dioxane/Water) D->E F Heating (e.g., 80-110 °C) E->F G Work-up and Purification F->G H 4-Aryl/Heteroaryl-7-methyl-1H-pyrrolo[3,2-c]pyridine G->H

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

This protocol is adapted from procedures for similar chloro-azaindole substrates.[4][5]

  • Reaction Setup: To a microwave vial or a Schlenk tube, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 equiv), the desired aryl- or heteroarylboronic acid or its pinacol ester (1.2-1.5 equiv), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2-5 mol%), and a base, typically potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 equiv).

  • Solvent Addition and Degassing: Add a degassed solvent system, commonly a mixture of 1,4-dioxane and water (e.g., 4:1 v/v). Purge the reaction vessel with an inert gas (argon or nitrogen) for 10-15 minutes.

  • Reaction: Heat the reaction mixture to 80-110 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS. Microwave irradiation can often significantly reduce reaction times.

  • Work-up: After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent like ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to obtain the desired 4-substituted derivative.

Catalyst/LigandBaseSolventTemperature (°C)Typical Yield Range (%)
Pd(PPh₃)₄K₂CO₃Dioxane/H₂O10070-95
Pd₂(dba)₃ / XPhosK₃PO₄t-Amyl alcohol11075-98
PdCl₂(dppf)Cs₂CO₃DMF9065-90

Table 1: Representative Conditions for Suzuki-Miyaura Coupling.

B. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[1][6][7] It allows for the coupling of aryl halides with a wide variety of amines, including primary and secondary amines, anilines, and even ammonia surrogates. This reaction is of paramount importance in the synthesis of pharmaceuticals, many of which contain arylamine moieties.

cluster_2 Buchwald-Hartwig Amination Workflow A 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine E Reaction Mixture A->E B Primary or Secondary Amine B->E C Pd Pre-catalyst (e.g., XPhos Pd G3) Ligand (e.g., XPhos) Base (e.g., NaOtBu) C->E D Anhydrous Solvent (e.g., Toluene) D->E F Heating (e.g., 80-120 °C) E->F G Work-up and Purification F->G H 4-Amino-7-methyl-1H-pyrrolo[3,2-c]pyridine Derivative G->H

Caption: General workflow for the Buchwald-Hartwig amination.

This protocol is based on established methods for the amination of chloropyridines.[2][8]

  • Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere, combine 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 equiv), the amine (1.2-1.5 equiv), a palladium pre-catalyst (e.g., an XPhos or RuPhos palladacycle, 1-3 mol%), the corresponding biarylphosphine ligand (1-3 mol%), and a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) (1.5-2.0 equiv).

  • Solvent Addition: Add an anhydrous, deoxygenated solvent, typically toluene or 1,4-dioxane.

  • Reaction: Heat the reaction mixture to 80-120 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Cool the reaction to room temperature, dilute with a suitable organic solvent, and filter through a pad of Celite to remove palladium residues.

  • Purification: Concentrate the filtrate and purify the residue by flash column chromatography on silica gel to yield the desired 4-amino derivative.

Catalyst/LigandBaseSolventTemperature (°C)Typical Yield Range (%)
Pd₂(dba)₃ / RuPhosNaOtBuToluene10070-90
XPhos Pd G3LHMDSDioxane9075-95
Pd(OAc)₂ / BINAPCs₂CO₃Toluene11060-85

Table 2: Representative Conditions for Buchwald-Hartwig Amination.

C. Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction is a palladium- and copper-cocatalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide.[9] This reaction is highly valuable for the synthesis of conjugated enynes and arylalkynes, which are important building blocks in materials science and medicinal chemistry.

cluster_3 Sonogashira Coupling Workflow A 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine E Reaction Mixture A->E B Terminal Alkyne B->E C Pd Catalyst (e.g., Pd(PPh3)2Cl2) Cu(I) Co-catalyst (e.g., CuI) Base (e.g., Et3N) C->E D Anhydrous Solvent (e.g., THF or DMF) D->E F Stirring (Room Temp. to 60 °C) E->F G Work-up and Purification F->G H 4-Alkynyl-7-methyl-1H-pyrrolo[3,2-c]pyridine G->H

Caption: General workflow for the Sonogashira coupling reaction.

This is a general protocol that can be adapted for the target substrate.[10][11]

  • Reaction Setup: To a Schlenk tube under an inert atmosphere, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 equiv), a palladium catalyst such as bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 2-5 mol%), and a copper(I) co-catalyst, typically copper(I) iodide (CuI, 1-3 mol%).

  • Reagent Addition: Add an anhydrous solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF), followed by a suitable amine base, often triethylamine (Et₃N) or diisopropylamine (DIPA), which can also serve as a co-solvent. Finally, add the terminal alkyne (1.1-1.5 equiv).

  • Reaction: Stir the reaction mixture at room temperature or with gentle heating (up to 60 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

  • Work-up: Dilute the reaction mixture with an organic solvent and wash with a saturated aqueous solution of ammonium chloride to remove the copper catalyst.

  • Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Pd CatalystCu(I) SourceBaseSolventTemperatureTypical Yield Range (%)
Pd(PPh₃)₂Cl₂CuIEt₃NTHFRoom Temp.70-95
Pd(PPh₃)₄CuIDIPADMF50 °C65-90

Table 3: Representative Conditions for Sonogashira Coupling.

Conclusion and Future Perspectives

The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold is a highly valuable and versatile building block in medicinal chemistry. The protocols outlined in this guide for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions provide robust and reproducible methods for its functionalization. These reactions open the door to a vast array of novel derivatives, enabling the systematic exploration of structure-activity relationships and the development of new therapeutic agents. As catalyst technology continues to evolve, we can anticipate the development of even more efficient and milder conditions for the derivatization of this important heterocyclic system, further empowering the field of drug discovery.

References

  • Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules. [Link]

  • Buchwald–Hartwig amination. Wikipedia. [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

  • Buchwald-Hartwig Amination. ACS Green Chemistry Institute. [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

  • Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine.
  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. [Link]

  • Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H. ResearchGate. [Link]

  • Processes for preparing 4-chloro-7H-pyrrolo[2,3-d]pyrimidine.
  • Sonogashira coupling. Wikipedia. [Link]

  • An improved synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. SpringerLink. [Link]

  • Sonogashira Coupling. Organic Chemistry Portal. [Link]

  • Sonogashira Coupling. Chemistry LibreTexts. [Link]

Sources

Method

Application Notes & Protocols: The Role of 4-Chloro-7-Methyl-1H-pyrrolo[3,2-c]pyridine in Modern Medicinal Chemistry

Abstract The 1H-pyrrolo[3,2-c]pyridine core is a significant heterocyclic scaffold in medicinal chemistry, recognized as a privileged structure for its ability to interact with a wide range of biological targets. This do...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1H-pyrrolo[3,2-c]pyridine core is a significant heterocyclic scaffold in medicinal chemistry, recognized as a privileged structure for its ability to interact with a wide range of biological targets. This document provides an in-depth guide to the application of a key derivative, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine , in drug discovery. We will explore its strategic importance as a versatile starting material, focusing on its role in the synthesis of potent kinase inhibitors. This guide combines theoretical insights with detailed, field-proven protocols for chemical synthesis and biological evaluation, designed for researchers, medicinal chemists, and drug development professionals.

Introduction: The Privileged 1H-pyrrolo[3,2-c]pyridine Scaffold

Pyrrolopyridines, as bioisosteres of indoles, have garnered substantial interest in drug discovery.[1][2] The replacement of a carbon atom in the indole's benzene ring with nitrogen imparts unique physicochemical properties, including altered hydrogen bonding capacity, dipole moment, and metabolic stability, which can be leveraged to optimize drug candidates. The 1H-pyrrolo[3,2-c]pyridine isomer, in particular, has emerged as a foundational core for potent inhibitors of several key therapeutic targets.

The subject of this guide, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (CAS 1082040-95-6), is not merely an intermediate but a strategic tool.[3] Its utility is defined by two key features:

  • The 4-Chloro Substituent: This halogen atom serves as a versatile synthetic handle. It is an excellent leaving group for nucleophilic aromatic substitution and, more critically, provides a reactive site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira). This allows for the systematic and efficient introduction of diverse chemical moieties, enabling extensive Structure-Activity Relationship (SAR) studies.

  • The 7-Methyl Group: This group can influence the molecule's properties by modifying its lipophilicity, solubility, and metabolic profile. Furthermore, it can establish important steric or hydrophobic interactions within a target's binding site, potentially enhancing potency or selectivity.

The logical workflow for utilizing this scaffold in a drug discovery program is outlined below.

G cluster_0 Discovery Phase cluster_1 Optimization Phase A Scaffold Selection: 4-Chloro-7-Methyl-1H- pyrrolo[3,2-c]pyridine B Library Synthesis via Cross-Coupling Reactions A->B Synthetic Utility C High-Throughput Screening (HTS) B->C Compound Collection D Hit Identification C->D Biological Data E SAR Exploration (Lead Generation) D->E Hit-to-Lead F In Vitro Profiling (Potency, Selectivity) E->F Iterative Design G ADME/Tox Assessment (Lead Optimization) F->G Developability Filter H Preclinical Candidate Selection G->H Data Package

Figure 1: A typical drug discovery workflow utilizing the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold.

Application Note I: Development of Kinase Inhibitors

Kinases are a major class of drug targets, particularly in oncology and immunology. The 1H-pyrrolo[3,2-c]pyridine scaffold has proven to be a highly effective core for developing potent and selective kinase inhibitors.[4][5]

Target Spotlight: Monopolar Spindle 1 (MPS1) Kinase

MPS1 is a critical component of the spindle assembly checkpoint (SAC), a cellular surveillance mechanism that ensures proper chromosome segregation during mitosis.[5] As many human cancers exhibit chromosomal instability and aneuploidy, they become highly dependent on MPS1 for survival. This makes MPS1 a compelling target for cancer therapy.

A high-throughput screening campaign identified a 1H-pyrrolo[3,2-c]pyridine derivative (Compound 8 in the source literature) as a potent but non-selective MPS1 inhibitor with poor metabolic stability.[5] This provides a perfect starting point to illustrate the utility of our lead compound. The 4-chloro position is an ideal site for modification to improve selectivity and pharmacokinetic properties through structure-based design.

G cluster_0 Mitosis cluster_1 Spindle Assembly Checkpoint (SAC) Prophase Prophase Metaphase Metaphase Prophase->Metaphase Anaphase Anaphase Metaphase->Anaphase Metaphase->Anaphase SAC Checkpoint MPS1 MPS1 Kinase SAC_Signal SAC Signal Activation MPS1->SAC_Signal Phosphorylation APC_C Anaphase-Promoting Complex (APC/C) SAC_Signal->APC_C Inhibition APC_C->Anaphase Enables Transition Inhibitor MPS1 Inhibitor (e.g., CCT251455) Inhibitor->MPS1 Blocks Activity

Figure 2: The role of MPS1 kinase in the Spindle Assembly Checkpoint and its inhibition.

Structure-Activity Relationship (SAR) Insights

The optimization of the initial MPS1 hit involved extensive modification at the C4 and C6 positions of the pyrrolo[3,2-c]pyridine core. While the final optimized compound, CCT251455, did not retain the 4-chloro group, the synthetic strategy highlights its importance.[5] By replacing the chlorine with various aryl and heteroaryl groups via Suzuki coupling, researchers were able to probe the pocket of the kinase active site to enhance potency and selectivity.

Table 1: Representative SAR Data for MPS1 Inhibitors Based on the 1H-pyrrolo[3,2-c]pyridine Scaffold (Data synthesized from J. Med. Chem. 2014, 57, 11, 4691–4708)[5]

Compound ID (Analogue)R Group at C4MPS1 IC₅₀ (μM)CDK2 IC₅₀ (μM)Selectivity (CDK2/MPS1)
HTS Hit (8) -Cl0.0250.0431.7x
Analogue 61 1-Boc-pyrazol-4-yl0.16 (Cellular)>10>62x
Analogue 62 Pyrazol-4-yl6.90 (Cellular)>10-
CCT251455 (65) 1-Methyl-pyrazol-4-yl0.04 (Cellular)>10>250x

Expertise & Experience: The dramatic 43-fold increase in cellular potency observed when moving from the N-H pyrazole (62) to the N-Boc protected pyrazole (61) is a crucial finding. It suggests that the unprotected N-H may be engaging in an unfavorable interaction or that the Boc group is forcing a more favorable conformation. This led directly to the synthesis of the N-methyl pyrazole analogue (65), which retained high potency without the labile Boc group, resulting in a superior preclinical candidate.[5]

Protocol I: Suzuki-Miyaura Cross-Coupling

This protocol provides a robust, general method for the derivatization of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, a critical step in building a library of analogues for SAR studies.

G cluster_reaction Scaffold <<table><tr><tdborder='0'><imgsrc='https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=46210086&t=l' />td>tr><tr><tdborder='0'>4-Chloro-7-methyl-1H-pyrrolo[3,2-c]pyridinetd>tr>table>> Plus1 + BoronicAcid <<table><tr><tdborder='0'>R-B(OH)₂td>tr><tr><tdborder='0'>(Aryl/Heteroaryl Boronic Acid)td>tr>table>> Arrow Pd Catalyst (e.g., Pd(PPh₃)₄) Base (e.g., K₂CO₃) Solvent (e.g., Dioxane/H₂O) Heat (e.g., 100 °C) BoronicAcid->Arrow Product <<table><tr><tdborder='0'><imgsrc='https://www.medchemexpress.com/cas_pic/MCE-166297.png'width='150'/>td>tr><tr><tdborder='0'>4-Aryl-7-methyl-1H-pyrrolo[3,2-c]pyridinetd>tr>table>> Arrow->Product

Sources

Application

Application Note: Synthesis of Potent and Selective FMS Kinase Inhibitors Utilizing a 4-Chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Scaffold

Abstract This application note provides a detailed guide for the synthesis of advanced FMS kinase (CSF-1R) inhibitors, starting from the versatile building block, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. FMS kinase i...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a detailed guide for the synthesis of advanced FMS kinase (CSF-1R) inhibitors, starting from the versatile building block, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. FMS kinase is a critical regulator of the myeloid lineage and a high-value therapeutic target in oncology, inflammatory diseases, and bone disorders.[1][2] We present a strategic, two-step synthetic protocol, commencing with a palladium-catalyzed Buchwald-Hartwig amination, followed by an EDCI/HOBt-mediated amide coupling. This guide is designed for researchers in medicinal chemistry and drug development, offering not only step-by-step protocols but also the scientific rationale behind key experimental choices to ensure robust and reproducible outcomes.

Introduction: FMS Kinase as a Therapeutic Target

FMS, also known as Colony-Stimulating Factor-1 Receptor (CSF-1R), is a member of the type III receptor tyrosine kinase family.[3] Upon binding its ligands, CSF-1 (M-CSF) or IL-34, the receptor dimerizes, leading to autophosphorylation of tyrosine residues within its intracellular domain.[4] This phosphorylation event initiates a cascade of downstream signaling pathways, including the PI3K/Akt and RAS/MAPK pathways, which are pivotal for the survival, proliferation, differentiation, and function of monocytes and macrophages.[5][6]

Dysregulation of the CSF-1/FMS signaling axis is implicated in a variety of pathologies. Overexpression of FMS and/or its ligands can drive the progression of certain cancers (e.g., breast, ovarian, prostate) by promoting the survival and function of tumor-associated macrophages (TAMs), which contribute to an immunosuppressive tumor microenvironment.[1][4] This pathway is also central to inflammatory conditions like rheumatoid arthritis and plays a role in bone osteolysis.[1][2] Consequently, the development of small molecule inhibitors that selectively target FMS kinase is an area of intense therapeutic interest. The pyrrolo[3,2-c]pyridine core has emerged as a privileged scaffold for developing such inhibitors, demonstrating high potency and selectivity.[3]

The FMS Kinase (CSF-1R) Signaling Pathway

The activation of FMS kinase triggers a complex network of intracellular signals crucial for myeloid cell function. The diagram below illustrates the canonical signaling cascade.

FMS_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_intracellular Intracellular Signaling CSF1 CSF-1 / IL-34 FMS FMS (CSF-1R) Monomer CSF1->FMS Binding & Dimerization FMS_Dimer Activated FMS Dimer (Autophosphorylated) PI3K PI3K FMS_Dimer->PI3K P RAS RAS FMS_Dimer->RAS P Akt Akt PI3K->Akt Survival Cell Survival & Proliferation Akt->Survival RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK ERK->Survival Differentiation Differentiation ERK->Differentiation

Caption: FMS (CSF-1R) Signaling Pathway Activation.

Synthetic Strategy and Workflow

The synthesis of the target FMS kinase inhibitor is accomplished through a robust two-step sequence starting from 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. The overall workflow is designed for efficiency and modularity, allowing for the potential synthesis of an analog library by varying the coupling partners.

Synthesis_Workflow Start Start: 4-Chloro-7-methyl- 1H-pyrrolo[3,2-c]pyridine Step1 Step 1: Buchwald-Hartwig Amination (Pd-Catalyzed C-N Coupling) Start->Step1 Purification1 Workup & Purification (Column Chromatography) Step1->Purification1 Intermediate Intermediate: Diamine Adduct (Compound 8b) Step2 Step 2: Amide Coupling (EDCI/HOBt) Intermediate->Step2 Purification2 Workup & Purification (Column Chromatography) Step2->Purification2 Final Final Product: FMS Inhibitor (Compound 1r) Purification1->Intermediate Purification2->Final

Caption: Overall synthetic workflow for the FMS kinase inhibitor.

Experimental Protocols

PART 1: Synthesis of Intermediate (Compound 8b) via Buchwald-Hartwig Amination

This initial step involves the formation of a key C-N bond, coupling the heterocyclic core with a substituted diamine. The Buchwald-Hartwig amination is the method of choice for this transformation due to its high functional group tolerance and efficiency in coupling amines with heteroaryl chlorides.[7]

Reaction Scheme: 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine + 4-methylbenzene-1,2-diamine → N¹-(7-methyl-1H-pyrrolo[3,2-c]pyridin-4-yl)-4-methylbenzene-1,2-diamine (Compound 8b)

Materials:

  • 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

  • 4-methylbenzene-1,2-diamine

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous Toluene

  • Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

  • Magnetic stirrer with heating

  • Argon or Nitrogen supply

Protocol:

  • Vessel Preparation: To a dry Schlenk flask under an inert atmosphere (Argon), add Pd₂(dba)₃ (0.02 eq), Xantphos (0.04 eq), and Sodium tert-butoxide (1.4 eq).

    • Rationale: A pre-catalyst [Pd₂(dba)₃] and a bulky, electron-rich phosphine ligand (Xantphos) are used to form the active Pd(0) catalyst in situ. This combination is highly effective for C-N cross-coupling with electron-rich heteroaryl chlorides. NaOtBu is a strong, non-nucleophilic base required for the catalytic cycle.[8]

  • Reagent Addition: Add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 eq) and 4-methylbenzene-1,2-diamine (1.2 eq) to the flask.

  • Solvent Addition: Add anhydrous toluene (approx. 0.1 M concentration relative to the limiting reagent) via syringe.

  • Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring.

    • Rationale: Elevated temperature is necessary to drive the catalytic cycle, which involves oxidative addition, ligand exchange, and reductive elimination steps.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting chloro-pyridine is consumed.

  • Workup:

    • Cool the reaction to room temperature.

    • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues.

    • Wash the filtrate with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired intermediate, Compound 8b .

PART 2: Synthesis of Final Inhibitor (Compound 1r) via Amide Coupling

The final step is an amide bond formation between the free amine of the intermediate and a carboxylic acid. The use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) in combination with Hydroxybenzotriazole (HOBt) is a standard, reliable method that minimizes side reactions and racemization (if applicable).[9][10]

Reaction Scheme: Compound 8b + 4-morpholino-3-(trifluoromethyl)benzoic acid → Final Product (Compound 1r)

Materials:

  • Intermediate Compound 8b (from Part 1)

  • 4-morpholino-3-(trifluoromethyl)benzoic acid

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

  • Hydroxybenzotriazole (HOBt)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

  • Anhydrous Dimethylformamide (DMF)

  • Standard laboratory glassware

  • Magnetic stirrer

Protocol:

  • Reagent Preparation: In a round-bottom flask, dissolve 4-morpholino-3-(trifluoromethyl)benzoic acid (2.0 eq) in anhydrous DMF.

  • Activation: Cool the solution to 0 °C in an ice bath. Add HOBt (2.2 eq) and EDCI (2.6 eq). Stir for 15-20 minutes.

    • Rationale: EDCI is a water-soluble carbodiimide that activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. HOBt traps this intermediate to form an activated HOBt ester. This two-step activation is more efficient and suppresses the formation of an unreactive N-acylurea byproduct.[11]

  • Amine Addition: To the activated acid mixture, add a solution of Compound 8b (1.0 eq) in a small amount of DMF.

  • Base Addition: Add triethylamine (TEA) (0.2 eq) to the reaction mixture at 0 °C.

    • Rationale: A mild, non-nucleophilic base is added to neutralize any hydrochloride salts present (e.g., from EDCI·HCl) and to facilitate the nucleophilic attack of the amine.

  • Reaction: Remove the ice bath and heat the reaction to 80 °C. Stir for 12 hours.[3]

  • Monitoring: Monitor the reaction for the consumption of Compound 8b using TLC or LC-MS.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Partition the mixture between ethyl acetate and water.

    • Separate the organic layer, and wash it sequentially with saturated sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane-ethyl acetate gradient) to afford the final FMS kinase inhibitor, Compound 1r .[3]

Results and Discussion

The described synthetic route provides reliable access to pyrrolo[3,2-c]pyridine-based FMS kinase inhibitors. The target compound, 1r , has been reported as a highly potent and selective inhibitor of FMS kinase.[3]

CompoundTarget KinaseEnzymatic IC₅₀ (nM)Cellular IC₅₀ (nM)Selectivity Profile
1r FMS (CSF-1R)3084 (in BMDM)>33-fold selective for FMS over a panel of 40 other kinases, including FLT3 and c-MET.[3]
KIST101029 (Lead Cmpd) FMS (CSF-1R)96195 (in BMDM)Potent and selective FMS inhibitor.[3]

Data sourced from El-Gamal, M. I., & Oh, C.-H. (2018).[3]

The significant increase in potency of Compound 1r (IC₅₀ = 30 nM) compared to the lead compound (IC₅₀ = 96 nM) highlights the effectiveness of the structure-activity relationship studies based on the pyrrolo[3,2-c]pyridine scaffold.[3] The high selectivity of Compound 1r is a critical attribute for a therapeutic candidate, as it minimizes the potential for off-target effects. The compound demonstrated 81% inhibition of FMS at a 1 µM concentration, while inhibition against other kinases like FLT3 and c-MET was significantly lower (42% and 40%, respectively).[3]

Conclusion

The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold is a valuable starting point for the development of potent and selective FMS kinase inhibitors. The synthetic strategy outlined in this note, employing a Buchwald-Hartwig amination followed by an EDCI/HOBt amide coupling, represents a reliable and scalable route to access these promising therapeutic agents. The detailed protocols and mechanistic rationale provided herein are intended to empower researchers to successfully synthesize and further explore this important class of kinase inhibitors.

References

  • El-Gamal, M. I., & Oh, C.-H. (2018). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1160–1166. [Link]

  • Reactome. (n.d.). Signaling by CSF1 (M-CSF) in myeloid cells. Reactome Pathway Database. Retrieved January 19, 2026, from [Link]

  • Patel, S., & PLAYER, M. R. (2012). FMS Kinase Inhibitors: Current Status and Future Prospects. Medicinal research reviews, 32(4), 599-630. [Link]

  • Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Retrieved January 19, 2026, from [Link]

  • Wikipedia. (n.d.). Colony stimulating factor 1 receptor. Retrieved January 19, 2026, from [Link]

  • Chitu, V., & Stanley, E. R. (2017). CSF-1 Receptor Signaling in Myeloid Cells. Cold Spring Harbor perspectives in biology, 9(12), a022168. [Link]

  • Burns, C. J., & Wilks, A. F. (2011). Colony-stimulating factor-1 receptor inhibitors for the treatment of cancer and inflammatory disease. Journal of medicinal chemistry, 54(2), 477-490. [Link]

  • Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Retrieved January 19, 2026, from [Link]

  • Crust, E. J., & Gurnani, P. (2013). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. ChemSpider SyntheticPages. [Link]

  • Li, Y., et al. (2022). Insights into CSF-1/CSF-1R signaling: the role of macrophage in radiotherapy. Journal of Translational Medicine, 20(1), 1-13. [Link]

  • Reactome Pathway Database. (n.d.). Signaling by CSF1 (M-CSF) in myeloid cells. Retrieved January 19, 2026, from [Link]

  • El-Gamal, M. I., & Oh, C.-H. (2018). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1160-1166. [Link]

  • ACS GCI Pharmaceutical Roundtable. (2016). Buchwald-Hartwig Amination. Reagent Guides. [Link]

  • CatSci Ltd. (n.d.). A Best Practice Guide to the Optimisation of Buchwald-Hartwig Amination Reactions. Technical Piece. [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (2017). Buchwald-Hartwig Amination. Reagent Guides. [Link]

  • CatScI. (n.d.). A Best Practice Guide to the Optimisation of Buchwald-Hartwig Amination Reactions. Retrieved January 19, 2026, from [Link]

  • Blackaby, W. P., et al. (2011). Kinetics of Amide Formation through Carbodiimide/N-Hydroxybenzotriazole (HOBt) Couplings. Organic Process Research & Development, 15(4), 857-861. [Link]

Sources

Method

Application Notes &amp; Protocols: Development of MPS1 Kinase Inhibitors with a 1H-pyrrolo[3,2-c]pyridine Core

Authored by: Gemini, Senior Application Scientist Abstract Monopolar Spindle 1 (MPS1), also known as Threonine Tyrosine Kinase (TTK), is a critical dual-specificity kinase that serves as the master regulator of the Spind...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: Gemini, Senior Application Scientist

Abstract

Monopolar Spindle 1 (MPS1), also known as Threonine Tyrosine Kinase (TTK), is a critical dual-specificity kinase that serves as the master regulator of the Spindle Assembly Checkpoint (SAC).[1][2][3] The SAC is an essential surveillance mechanism that ensures the fidelity of chromosome segregation during mitosis by delaying anaphase until all chromosomes are properly attached to the mitotic spindle.[2][3] MPS1 is frequently overexpressed in a wide range of human cancers, and these aneuploid tumor cells exhibit a heightened dependency on a functional SAC for their survival.[4][5] This dependency creates a therapeutic window, making MPS1 a compelling target for anticancer drug development. Inhibition of MPS1 abrogates the SAC, leading to premature anaphase, severe chromosome missegregation, and ultimately, cancer cell death via mitotic catastrophe.[3][6] This guide details the rationale and key methodologies for the development of potent and selective MPS1 inhibitors based on the versatile 1H-pyrrolo[3,2-c]pyridine scaffold, a privileged core structure in modern kinase-targeted drug discovery.[7][8]

The Rationale: MPS1 Kinase as a Therapeutic Target

MPS1 kinase activity is essential for the recruitment of downstream SAC proteins, such as Mad1 and Mad2, to unattached kinetochores.[9][10] This initiates a signaling cascade that inhibits the Anaphase-Promoting Complex/Cyclosome (APC/C), thereby preventing the degradation of securin and cyclin B and delaying mitotic exit.[1] In many cancer cells, which are characterized by chromosomal instability, the SAC is constitutively active and essential for survival.[4][11] Therefore, forcing these vulnerable cells into a premature and faulty anaphase by inhibiting MPS1 is a validated therapeutic strategy.[12]

The 1H-pyrrolo[3,2-c]pyridine core has emerged as a highly effective scaffold for developing ATP-competitive kinase inhibitors. Structure-based drug design has led to the optimization of initial hits from this series into highly potent and selective clinical candidates, such as CCT251455.[4][7] These compounds effectively stabilize an inactive conformation of MPS1, demonstrating excellent translation from biochemical potency to cellular activity.[4][7]

Caption: MPS1 Signaling at the Spindle Assembly Checkpoint.

Experimental Design & Workflow

The successful development of a targeted kinase inhibitor follows a logical, multi-stage pipeline. The process begins with chemical synthesis of the compound library, followed by rigorous in vitro biochemical screening to identify potent hits. These hits are then profiled in a cascade of cell-based assays to confirm on-target activity, mechanism of action, and phenotypic effects. Finally, promising lead compounds advance to in vivo studies.

Workflow Synthesis 1. Chemical Synthesis (1H-pyrrolo[3,2-c]pyridine core) Biochem 2. In Vitro Biochemical Assay (MPS1 Kinase IC50) Synthesis->Biochem Selectivity 3. Kinome Selectivity Profiling (Off-Target Effects) Biochem->Selectivity Cellular_Target 4. Cellular Target Engagement (p-MPS1 Western Blot) Biochem->Cellular_Target Phenotype 5. Phenotypic Assays (Proliferation, SAC Override) Cellular_Target->Phenotype InVivo 6. In Vivo Evaluation (Xenograft Models) Phenotype->InVivo

Caption: Overall workflow for MPS1 inhibitor evaluation.

Protocol: Synthesis of a 1H-pyrrolo[3,2-c]pyridine MPS1 Inhibitor

This section provides a generalized synthetic protocol for a key intermediate in the synthesis of 1H-pyrrolo[3,2-c]pyridine-based MPS1 inhibitors, adapted from published methodologies.[7] The core is typically constructed via a Sonogashira cross-coupling followed by a base-mediated cyclization.

Synthesis of the Pyrrolopyridine Core

Rationale: The Sonogashira coupling is a highly efficient method for forming carbon-carbon bonds between a terminal alkyne and an aryl halide. The subsequent base-mediated intramolecular cyclization is a robust strategy to form the pyrrole ring of the 1H-pyrrolo[3,2-c]pyridine scaffold.[7] Protecting the pyrrole nitrogen with a tert-butoxycarbonyl (Boc) group often enhances cellular permeability and potency.[7][8]

Reaction Scheme: Step A: Sonogashira Coupling 4-amino-2-bromo-5-iodopyridine + 4-ethynyl-1-methyl-1H-pyrazole → Cyclization Precursor Step B: Cyclization and Protection Cyclization Precursor → 1H-pyrrolo[3,2-c]pyridine core → N-Boc protected core

Materials:

  • 4-amino-2-bromo-5-iodopyridine

  • 4-ethynyl-1-methyl-1H-pyrazole

  • Palladium(II) acetate (Pd(OAc)2)

  • Triphenylphosphine (PPh3)

  • Copper(I) iodide (CuI)

  • Triethylamine (TEA)

  • N,N-Dimethylformamide (DMF)

  • Potassium tert-butoxide (t-BuOK)

  • Di-tert-butyl dicarbonate ((Boc)2O)

  • 4-Dimethylaminopyridine (DMAP)

  • Dichloromethane (DCM)

Protocol:

  • Sonogashira Coupling:

    • To a degassed solution of 4-amino-2-bromo-5-iodopyridine (1.0 eq) and 4-ethynyl-1-methyl-1H-pyrazole (1.1 eq) in a mixture of DMF and TEA, add Pd(OAc)2 (0.02 eq), PPh3 (0.04 eq), and CuI (0.02 eq).

    • Stir the reaction mixture under an inert atmosphere (e.g., Nitrogen or Argon) at room temperature for 16 hours.

    • Monitor reaction completion by LC-MS.

    • Upon completion, dilute the reaction with water and extract with ethyl acetate.

    • Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography to yield the cyclization precursor.[7]

  • Cyclization and Boc-Protection:

    • Dissolve the cyclization precursor (1.0 eq) in anhydrous DMF.

    • Add potassium tert-butoxide (2.5 eq) portion-wise at 0 °C and stir the mixture at room temperature for 2 hours.

    • Cool the reaction back to 0 °C and add a solution of (Boc)2O (1.5 eq) and a catalytic amount of DMAP in DCM.

    • Allow the reaction to warm to room temperature and stir for an additional 4 hours.

    • Quench the reaction with saturated ammonium chloride solution and extract with ethyl acetate.

    • Wash the combined organic layers, dry, and concentrate.

    • Purify the crude product by column chromatography to yield the N-Boc protected 1H-pyrrolo[3,2-c]pyridine intermediate.[7]

Protocol: In Vitro Kinase Inhibition Assay

Rationale: To determine the direct inhibitory potency of a compound against the MPS1 kinase, an in vitro biochemical assay is essential. The ADP-Glo™ Kinase Assay is a common method that quantifies the amount of ADP produced during the kinase reaction, which is inversely proportional to the inhibitor's potency.[13] The output is an IC50 value, representing the concentration of inhibitor required to reduce enzyme activity by 50%.

Materials:

  • Recombinant human MPS1 kinase

  • Suitable peptide substrate (e.g., a generic tyrosine kinase substrate)

  • ATP (at a concentration near the Km for MPS1)

  • Test compounds serially diluted in DMSO

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • 384-well assay plates (white, low-volume)

  • Plate reader capable of measuring luminescence

Protocol:

  • Prepare serial dilutions of the test compounds in DMSO. A typical starting concentration is 10 mM, diluted in 3-fold steps.

  • Add 1 µL of the diluted compounds to the 384-well assay plate. Include DMSO-only wells as a "no inhibition" control (0% inhibition) and wells without kinase as a "background" control (100% inhibition).

  • Prepare a 2X kinase/substrate solution by diluting recombinant MPS1 kinase and the peptide substrate in the kinase reaction buffer.

  • Add 2 µL of the 2X kinase/substrate solution to each well.

  • Initiate the kinase reaction by adding 2 µL of 2X ATP solution to each well.

  • Incubate the reaction at room temperature for 60 minutes.

  • Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature. This step depletes the remaining ATP.

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase reaction. Incubate for 30 minutes at room temperature.

  • Measure the luminescence signal using a plate reader.

  • Data Analysis: Convert luminescence signals to percent inhibition relative to controls. Plot percent inhibition versus the logarithm of inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC50 value.

Inhibitor ExampleIn Vitro MPS1 IC50 (nM)Reference(s)
CCT2514553[13]
Empesertib (BAY 1161909)< 1[13]
CFI-4022571.7[13]
Mps1-IN-1367[13][14]

Protocols: Cell-Based Assays

Cell-based assays are critical to confirm that the biochemical potency of an inhibitor translates into a functional effect in a biological context.

Cellular Target Engagement: p-MPS1 Western Blot

Rationale: Active MPS1 undergoes autophosphorylation, which can be detected by a mobility shift on an SDS-PAGE gel or with phospho-specific antibodies.[14] Inhibition of MPS1 in cells prevents this autophosphorylation. This assay provides direct evidence of target engagement.[7]

Protocol:

  • Seed a human cancer cell line (e.g., HCT116, HeLa) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with a mitotic arresting agent like nocodazole (100 ng/mL) for 16 hours to enrich for mitotic cells with high MPS1 activity.

  • During the final 2 hours of nocodazole treatment, add serial dilutions of the MPS1 inhibitor.

  • Harvest the cells by scraping into ice-cold PBS and pellet by centrifugation.

  • Lyse the cell pellets in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate 20-30 µg of protein lysate per lane on an 8% SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody against total MPS1 overnight at 4°C. The phosphorylated, active form of MPS1 will appear as a slower-migrating band.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate. A dose-dependent reduction in the upper, shifted band indicates cellular MPS1 inhibition.

Phenotypic Consequence: Cell Viability Assay

Rationale: Since MPS1 inhibition leads to mitotic catastrophe and cell death, a cell viability assay measures the ultimate phenotypic outcome.[15] The CellTiter-Glo® Luminescent Cell Viability Assay is a robust method that quantifies ATP, an indicator of metabolically active cells.

Protocol:

  • Seed cancer cells (e.g., HCT116) in a 96-well white, clear-bottom plate at a density of 1,000-3,000 cells per well. Allow to adhere overnight.

  • Treat the cells with serial dilutions of the test compound for 72 hours.

  • Equilibrate the plate to room temperature for 30 minutes.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

  • Data Analysis: Calculate the GI50 (concentration for 50% growth inhibition) by plotting the data similarly to the in vitro kinase assay.

Mechanism of Action: SAC Override Assay

Rationale: A hallmark of MPS1 inhibition is the abrogation of the SAC.[6][12] This can be measured by flow cytometry. Cells treated with a microtubule poison like paclitaxel will arrest in the G2/M phase of the cell cycle due to SAC activation. Co-treatment with an MPS1 inhibitor will override this arrest, causing cells to exit mitosis without proper division, resulting in a polyploid (>4N DNA content) cell population.

Protocol:

  • Seed HeLa or HCT116 cells in 6-well plates.

  • Treat cells with either DMSO (vehicle), paclitaxel (100 nM), the MPS1 inhibitor (at 10x GI50), or a combination of paclitaxel and the MPS1 inhibitor for 24 hours.

  • Harvest both adherent and floating cells, wash with PBS, and fix in ice-cold 70% ethanol while vortexing. Store at -20°C for at least 2 hours.

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

  • Analyze the DNA content by flow cytometry.

  • Expected Outcome: The paclitaxel-only sample will show a high percentage of cells in G2/M (4N DNA). The combination treatment will show a significant reduction in the G2/M peak and the appearance of a >4N peak, demonstrating SAC override.

Conclusion

The development of MPS1 kinase inhibitors represents a promising therapeutic strategy for cancers characterized by chromosomal instability. The 1H-pyrrolo[3,2-c]pyridine scaffold has proven to be a highly tractable starting point for generating potent, selective, and cell-active inhibitors. The protocols outlined in this guide provide a robust framework for the synthesis, biochemical characterization, and cellular evaluation of novel compounds from this chemical series, enabling researchers to identify and advance promising candidates for further preclinical and clinical development.

References

  • Small Molecule Kinase Inhibitors Provide Insight into Mps1 Cell Cycle Function. (2025). Vertex AI Search.
  • The MPS1 Family of Protein Kinases. (n.d.). PMC - NIH.
  • Mps1 kinase functions in mitotic spindle assembly and error correction. (n.d.). PubMed.
  • Small-molecule kinase inhibitors provide insight into Mps1 cell cycle function. (n.d.). PubMed.
  • The Role of Mps1 as a Therapeutic Target in Oncology: A Technical Guide. (n.d.). Benchchem.
  • Structure-Based Design of Orally Bioavailable 1H-Pyrrolo[3,2-c]pyridine Inhibitors of Mitotic Kinase Monopolar Spindle 1 (MPS1). (2013).
  • Structure-based design of orally bioavailable 1H-pyrrolo[3,2-c]pyridine inhibitors of mitotic kinase monopolar spindle 1 (MPS1). (2013). PubMed.
  • Mps1/TTK: a novel target and biomarker for cancer. (n.d.). PubMed.
  • Targeting Mps1 Kinase: Unveiling the Potential of Novel Inhibitors in Tumor Suppression. (2024). Synapse.
  • Mitotic Checkpoint Kinase Mps1 Has a Role in Normal Physiology which Impacts Clinical Utility. (2015). PubMed.
  • Mps1 kinase activity restrains anaphase during an unperturbed mitosis and targets Mad2 to kinetochores. (n.d.). PMC - NIH.
  • Small Molecule Kinase Inhibitors Provide Insight into Mps1 Cell Cycle Function. (n.d.). PMC - NIH.
  • Mps1 inhibitors in clinical trials 1. (n.d.).
  • A Comparative Guide to Small Molecule Inhibitors of Mps1 Kinase as Altern
  • Five monopolar spindle kinase 1 inhibitors entered in clinical trials. (n.d.).
  • A potent, orally bioavailable clinical-stage inhibitor of MPS1 with potential as a treatment for a range of cancer types including triple negative breast cancer. (n.d.). The Institute of Cancer Research.
  • Development of MPS1 Inhibitors: Recent Advances and Perspectives. (2023). PubMed.
  • Novel Mps1 Kinase Inhibitors with Potent Antitumor Activity. (n.d.). PubMed.
  • Reversine inhibits MPS1 in vitro. (A) A kinase assay on the human... (n.d.).
  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site. (n.d.). Semantic Scholar.
  • Novel Mps1 Kinase Inhibitors with Potent Antitumor Activity. (n.d.). Semantic Scholar.
  • Mps1-IN-1. (n.d.). The Chemical Probes Portal.
  • Development of the First Covalent Monopolar Spindle Kinase 1 (MPS1/TTK) Inhibitor. (2022). PubMed.
  • Rapid Discovery of Pyrido[3,4-d]pyrimidine Inhibitors of Monopolar Spindle Kinase 1 (MPS1) Using a Structure-Based Hybridization Approach. (2016). Journal of Medicinal Chemistry.
  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. (2024). PMC - NIH.

Sources

Application

Application Notes and Protocols for Cross-Coupling Reactions Involving 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

Introduction: The Strategic Importance of the 5-Azaindole Scaffold The 1H-pyrrolo[3,2-c]pyridine, commonly known as 5-azaindole, is a privileged heterocyclic scaffold in medicinal chemistry and drug discovery. Its struct...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of the 5-Azaindole Scaffold

The 1H-pyrrolo[3,2-c]pyridine, commonly known as 5-azaindole, is a privileged heterocyclic scaffold in medicinal chemistry and drug discovery. Its structural resemblance to purine and indole allows it to function as a versatile pharmacophore, engaging with a wide array of biological targets. The strategic derivatization of this core structure is paramount in the development of novel therapeutics. 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is a key intermediate, offering a reactive handle at the C4-position for the introduction of diverse molecular fragments through modern cross-coupling methodologies. This guide provides detailed protocols and expert insights into the application of palladium-catalyzed cross-coupling reactions for the functionalization of this valuable building block.

PART 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and widely utilized method for the formation of carbon-carbon bonds, particularly for generating biaryl and heteroaryl-aryl structures.[1] This reaction's tolerance for a wide range of functional groups and the commercial availability of numerous boronic acid derivatives make it a first-choice strategy for library synthesis in drug discovery.[2]

Causality in Experimental Design

For heteroaryl chlorides like 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, the selection of the palladium catalyst and ligand is critical. The pyridine nitrogen can coordinate to the palladium center, potentially inhibiting the catalytic cycle.[3] Therefore, the use of bulky, electron-rich phosphine ligands is often necessary to promote the desired reactivity and prevent catalyst deactivation. The choice of base is also crucial for facilitating the transmetalation step without promoting unwanted side reactions.[4]

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

  • 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

  • Arylboronic acid (1.2-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or a pre-catalyst system; 1-5 mol%)

  • Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃; 2.0-3.0 equiv)

  • Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene/water, DMF)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • To a dry Schlenk flask, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 equiv), the arylboronic acid (1.2 equiv), the base (2.0 equiv), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%).

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the degassed solvent via syringe.

  • Heat the reaction mixture to 80-110 °C and monitor the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

  • Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography.

Data Presentation: Suzuki-Miyaura Reaction Conditions
Catalyst (mol%)Ligand (mol%)Base (equiv)SolventTemperature (°C)Typical Yield Range
Pd(OAc)₂ (2)SPhos (4)K₃PO₄ (2)Toluene/H₂O (10:1)10070-95%
Pd₂(dba)₃ (1.5)XPhos (3)Cs₂CO₃ (2.5)1,4-Dioxane11075-98%
Pd(dppf)Cl₂ (3)-K₂CO₃ (2)DMF/H₂O (5:1)9065-90%
Pd(PPh₃)₄ (5)-Na₂CO₃ (2)DME/H₂O (4:1)8560-85%
Visualization: Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle cluster_cycle Suzuki-Miyaura Catalytic Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)(X)L2 Ar-Pd(II)(X)L2 Pd(0)L2->Ar-Pd(II)(X)L2 Oxidative Addition (Ar-X) Ar-Pd(II)(R)L2 Ar-Pd(II)(R)L2 Ar-Pd(II)(X)L2->Ar-Pd(II)(R)L2 Transmetalation (R-B(OR)2 + Base) Ar-R Ar-R Ar-Pd(II)(R)L2->Ar-R Reductive Elimination

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

PART 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds.[5] This transformation has largely replaced harsher classical methods and offers broad substrate scope and functional group tolerance.[6]

Expertise in Action: Navigating Amination Challenges

The N-H bond of the pyrrolo[3,2-c]pyridine core can potentially interfere with the reaction. While N-protection can be a strategy, modern Buchwald-Hartwig protocols often tolerate free N-H groups, especially with carefully selected ligand/base combinations.[3] Sterically hindered biarylphosphine ligands are typically employed to facilitate both the oxidative addition and the reductive elimination steps.[7] Weakly coordinating bases are often preferred to avoid catalyst inhibition.

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

  • 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

  • Amine (1.2-1.5 equiv)

  • Palladium pre-catalyst (e.g., XPhos Pd G3, 1-3 mol%) or a combination of a palladium source (e.g., Pd₂(dba)₃) and a ligand (e.g., Xantphos)

  • Base (e.g., Cs₂CO₃, K₃PO₄, NaOtBu; 1.4-2.0 equiv)

  • Anhydrous, degassed solvent (e.g., toluene, 1,4-dioxane)

Procedure:

  • In a glovebox, charge a Schlenk tube with the palladium catalyst, ligand (if separate), and base.

  • Add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 equiv) and the amine (1.2 equiv).

  • Add the anhydrous, degassed solvent.

  • Seal the tube and heat the reaction mixture to 80-120 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool to room temperature, dilute with an organic solvent, and filter through a pad of celite.

  • Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

  • Purify the residue by flash column chromatography.

Data Presentation: Buchwald-Hartwig Amination Conditions
Catalyst (mol%)Ligand (mol%)Base (equiv)SolventTemperature (°C)Typical Yield Range
Pd₂(dba)₃ (2)Xantphos (4)Cs₂CO₃ (2)1,4-Dioxane11065-90%
Pd(OAc)₂ (2)BINAP (3)NaOtBu (1.5)Toluene10070-95%
XPhos Pd G3 (2)-K₃PO₄ (2)t-BuOH8080-98%
Visualization: Experimental Workflow for Cross-Coupling

Experimental_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification A Combine Reactants: - 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine - Coupling Partner - Catalyst & Ligand - Base B Add Degassed Solvent A->B C Inert Atmosphere (Ar or N2) B->C D Heat to 80-120 °C C->D E Monitor Progress (TLC, LC-MS) D->E F Cool & Dilute E->F G Aqueous Wash & Extraction F->G H Dry & Concentrate G->H I Column Chromatography H->I

Caption: A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

PART 3: Sonogashira Coupling for C(sp)-C(sp²) Bond Formation

The Sonogashira reaction is a highly efficient method for the coupling of terminal alkynes with aryl or vinyl halides, providing access to valuable internal alkynes.[8] This reaction typically employs a dual catalytic system of palladium and copper(I).[9]

Insightful Protocol Design

A key challenge in Sonogashira couplings can be the homocoupling of the terminal alkyne (Glaser coupling).[10] This can often be minimized by running the reaction under strictly anaerobic conditions and by careful control of the catalyst loading. Copper-free Sonogashira protocols have also been developed to circumvent this issue.[11]

Experimental Protocol: Sonogashira Coupling

Materials:

  • 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

  • Terminal alkyne (1.2-2.0 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) (1-5 mol%)

  • Copper(I) iodide (CuI) (1-10 mol%)

  • Base (e.g., triethylamine, diisopropylamine)

  • Anhydrous solvent (e.g., THF, DMF)

Procedure:

  • To a Schlenk flask, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 equiv), the palladium catalyst, and CuI.

  • Evacuate and backfill with an inert gas three times.

  • Add the anhydrous solvent and the base, followed by the terminal alkyne.

  • Stir the reaction at room temperature to 60 °C and monitor by TLC or LC-MS.

  • Upon completion, dilute with an organic solvent and filter to remove the ammonium salts.

  • Wash the filtrate with aqueous ammonium chloride, water, and brine.

  • Dry the organic layer over Na₂SO₄, concentrate, and purify by flash column chromatography.

PART 4: Additional Cross-Coupling Strategies

Beyond the "big three," other palladium-catalyzed cross-coupling reactions can be valuable for the derivatization of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Heck Reaction

The Heck reaction couples the chloro-azaindole with an alkene to form a substituted alkene.[12] This can be a powerful tool for introducing vinyl groups, which can be further functionalized. The reaction typically requires a palladium catalyst and a base.[13]

Palladium-Catalyzed Cyanation

The introduction of a nitrile group can be achieved through palladium-catalyzed cyanation. The resulting 4-cyano derivative is a versatile intermediate for the synthesis of amides, carboxylic acids, and tetrazoles. Non-toxic cyanide sources like potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) are increasingly used for safety reasons.[14]

Troubleshooting Guide

IssuePotential CauseSuggested Solution
Low or No Conversion Inactive catalystUse a fresh batch of catalyst or a pre-catalyst. Ensure anaerobic conditions.
Insufficiently strong baseSwitch to a stronger base (e.g., NaOtBu for Buchwald-Hartwig, K₃PO₄ for Suzuki).
Low reaction temperatureIncrease the reaction temperature in increments of 10 °C.
Formation of Side Products Homocoupling (Sonogashira)Use copper-free conditions or ensure strict exclusion of oxygen.
ProtodehalogenationUse a non-protic solvent and ensure all reagents are anhydrous.
Hydrolysis of boronic acid (Suzuki)Use an anhydrous base like KF or CsF.
Difficulty in Purification Catalyst residuesFilter the crude reaction mixture through a plug of silica gel or celite before chromatography.

References

  • Cohen, D. T., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 202–205. [Link]

  • Wikipedia contributors. (2024). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. [Link]

  • Wikipedia contributors. (2024). Heck reaction. In Wikipedia, The Free Encyclopedia. [Link]

  • A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. (n.d.). Semantic Scholar. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • Cohen, D. T., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 202–205. [Link]

  • Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

  • Alves, M. J., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules, 23(10), 2673. [Link]

  • A general, practical palladium-catalyzed cyanation of (hetero)aryl chlorides and bromides. (n.d.). Semantic Scholar. [Link]

  • The Chemists' Cookbook. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

  • Kinzel, T., et al. (2010). Suzuki−Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073–14082. [Link]

  • Heck Macrocyclization in Forging Non-Natural Large Rings including Macrocyclic Drugs. (2021). Molecules, 26(16), 4983. [Link]

  • Total Organic Chemistry. (2021). Heck Reaction | Named Reactions | Organic Chemistry Lessons. YouTube. [Link]

  • ACS GCI Pharmaceutical Roundtable. (2026). Buchwald-Hartwig Amination. [Link]

  • Cella, R., & Stefani, H. A. (2014). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules, 19(6), 7594–7633. [Link]

  • Chekshin, N., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. ACS Omega, 3(10), 14390–14397. [Link]

  • Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. (2016). Tetrahedron, 72(48), 7751-7759. [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

  • Chemistry LibreTexts. (2023). Heck Reaction. [Link]

  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

  • Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

  • Razafindrainibe, F., et al. (2018). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. Chemistry – A European Journal, 24(50), 13118-13122. [Link]

Sources

Method

Application Notes and Protocols for the Synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Derivatives

Introduction: The Significance of the Pyrrolo[3,2-c]pyridine Scaffold The 1H-pyrrolo[3,2-c]pyridine core, a bioisostere of purines and indoles, is a privileged scaffold in medicinal chemistry. Its unique electronic and s...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of the Pyrrolo[3,2-c]pyridine Scaffold

The 1H-pyrrolo[3,2-c]pyridine core, a bioisostere of purines and indoles, is a privileged scaffold in medicinal chemistry. Its unique electronic and structural properties have led to its incorporation into a wide array of biologically active molecules, including kinase inhibitors for cancer therapy and potent antiviral agents.[1][2][3] The derivatization of this core, particularly with halogens and alkyl groups, allows for the fine-tuning of physicochemical properties and target engagement. This guide provides a detailed, step-by-step protocol for the synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine derivatives, key intermediates for drug discovery and development.

Expertise & Experience: A Logic-Driven Synthetic Strategy

The synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine derivatives requires a multi-step approach. The strategy outlined herein is designed for efficiency and adaptability, allowing for the introduction of various substituents. The core logic involves the initial construction of the pyrrolopyridine ring system, followed by targeted functionalization.

PART 1: Synthesis of the 1H-Pyrrolo[3,2-c]pyridine Core

A robust method for constructing the 1H-pyrrolo[3,2-c]pyridine scaffold is through a multi-step sequence starting from readily available pyridine derivatives. This approach offers good overall yields and allows for early introduction of the desired methyl group.

Step 1.1: Nitration of 2-bromo-5-methylpyridine

The initial step involves the nitration of 2-bromo-5-methylpyridine to introduce a nitro group at the 4-position, which will be crucial for the subsequent pyrrole ring formation.

Protocol:

  • To a stirred solution of fuming nitric acid in sulfuric acid, add 2-bromo-5-methylpyridine portion-wise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-bromo-5-methyl-4-nitropyridine 1-oxide.

Expert Insight: The use of fuming nitric acid and sulfuric acid is a classic and effective method for the nitration of pyridine rings. The electron-withdrawing nature of the bromo group and the pyridine nitrogen directs the nitration to the 4-position.

Step 1.2: Formation of the Pyrrole Ring

The key intermediate, an enamine, is formed by reacting the nitropyridine oxide with N,N-dimethylformamide dimethyl acetal (DMF-DMA). This is followed by reductive cyclization to form the pyrrole ring.[4]

Protocol:

  • Dissolve 2-bromo-5-methyl-4-nitropyridine 1-oxide in N,N-dimethylformamide (DMF).

  • Add N,N-dimethylformamide dimethyl acetal (DMF-DMA) and heat the mixture at 80 °C for 4 hours.

  • Cool the reaction mixture and add iron powder and acetic acid.

  • Heat the mixture to 90 °C for 2 hours.

  • After cooling, filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 6-bromo-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Expert Insight: The reaction with DMF-DMA forms a key enamine intermediate. The subsequent reduction of the nitro group with iron in acetic acid initiates a spontaneous intramolecular cyclization to construct the pyrrole ring.

PART 2: Chlorination and Final Derivatization

With the core scaffold in hand, the next phase focuses on the introduction of the chloro substituent at the 4-position. A Sandmeyer-type reaction is a reliable method for this transformation.

Step 2.1: Diazotization and Chlorination (Sandmeyer Reaction)

The Sandmeyer reaction provides a classic and efficient means to replace an amino group with a halide via a diazonium salt intermediate.[5][6][7][8]

Protocol:

  • Prepare a solution of 4-amino-7-methyl-1H-pyrrolo[3,2-c]pyridine (obtained via amination of the 4-bromo precursor) in aqueous hydrochloric acid.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite in water, maintaining the temperature below 5 °C.

  • In a separate flask, prepare a solution of copper(I) chloride in concentrated hydrochloric acid.

  • Slowly add the cold diazonium salt solution to the copper(I) chloride solution with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Neutralize the reaction mixture with ammonium hydroxide and extract with ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Expert Insight: The success of the Sandmeyer reaction hinges on maintaining a low temperature during the diazotization step to prevent the premature decomposition of the diazonium salt. The use of a copper(I) catalyst is crucial for the efficient conversion of the diazonium salt to the corresponding aryl chloride.[5][6]

Experimental Workflow and Data Presentation

The overall synthetic workflow is depicted below, followed by a table summarizing the expected yields for each step.

Synthetic Workflow Diagram

Synthesis_Workflow A 2-bromo-5-methylpyridine B 2-bromo-5-methyl-4-nitropyridine 1-oxide A->B  Nitration (HNO3, H2SO4) C 6-bromo-7-methyl-1H-pyrrolo[3,2-c]pyridine B->C  Pyrrole Formation (1. DMF-DMA 2. Fe, AcOH) D 4-amino-7-methyl-1H-pyrrolo[3,2-c]pyridine C->D  Amination (e.g., Buchwald-Hartwig) E 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine D->E  Sandmeyer Reaction (NaNO2, HCl, CuCl)

Caption: Synthetic route to 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Table 1: Summary of Reaction Steps and Expected Yields
StepTransformationKey ReagentsExpected Yield (%)
1.1NitrationFuming HNO₃, H₂SO₄75-85
1.2Pyrrole FormationDMF-DMA, Fe, Acetic Acid60-70
-AminationPd catalyst, ligand, base70-90
2.1Sandmeyer ReactionNaNO₂, HCl, CuCl50-65

Trustworthiness: A Self-Validating System

Each step of this protocol includes purification and characterization to ensure the identity and purity of the intermediates and the final product. Recommended analytical techniques include:

  • Thin Layer Chromatography (TLC): To monitor reaction progress.

  • Column Chromatography: For purification of intermediates and the final product.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the synthesized compounds.

  • Mass Spectrometry (MS): To verify the molecular weight of the products.

By rigorously characterizing each intermediate, the researcher can be confident in the integrity of the synthetic pathway and the final product.

References

  • Wang, C., et al. (2024). Design, synthesis, and bioevaluation of 1H-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2302024. [Link]

  • Wang, C., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. PMC - NIH. [Link]

  • Various Authors. (2025). Synthetic strategies to pyrido fused heterocycles. Indian Academy of Sciences. [Link]

  • Various Authors. (2023). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. PMC - NIH. [Link]

  • Srini Chem. (n.d.). Introduction to 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Structure, Properties, and Basic Chemistry. Srini Chem. [Link]

  • Herz, W., & Tocker, S. (1955). Pyrrolo [3,2-c]pyridines1. Journal of the American Chemical Society. [Link]

  • Wikipedia. (n.d.). Pictet–Spengler reaction. Wikipedia. [Link]

  • MDPI. (2018). Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. MDPI. [Link]

  • J&K Scientific LLC. (2025). Sandmeyer Reaction. J&K Scientific LLC. [Link]

  • Wikipedia. (n.d.). Sandmeyer reaction. Wikipedia. [Link]

  • PMC - NIH. (n.d.). Recent trends in the chemistry of Sandmeyer reaction: a review. PMC - NIH. [Link]

  • PMC - PubMed Central. (n.d.). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. PMC - PubMed Central. [Link]

  • ResearchGate. (2023). (PDF) Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. ResearchGate. [Link]

  • ResearchGate. (n.d.). An improved synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. ResearchGate. [Link]

  • Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Organic Chemistry Portal. [Link]

Sources

Application

Application Note &amp; Protocols: Laboratory-Scale Synthesis of Substituted 1H-Pyrrolo[3,2-c]pyridines

Abstract The 1H-pyrrolo[3,2-c]pyridine, also known as 5-azaindole, is a privileged heterocyclic scaffold in medicinal chemistry and drug development due to its role as an indole bioisostere with potentially improved phar...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1H-pyrrolo[3,2-c]pyridine, also known as 5-azaindole, is a privileged heterocyclic scaffold in medicinal chemistry and drug development due to its role as an indole bioisostere with potentially improved pharmacological properties.[1][2] This document provides an in-depth guide for researchers and scientists on the laboratory-scale synthesis of substituted 1H-pyrrolo[3,2-c]pyridines. We will move beyond simple procedural lists to explain the underlying chemical principles and rationale for key strategic decisions in synthesis. This guide covers modern transition-metal-catalyzed methods and provides a detailed, step-by-step protocol for a multi-step synthesis of biologically active 6-aryl-substituted 1H-pyrrolo[3,2-c]pyridines, as demonstrated in recent anticancer research.[3][4][5]

Introduction: The Significance of the 1H-Pyrrolo[3,2-c]pyridine Core

The fusion of a pyrrole ring with a pyridine ring gives rise to azaindoles, a class of compounds that has garnered significant interest from medicinal chemists.[3][5] Specifically, the 1H-pyrrolo[3,2-c]pyridine scaffold is a key component in a variety of pharmacologically active agents, including kinase inhibitors and potent anticancer compounds.[3][6] Its structural similarity to indole allows it to mimic interactions with biological targets, while the introduction of the pyridine nitrogen can modulate properties such as solubility, metabolic stability, and hydrogen bonding capacity, often leading to enhanced drug-like characteristics.[1]

The synthetic challenge lies in the electronic nature of the pyridine ring, which can deactivate the system and render many classical indole syntheses, such as the Fischer indole synthesis, less efficient without significant modification.[2][7][8] Consequently, modern organic synthesis has focused heavily on transition-metal-catalyzed cross-coupling and annulation reactions to construct this valuable scaffold.[2][7]

Overview of Primary Synthetic Strategies

The construction of the 1H-pyrrolo[3,2-c]pyridine core can be approached from several angles. The choice of strategy is often dictated by the desired substitution pattern and the availability of starting materials.

Synthesis_Overview cluster_start Starting Materials cluster_methods Key Synthetic Methodologies cluster_end Target Scaffold Start_Pyridine Substituted Pyridines Multi_Step Multi-Step Sequential Functionalization & Cyclization Start_Pyridine->Multi_Step Fischer Modified Fischer Indole Synthesis Start_Pyridine->Fischer via Hydrazine derivative Start_Aniline Ortho-Halo Aminopyridines Larock Larock Heteroannulation (Pd-catalyzed) Start_Aniline->Larock + Alkyne Sonogashira Sonogashira Coupling followed by Cyclization Start_Aniline->Sonogashira + Alkyne Target Substituted 1H-Pyrrolo[3,2-c]pyridines Multi_Step->Target Larock->Target Sonogashira->Target Fischer->Target

Caption: Key synthetic pathways to substituted 1H-pyrrolo[3,2-c]pyridines.

StrategyCore PrincipleAdvantagesCommon Limitations
Multi-Step Synthesis Stepwise construction of the pyrrole ring onto a pyridine precursor.High control over substitution; access to complex patterns.Can be lengthy; requires robust functional group tolerance.
Larock Heteroannulation Palladium-catalyzed reaction of an ortho-halo aminopyridine with a disubstituted alkyne.[9]Convergent; rapid assembly of the core; good scope for 2,3-disubstituted products.[9][10]Requires specific ortho-halo amine precursors; regioselectivity can be an issue with unsymmetrical alkynes.[10]
Sonogashira Coupling Palladium/copper-catalyzed coupling of a halo-aminopyridine with a terminal alkyne, followed by cyclization.[7][11]Utilizes readily available terminal alkynes; mild conditions.Often requires a separate cyclization step, sometimes with strong base.[7]
Fischer Indole Synthesis Acid-catalyzed cyclization of a pyridylhydrazine with a ketone or aldehyde.[12]Classic, well-understood mechanism.Often inefficient for electron-deficient pyridine systems; may require harsh conditions.[8][12]

Featured Synthetic Approach: Multi-Step Synthesis of 6-Aryl-1H-pyrrolo[3,2-c]pyridines

This section details a robust, multi-step synthesis adapted from the work of Wang et al. (2024), who developed potent anticancer agents based on this scaffold.[3][5] This pathway is an excellent case study as it involves common, high-yielding transformations and culminates in a versatile Suzuki cross-coupling to introduce diversity at the C6 position.

Multi_Step_Workflow Start 2-Bromo-5-methylpyridine Oxide Pyridine N-Oxide Formation (m-CPBA) Start->Oxide Step 1 Nitration Regioselective Nitration (H₂SO₄/HNO₃) Oxide->Nitration Step 2 Enamine Enamine Formation (DMF-DMA) Nitration->Enamine Step 3 Cyclization Reductive Cyclization (Fe/AcOH) Enamine->Cyclization Step 4 N_Arylation N-Arylation (Chan-Lam or Buchwald-Hartwig type) Cyclization->N_Arylation Step 5 Suzuki C6-Arylation (Suzuki Coupling) N_Arylation->Suzuki Step 6 Final Final Product: 6-Aryl-1-Aryl-1H-pyrrolo[3,2-c]pyridine Suzuki->Final

Caption: Workflow for the synthesis of 6-aryl-1H-pyrrolo[3,2-c]pyridines.

Protocol 1: Synthesis of the Core Intermediate, 6-Bromo-1H-pyrrolo[3,2-c]pyridine (15)

This protocol details the crucial reductive cyclization step to form the azaindole core. The preceding steps (oxidation, nitration, enamine formation) are standard procedures well-documented in the literature.[3][5]

Rationale: The reaction utilizes iron powder in acetic acid, a classic and cost-effective method for the reduction of a nitro group and subsequent intramolecular cyclization to form the pyrrole ring. The enamine intermediate, formed from the benzylic position of the pyridine, is the key nucleophile that attacks the reduced nitro group (or its intermediate form) to close the ring.

Materials:

  • (E)-2-bromo-5-(2-(dimethylamino)vinyl)-4-nitropyridine-1-oxide (Intermediate 14 )

  • Iron powder (<100 mesh)

  • Glacial Acetic Acid (AcOH)

  • Ethyl Acetate (EtOAc)

  • Saturated aqueous Sodium Carbonate (Na₂CO₃) solution

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add (E)-2-bromo-5-(2-(dimethylamino)vinyl)-4-nitropyridine-1-oxide (14 , 1.0 eq, e.g., 13.8 mmol, 3.97 g).

  • Add glacial acetic acid (approx. 20 mL per gram of starting material, e.g., 80 mL).

  • Add iron powder (approx. 4.0 eq, e.g., 55.7 mmol, 3.11 g) portion-wise to the stirred suspension. The addition may be exothermic.

  • Heat the reaction mixture to 100 °C and stir vigorously for 5 hours. Monitor the reaction progress by TLC (e.g., 30% EtOAc in hexanes).

  • Upon completion, cool the mixture to room temperature and filter through a pad of celite to remove excess iron and inorganic salts. Wash the filter cake with EtOAc.

  • Combine the filtrates and concentrate under reduced pressure to remove the bulk of the acetic acid and EtOAc.

  • Carefully neutralize the residue by adding saturated Na₂CO₃ solution until the pH is ~8.

  • Extract the aqueous layer with EtOAc (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • The crude product, 6-bromo-1H-pyrrolo[3,2-c]pyridine (15 ), can be purified by column chromatography on silica gel to yield the desired product.[3]

Protocol 2: Suzuki Cross-Coupling for C6-Arylation

This protocol describes the final diversification step, introducing various aryl groups at the C6 position of the azaindole core. The example uses an N-arylated intermediate.

Rationale: The Suzuki-Miyaura cross-coupling is a powerful and versatile C-C bond-forming reaction. It utilizes a palladium catalyst, typically Pd(PPh₃)₄ or a combination of a Pd(0) precursor and a phosphine ligand, to couple an organoboron reagent (boronic acid) with an aryl halide (the bromo-azaindole). The base (K₂CO₃) is crucial for the transmetalation step in the catalytic cycle. A microwave reactor is used to dramatically accelerate the reaction, reducing times from hours to minutes.[3]

Materials:

  • 6-bromo-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine (Intermediate 16 , 1.0 eq)

  • Substituted Phenylboronic Acid (1.5 eq)

  • Potassium Carbonate (K₂CO₃, 5.0 eq)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.06 eq)

  • 1,4-Dioxane

  • Deionized Water

Procedure:

  • To a microwave reaction vial, add the bromo-azaindole intermediate 16 (e.g., 0.1 mmol, 36 mg), the desired substituted phenylboronic acid (0.15 mmol), and K₂CO₃ (0.5 mmol, 69 mg).

  • Add Pd(PPh₃)₄ (0.006 mmol, 7 mg).

  • Add 1,4-dioxane (e.g., 6 mL) and water (e.g., 2 mL).

  • Seal the vial and degas the mixture by bubbling nitrogen through it for 5-10 minutes.

  • Place the vial in a microwave reactor and heat to 125 °C for 25-30 minutes.

  • After cooling, dilute the reaction mixture with EtOAc (e.g., 20 mL) and water.

  • Separate the layers and extract the aqueous phase with EtOAc (2 x 20 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel (using a gradient of EtOAc in hexanes) to afford the final 6-aryl-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine product.[3]

Data Presentation: Scope of the Suzuki Coupling

The following table, adapted from Wang et al. (2024), demonstrates the versatility of the Suzuki coupling protocol with various arylboronic acids.[3]

CompoundAryl Boronic Acid Substituent (Ar)Yield (%)
10a Phenyl63%
10b 2-Methylphenyl (o-tolyl)65%
10c 3-Methylphenyl (m-tolyl)94%
10d 4-Methylphenyl (p-tolyl)67%
10h 4-Methoxyphenyl51%
10q Thiophen-3-yl59%

Yields are for the isolated, purified product.

Characterization and Validation

Trustworthiness through Verification: Every protocol must be a self-validating system. The identity and purity of all synthesized intermediates and final products must be rigorously confirmed.

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential to confirm the structure. For example, in the final products (10a-t ), characteristic signals include the singlet for the C7-H proton around δ 9.1 ppm and distinct signals for the pyrrole protons.[3]

  • High-Resolution Mass Spectrometry (HRMS): HRMS provides an exact mass measurement, confirming the elemental composition of the synthesized molecule. The observed [M+H]⁺ ion should match the calculated mass to within a few ppm.[3]

  • Thin-Layer Chromatography (TLC) and Column Chromatography: These techniques are used for reaction monitoring and purification, respectively, ensuring the isolation of a single, pure compound.

Conclusion

The synthesis of substituted 1H-pyrrolo[3,2-c]pyridines is a dynamic area of research driven by the scaffold's importance in drug discovery. While classical methods have their place, modern transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-couplings like the Suzuki reaction, offer unparalleled efficiency and flexibility for creating diverse libraries of these compounds. The detailed multi-step protocol provided herein serves as a practical and validated guide for researchers to access this valuable chemical space, enabling further exploration of their therapeutic potential.

References

  • Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3. (2022). The Royal Society of Chemistry.
  • Synthesis of a 7-Azaindole by Chichibabin Cyclization: Reversible Base-Mediated Dimeriz
  • Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionaliz
  • Transition metal catalyzed synthesis of 5-azaindoles. (n.d.). PlumX.
  • Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionaliz
  • Azaindole synthesis. (n.d.). Organic Chemistry Portal.
  • Synthesis of azaindoles. (n.d.). Chinese Chemical Society.
  • Oxidatively induced reactivity in Rh(iii)-catalyzed 7-azaindole synthesis: insights into the role of the silver additive. (n.d.). NIH.
  • Wang, C., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. (2024). Taylor & Francis Online.
  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site. (n.d.). Semantic Scholar.
  • Larock indole synthesis. (n.d.). Wikipedia.
  • The regioselective Larock indole synthesis catalyzed by NHC–palladium complexes. (n.d.). RSC Publishing.
  • Hojnik, C. (n.d.). Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines. Master Thesis.
  • Fischer indole synthesis. (n.d.). Wikipedia.
  • Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. (n.d.). NIH.
  • Full article: Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. (n.d.). Taylor & Francis Online.

Sources

Technical Notes & Optimization

Troubleshooting

Introduction: The Challenge and Opportunity of Coupling 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

An in-depth guide to optimizing the Suzuki-Miyaura cross-coupling of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, designed for chemistry professionals. This guide provides detailed troubleshooting, optimized protocols, a...

Author: BenchChem Technical Support Team. Date: January 2026

An in-depth guide to optimizing the Suzuki-Miyaura cross-coupling of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, designed for chemistry professionals. This guide provides detailed troubleshooting, optimized protocols, and an exploration of the key reaction parameters.

The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, enabling the formation of crucial carbon-carbon bonds in complex molecules.[1] The substrate, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, is a valuable heterocyclic building block in pharmaceutical and materials science research. However, its successful coupling presents a unique set of challenges inherent to its structure.

As a heteroaromatic chloride, it possesses a relatively strong C-Cl bond, making the initial oxidative addition step—often the rate-limiting step in the catalytic cycle—energetically demanding compared to its bromide or iodide analogs.[2][3] Furthermore, the presence of two nitrogen atoms (one in the electron-deficient pyridine ring and one in the electron-rich pyrrole ring) can lead to catalyst inhibition or deactivation through coordination with the palladium center.[2][4]

This guide serves as a technical support center, offering field-proven insights and systematic approaches to overcome these challenges. We will delve into the critical parameters—catalyst, ligand, base, and solvent—to empower researchers to achieve high-yield, reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling with 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine not working? A1: The primary challenge with this substrate is the low reactivity of the C-Cl bond.[2] This requires a highly active catalytic system. Standard catalysts like Pd(PPh₃)₄ may be ineffective. Success hinges on using specialized, bulky, and electron-rich ligands that promote the difficult oxidative addition step.[5][6] Other common failure points include an inappropriate base, insufficient temperature, or catalyst deactivation.

Q2: What is the best palladium catalyst and ligand combination for this substrate? A2: There is no single "best" system, but highly active catalysts are required. Modern biaryl monophosphine ligands (Buchwald-type ligands) like SPhos, XPhos, and RuPhos are excellent starting points.[5][7] These ligands are both bulky and electron-rich, which accelerates oxidative addition and subsequent reductive elimination.[8][9] N-Heterocyclic Carbene (NHC) ligands, often supplied as stable PEPPSI-type precatalysts, are also highly effective due to their strong σ-donating properties.[10]

Q3: How critical is the choice of base? A3: The base is absolutely critical. Its primary role is to activate the boronic acid, converting it into a more nucleophilic boronate species ([ArB(OH)₃]⁻), which is necessary for the transmetalation step.[2][11] For a challenging chloride coupling, a strong base is often required to achieve a sufficient reaction rate. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are frequently more effective than weaker bases like sodium carbonate (Na₂CO₃).[2]

Q4: Can the nitrogen atoms in the molecule interfere with the reaction? A4: Yes. The Lewis-basic nitrogen atoms, particularly the one in the pyridine ring, can coordinate to the palladium catalyst, leading to the formation of inactive or less active complexes.[2][4] This can be mitigated by using bulky ligands that sterically shield the palladium center, preventing inhibitory coordination from the substrate or product.

Troubleshooting Guide: From Low Yield to Optimized Success

This section addresses specific experimental issues in a question-and-answer format.

Problem 1: Very Low or No Product Formation

Q: I am observing less than 10% conversion of my starting material, even after prolonged heating. What are the likely causes and how can I fix this?

A: This is a classic sign of an insufficiently active catalytic system or suboptimal reaction conditions for a challenging substrate.

Root Cause Analysis & Solutions:

  • Inactive Catalyst System: The C-Cl bond is difficult to activate.

    • Solution: Upgrade your catalyst and ligand. If you are using a simple system like Pd(PPh₃)₄ or PdCl₂(dppf), switch to a more powerful one. Screen a panel of modern ligands known for activating aryl chlorides.[7]

      • Recommendation 1 (Buchwald System): Use a combination of a palladium precatalyst like Pd₂(dba)₃ with a bulky, electron-rich biarylphosphine ligand such as XPhos or SPhos.[10][12]

      • Recommendation 2 (NHC System): Employ an N-heterocyclic carbene (NHC) based catalyst, such as a PEPPSI precatalyst, which is known for high activity with challenging substrates.[10]

  • Ineffective Base: The transmetalation step is likely stalled.

    • Solution: The strength and solubility of the base matter. If you are using a mild base (e.g., Na₂CO₃), it may not be strong enough to form the boronate species at a sufficient rate.

      • Recommendation: Switch to a stronger, non-nucleophilic inorganic base. K₃PO₄ is an excellent and cost-effective choice. Cs₂CO₃ is also highly effective, though more expensive.[2]

  • Insufficient Temperature: The activation energy for oxidative addition is not being overcome.

    • Solution: Chloropyridines often require higher temperatures than their bromo or iodo counterparts.[7]

      • Recommendation: Gradually increase the reaction temperature, typically to a range of 100-120 °C, while monitoring for potential decomposition.[13] Microwave irradiation can be a powerful tool to rapidly heat the reaction and improve yields in shorter timeframes.[14]

  • Catalyst Oxidation/Decomposition: The active Pd(0) species is sensitive to oxygen.

    • Solution: Ensure your reaction is performed under a strictly inert atmosphere.

      • Recommendation: Thoroughly degas your solvent(s) by bubbling with argon or nitrogen for at least 30 minutes before use.[7] Assemble your reaction under an inert gas flow.

Problem 2: Reaction Stalls and Significant Side Products are Observed

Q: My reaction starts but stalls at ~50% conversion, and I see significant amounts of dehalogenated starting material and/or homocoupled boronic acid byproduct. What's happening?

A: This indicates competing side reactions are out-pacing the desired cross-coupling, often due to issues with the boronic acid stability or the catalytic cycle efficiency.

Root Cause Analysis & Solutions:

  • Protodeboronation: The boronic acid is being replaced by a proton from a water source.

    • Solution: This is a common side reaction, especially with heteroaryl boronic acids and at high temperatures.[14]

      • Recommendation 1: Use a more stable form of the boronic acid, such as a pinacol ester (BPin) or a trifluoroborate salt (BF₃K). These are generally more robust.

      • Recommendation 2: If possible, switch to anhydrous conditions. Use an anhydrous base like K₃PO₄ and dry solvents (e.g., anhydrous dioxane or toluene).[15]

  • Homocoupling: Two molecules of the boronic acid are coupling together.

    • Solution: This often occurs when the transmetalation and reductive elimination steps are slow relative to oxidative processes, or if oxygen is present, which can facilitate the generation of Pd(II) species that promote homocoupling.[16]

      • Recommendation: Ensure the reaction is rigorously degassed.[15] Using a slight excess of the aryl chloride (our substrate) can sometimes suppress this pathway.[14] A well-chosen bulky ligand that promotes rapid reductive elimination can also minimize homocoupling.

  • Catalyst Deactivation: The catalyst is being "poisoned" during the reaction.

    • Solution: As mentioned, the nitrogen atoms of the pyrrolopyridine can inhibit the catalyst.

      • Recommendation: Ensure your ligand is sufficiently bulky. Ligands like XPhos or SPhos are designed to create a sterically protected active site on the palladium, which can prevent or slow deactivation by substrate coordination.

Data Presentation: Selecting Optimal Reaction Conditions

The following tables summarize recommended starting points for optimizing the Suzuki coupling of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Table 1: Recommended Catalyst & Ligand Systems

Catalyst SourceLigandTypical Loading (mol%)Rationale & CommentsSource(s)
Pd₂(dba)₃ or Pd(OAc)₂XPhos 1-3%Excellent for challenging aryl chlorides. Bulky and electron-rich, promotes fast oxidative addition.[5][7]
Pd₂(dba)₃ or Pd(OAc)₂SPhos 1-3%High activity for heteroaryl chlorides, often effective at room temperature for some substrates.[10][12]
Pd₂(dba)₃ or Pd(OAc)₂RuPhos 1-3%Another highly effective Buchwald ligand, good for electron-rich heteroaryl chlorides.[5][7]
PEPPSI-IPr(Internal)2-5%N-Heterocyclic Carbene (NHC) precatalyst. Very stable and highly active, excellent σ-donor.[10]

Table 2: Base and Solvent Screening Recommendations

Base (Equivalents)Solvent SystemTemperature (°C)NotesSource(s)
K₃PO₄ (2-3 eq.)1,4-Dioxane / H₂O (5:1)100-110Excellent starting point. Strong base, good for challenging couplings.[2][17]
Cs₂CO₃ (2-3 eq.)Toluene / H₂O (5:1)100-110Highly effective, but more expensive. Can improve yields when other bases fail.[7]
K₂CO₃ (3 eq.)DME / H₂O (4:1)90-100A common, milder option. May be sufficient for more reactive boronic acids.[15]
K₃PO₄ (3 eq.)Anhydrous 1,4-Dioxane100-110Use if protodeboronation is a significant issue. Requires dry reagents.[15]

Experimental Protocols

Safety Precaution: Always handle palladium catalysts and phosphine ligands in a fume hood. Ensure proper personal protective equipment (PPE) is worn. Reactions should be conducted under an inert atmosphere.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling
  • Reaction Setup: To a dry reaction vial or flask equipped with a magnetic stir bar, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 equiv), the desired boronic acid or boronic ester (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.5 equiv).

  • Inert Atmosphere: Seal the vessel with a septum and purge with argon or nitrogen for 10-15 minutes.

  • Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water) via syringe.

  • Catalyst Addition: In a separate vial, quickly weigh the palladium precatalyst and ligand (if not using a pre-formed catalyst) and add them to the reaction mixture against a positive flow of inert gas.

  • Heating and Monitoring: Heat the reaction to the desired temperature (e.g., 100 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer. Extract the aqueous layer twice with the organic solvent.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

This diagram illustrates the fundamental steps of the reaction, which a successful optimization strategy must facilitate.

Suzuki_Cycle Suzuki-Miyaura Catalytic Cycle Pd0 Pd(0)L₂ (Active Catalyst) OA_Complex Oxidative Addition Complex (Ar-Pd(II)-Cl)L₂ Pd0->OA_Complex Oxidative Addition (Rate-Limiting Step for Chlorides) TM_Complex Transmetalation Complex (Ar-Pd(II)-Ar')L₂ OA_Complex->TM_Complex Transmetalation TM_Complex->Pd0 Reductive Elimination byprod Cl-B(OH)₂ + Base TM_Complex->byprod sub Ar-Cl (Substrate) sub->OA_Complex bor Ar'-B(OH)₂ + Base bor->TM_Complex prod Ar-Ar' (Product) prod->TM_Complex Troubleshooting_Workflow Troubleshooting Flowchart for Low Yield Start Low / No Yield Observed Check_Catalyst Is the Catalyst System Active Enough? Start->Check_Catalyst Upgrade_Ligand SOLUTION: Switch to Buchwald (XPhos, SPhos) or NHC (PEPPSI) Ligands. Check_Catalyst->Upgrade_Ligand No Check_Base Is the Base Effective? Check_Catalyst->Check_Base Yes Upgrade_Ligand->Check_Base Upgrade_Base SOLUTION: Switch to a stronger base like K₃PO₄ or Cs₂CO₃. Check_Base->Upgrade_Base No Check_Conditions Are Reaction Conditions Optimal? Check_Base->Check_Conditions Yes Upgrade_Base->Check_Conditions Increase_Temp SOLUTION: Increase temperature to 100-120 °C. Consider microwave heating. Check_Conditions->Increase_Temp No Check_Side_Reactions Are Side Reactions Prevalent? (e.g., Protodeboronation) Check_Conditions->Check_Side_Reactions Yes Increase_Temp->Check_Side_Reactions Modify_Boron SOLUTION: Use boronic ester (BPin) or BF₃K salt. Use anhydrous conditions. Check_Side_Reactions->Modify_Boron Yes Success Reaction Optimized Check_Side_Reactions->Success No Modify_Boron->Success

Sources

Optimization

Technical Support Center: Synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

Welcome to the dedicated technical support guide for the synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. This resource is designed for researchers, medicinal chemists, and process development scientists who are...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for the synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing this and related 6-azaindole scaffolds. The following troubleshooting guide and frequently asked questions (FAQs) are structured to provide not just solutions, but also the underlying chemical rationale to empower your synthetic strategy.

Please note: While this guide focuses on 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, the principles discussed are often applicable to the broader class of pyrrolopyridines, including the well-documented 7-azaindole (pyrrolo[2,3-b]pyridine) and pyrrolo[2,3-d]pyrimidine systems.

Troubleshooting Guide: Common Experimental Hurdles

This section addresses specific, practical challenges you may encounter during the synthesis, particularly focusing on the critical chlorination step of a 7-methyl-1H-pyrrolo[3,2-c]pyridin-4-ol precursor.

Issue 1: Low or No Yield of the Desired 4-Chloro Product

Question: I am attempting the chlorination of 7-methyl-1H-pyrrolo[3,2-c]pyridin-4-ol using phosphorus oxychloride (POCl₃) and recovering mostly starting material or a complex mixture of byproducts. What are the likely causes and how can I improve my yield?

Answer: This is a frequent challenge in the synthesis of chloropyrrolopyridines. The low reactivity of the hydroxyl group and potential side reactions are the primary culprits. Let's break down the causality and potential solutions.

Causality and Mechanistic Considerations: The chlorination of a hydroxypyrrolopyridine with POCl₃ is an electrophilic substitution reaction on the heteroaromatic ring, which can be sluggish. The reaction proceeds through the formation of a phosphate ester intermediate, which is then displaced by a chloride ion. Incomplete reaction can be due to insufficient activation of the hydroxyl group, while side reactions may include phosphorylation at other positions or polymerization under harsh conditions.

Recommended Solutions:

  • Temperature and Reaction Time Optimization: Ensure your reaction is heated sufficiently. For many analogous systems, temperatures in the range of 80-110°C are required when using neat POCl₃.[1] Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and avoid degradation from prolonged heating.

  • Addition of a Tertiary Amine Base: The inclusion of a high-boiling tertiary amine like N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) can significantly accelerate the reaction.[1] These bases serve two main purposes: they can act as nucleophilic catalysts, and they neutralize the HCl generated in situ, which can otherwise protonate the pyridine nitrogen and deactivate the ring towards electrophilic attack.[1]

  • Use of a High-Boiling Solvent: Performing the reaction in a high-boiling inert solvent such as toluene or sulfolane can improve temperature control and, in some cases, solubility of the starting material.[1]

Experimental Protocol: Chlorination using POCl₃ with a Tertiary Amine Base

  • To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 7-methyl-1H-pyrrolo[3,2-c]pyridin-4-ol (1 equivalent).

  • Add phosphorus oxychloride (POCl₃, ~3-5 equivalents).

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add N,N-diisopropylethylamine (DIPEA, ~1.5 equivalents) dropwise, ensuring the internal temperature remains below 10°C.

  • After the addition is complete, slowly warm the reaction mixture to the target temperature (e.g., 90-100°C) and stir until TLC or LC-MS analysis indicates complete consumption of the starting material.

  • Proceed to the workup procedure (see Issue 2).

Issue 2: Product Degradation or Reversion to Starting Material During Workup

Question: My reaction appears complete by TLC, but after the aqueous workup, I isolate a low yield of the 4-chloro product and a significant amount of the starting 4-hydroxy compound. Why is this happening?

Answer: This is a classic problem stemming from the hydrolytic instability of the 4-chloro-pyrrolopyridine product, especially under acidic conditions generated during the quenching of excess POCl₃.[1] The electron-deficient nature of the pyridine ring makes the 4-position susceptible to nucleophilic attack by water.

Causality and Mechanistic Considerations: Quenching excess POCl₃ with water is a highly exothermic reaction that produces phosphoric acid and HCl. The resulting strongly acidic aqueous environment can protonate the product, further activating it towards nucleophilic attack by water, leading to hydrolysis back to the starting material.

Recommended Solutions:

  • Removal of Excess POCl₃: Before the quench, it is highly advisable to remove the bulk of the excess POCl₃ under reduced pressure (e.g., using a rotary evaporator connected to a suitable trap).[1] This dramatically reduces the exothermicity of the quench.

  • Careful Reverse Quench: Slowly and carefully pour the cooled reaction mixture onto a vigorously stirred slurry of crushed ice and a base, such as sodium bicarbonate or sodium carbonate.[1] This "reverse quench" helps to maintain a neutral or slightly basic pH throughout the process, minimizing hydrolysis.

  • Extraction with a Suitable Organic Solvent: Use an appropriate organic solvent like ethyl acetate or dichloromethane for extraction. Ensure the aqueous layer is thoroughly extracted to maximize product recovery.

Troubleshooting Workflow for Low Yield

G start Low Yield of 4-Chloro Product check_tlc TLC/LC-MS Analysis of Crude Reaction Mixture start->check_tlc sm_present Starting Material (SM) Predominates check_tlc->sm_present  Yes product_present Product Formed, but Lost During Workup check_tlc->product_present  No incomplete_rxn Incomplete Reaction sm_present->incomplete_rxn hydrolysis Product Hydrolysis product_present->hydrolysis sol_temp Increase Temperature/Time incomplete_rxn->sol_temp sol_base Add Tertiary Amine (e.g., DIPEA) incomplete_rxn->sol_base sol_solvent Use High-Boiling Solvent incomplete_rxn->sol_solvent sol_distill Remove Excess POCl3 via Distillation hydrolysis->sol_distill sol_quench Perform Careful Reverse Quench onto Ice/Base hydrolysis->sol_quench sol_extract Optimize Extraction pH and Solvent hydrolysis->sol_extract

Caption: A troubleshooting workflow for low yield in 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine synthesis.

Issue 3: Difficulty in Purification and Presence of Persistent Impurities

Question: My crude product is a dark, oily residue, and purification by column chromatography is proving difficult, with multiple overlapping spots on the TLC. What are the likely impurities and how can I improve the purification?

Answer: The formation of colored, polar impurities is common in POCl₃-mediated chlorinations, often arising from side reactions and decomposition.

Causality and Mechanistic Considerations:

  • N-Phosphorylation: The pyrrole nitrogen can be phosphorylated, leading to polar byproducts.

  • Dimerization/Polymerization: Under harsh acidic and high-temperature conditions, the pyrrolopyridine core can undergo oligomerization, forming complex, often colored, mixtures.

  • Incomplete Reaction: The presence of unreacted starting material can complicate purification.

Recommended Solutions:

  • Recrystallization: If the crude product can be solidified, recrystallization is often more effective than chromatography for removing minor impurities and improving purity.[1] Toluene or a mixture of ethanol and water are good starting points for solvent screening.[1]

  • Column Chromatography Optimization:

    • Silica Gel Deactivation: Consider pre-treating your silica gel with a small amount of triethylamine mixed into the eluent (e.g., 0.5-1% v/v). This can help prevent product streaking and degradation on the acidic silica surface.

    • Solvent System: A gradient elution from a non-polar solvent (e.g., hexanes or petroleum ether) to a more polar solvent (e.g., ethyl acetate) is typically required.

  • Aqueous Wash: Before concentrating the organic extracts, washing with a saturated aqueous solution of sodium bicarbonate can help remove acidic impurities. A subsequent brine wash will aid in removing residual water.[1]

Frequently Asked Questions (FAQs)

Q1: Can I use other chlorinating agents besides POCl₃? A1: Yes, other reagents can be used, although POCl₃ is the most common. Thionyl chloride (SOCl₂) in the presence of DMF (Vilsmeier-Haack conditions) or oxalyl chloride can also be effective. However, these reagents come with their own set of challenges, including different reactivity profiles and potential side reactions. Each system should be optimized accordingly.

Q2: What is the expected yield for this type of chlorination? A2: Yields can vary significantly based on the specific substrate and reaction conditions. For analogous pyrrolopyrimidines, yields can range from moderate to high (e.g., 60-85%) when optimized conditions, such as the use of a tertiary amine base, are employed.[1][2]

Chlorinating AgentBase/AdditiveSolventTemperature (°C)Reported Yield (%) (Analogous Systems)Reference
POCl₃NoneNeat80-110Variable, often moderate[1]
POCl₃DIPEAToluene50-100~84[3][4]
POCl₃PyridineSulfolane70-75High (not quantified)[1]

Q3: How should I handle and dispose of phosphorus oxychloride? A3: Phosphorus oxychloride (POCl₃) is highly corrosive, toxic, and reacts violently with water.[1] Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. For disposal, any excess reagent should be quenched slowly and carefully by adding it to a large volume of ice-cold water or a basic solution, with vigorous stirring and cooling.

Q4: What are the key analytical techniques to confirm the structure of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine? A4: A combination of techniques is essential for unambiguous structure confirmation:

  • Mass Spectrometry (MS): To confirm the molecular weight and isotopic pattern for chlorine.

  • ¹H NMR Spectroscopy: To confirm the proton environment and substitution pattern on the bicyclic ring system.

  • ¹³C NMR Spectroscopy: To identify all carbon atoms in the molecule.

  • HPLC: To assess the purity of the final compound.

References

  • Technical Support Center: Synthesis of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine - Benchchem.
  • Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection - PMC - PubMed Central.
  • Preparation method of 4-chloro-7H-pyrrolo [2,3-d ] pyrimidine - Google Patents.
  • An improved synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine - ResearchGate. Available from: [Link]

  • US10738058B2 - Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine - Google Patents.
  • 4-chloro-1H-pyrrolo[3,2-c]pyridine - PubChem. Available from: [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities - PMC - NIH. Available from: [Link]

  • novel method of manufacturing 4-chloro-7h-pyrrolo[2,3-d]pyrimidine - Justia Patents. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Amination of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

Welcome to the technical support center for the amination of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexitie...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the amination of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. Here, we address common challenges and side reactions encountered during the synthesis of aminated pyrrolo[3,2-c]pyridines, providing in-depth, field-proven insights in a troubleshooting-focused Q&A format.

Frequently Asked Questions (FAQs)

Q1: My amination reaction shows low conversion of the starting material, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. What are the primary causes?

A1: Low conversion in the amination of this substrate, particularly in palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination, often points to issues with catalyst activity or reaction conditions.

  • Catalyst Deactivation: The pyrrolo[3,2-c]pyridine core and the amine nucleophile can act as ligands for the palladium center. This can displace the essential phosphine ligand, leading to catalyst deactivation.[1] It is often beneficial to add a slight excess of the phosphine ligand relative to the palladium precursor to counteract this effect.[2]

  • Inactive Catalyst Species: If you are using a Pd(II) precursor such as Pd(OAc)₂, it must be reduced in situ to the active Pd(0) species. This reduction step can be sluggish. Using pre-catalysts like G3 or G4 palladacycles can ensure the efficient generation of the active LPd(0) catalyst.[2]

  • Inadequate Base: The choice of base is critical. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are often required for the amination of aryl chlorides, as they facilitate the deprotonation of the amine and promote the catalytic cycle.[1][3] Weaker bases such as K₂CO₃ or K₃PO₄ may result in slow or incomplete reactions, especially with less reactive aryl chlorides.[1][3]

  • Impure Reagents: Amines, in particular, can be problematic if not pure. It is recommended to purify liquid amines by passing them through a plug of activated alumina or by distillation.[2] The starting halide and the base should also be of high purity and stored under anhydrous conditions.[2]

Q2: I am observing a significant amount of a byproduct with a mass corresponding to the starting material minus chlorine (hydrodehalogenation). How can I prevent this?

A2: The formation of 7-methyl-1H-pyrrolo[3,2-c]pyridine is a common side reaction known as hydrodehalogenation. This occurs when the chloro-substituent is replaced by a hydrogen atom.

  • Mechanism: This side reaction can be promoted by several factors. In palladium-catalyzed reactions, it can occur via β-hydride elimination from a palladium-amide intermediate or through other complex pathways.[4] The presence of water or other proton sources can also contribute to this undesired outcome.[5][6]

  • Mitigation Strategies:

    • Ligand Choice: The choice of phosphine ligand is crucial. Bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos) are designed to promote the desired reductive elimination step over side reactions like hydrodehalogenation.[7][8]

    • Anhydrous Conditions: Ensure that all reagents and solvents are rigorously dried. Water can be a hydrogen source for this side reaction.[5][6]

    • Base Selection: The choice of base can influence the extent of hydrodehalogenation. It is advisable to screen different bases to find the optimal one for your specific amine.

    • Reaction Temperature: Lowering the reaction temperature may disfavor the hydrodehalogenation pathway relative to the desired amination.

Below is a simplified workflow to troubleshoot hydrodehalogenation:

Caption: Troubleshooting workflow for hydrodehalogenation.

Q3: My reaction is producing dimeric or oligomeric byproducts. What causes this and how can I minimize it?

A3: The formation of biaryl species (dimers of the pyrrolopyridine core) or other oligomers can occur, particularly at high catalyst loadings or when the desired C-N coupling is slow.[9]

  • Causes: Dimerization can arise from the homocoupling of the aryl halide, a known side reaction in many cross-coupling processes. It can also be indicative of catalyst decomposition pathways that lead to palladium black, which can promote undesired side reactions.

  • Solutions:

    • Optimize Catalyst Loading: While it may seem counterintuitive, increasing the catalyst loading is not always the solution for a sluggish reaction and can sometimes exacerbate side reactions.[9] It is best to find the minimum effective catalyst concentration.

    • Ligand Selection: Bidentate ligands like BINAP or DPPF were historically developed to prevent the formation of palladium dimers that could be catalyst resting states, thereby speeding up the reaction.[4] For the specific pyrrolo[3,2-c]pyridine core, a screen of both monodentate and bidentate ligands may be necessary.

    • Reaction Concentration: Running the reaction at a higher dilution can sometimes disfavor intermolecular side reactions like dimerization.

Q4: Can this amination proceed without a palladium catalyst? I am seeing some product formation even in my control experiment without palladium.

A4: Yes, depending on the amine and reaction conditions, a non-catalyzed Nucleophilic Aromatic Substitution (SNAr) can occur.

  • SNAr Mechanism: The pyrrolo[3,2-c]pyridine ring system is electron-deficient due to the presence of the two nitrogen atoms. This electron deficiency makes the carbon atom attached to the chlorine susceptible to attack by a nucleophile.[10][11] The pyridine nitrogen, being para to the chloro substituent, effectively stabilizes the negative charge in the intermediate (a Meisenheimer-like complex), facilitating the substitution.[10][11][12]

  • Favorable Conditions: SNAr is more likely with highly nucleophilic amines and at elevated temperatures. For instance, reacting 2-chlorobenzothiazole with piperidine at room temperature can yield the aminated product without a catalyst.[13]

  • Implications: If SNAr is a viable pathway, it can be exploited as a transition-metal-free alternative. However, it typically requires harsher conditions (higher temperatures, neat amine) than palladium-catalyzed methods and may not be suitable for sensitive substrates. If you are aiming for a Pd-catalyzed reaction, the observation of a background SNAr reaction can complicate kinetic analysis but is not necessarily detrimental to the overall yield.

SNAr_Mechanism Substrate 4-Chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Intermediate Meisenheimer-like Complex (Negative charge delocalized to Pyridine N) Substrate->Intermediate + Nucleophile (Addition) Nucleophile Amine (R-NH2) Nucleophile->Intermediate Product Aminated Product Intermediate->Product - Leaving Group (Elimination) Leaving_Group Cl- Intermediate->Leaving_Group

Caption: Simplified SNAr mechanism for amination.

Troubleshooting Guide: Parameter Optimization

This table summarizes key reaction parameters, potential issues arising from their sub-optimal selection, and recommended troubleshooting steps.

ParameterCommon Issue(s)Recommended Actions & Rationale
Palladium Source Low activity, formation of Pd black.Use a well-defined Pd(0) pre-catalyst (e.g., XPhos Pd G3/G4) to ensure efficient generation of the active catalyst.[2] Pd(II) sources like Pd(OAc)₂ can be unreliable due to incomplete reduction.[3][14]
Ligand Hydrodehalogenation, low yield, catalyst deactivation.For aryl chlorides, bulky, electron-rich monodentate biaryl phosphine ligands (e.g., XPhos, RuPhos, BrettPhos) are often superior.[7][8] They accelerate reductive elimination and prevent catalyst deactivation.
Base No reaction, low conversion, substrate degradation.NaOtBu is a strong base that is highly effective but can be incompatible with sensitive functional groups.[3] Consider screening other bases like LHMDS (for protic groups) or Cs₂CO₃ for better functional group tolerance.[3]
Solvent Poor solubility, side reactions (solvolysis).Toluene and dioxane are common choices.[3][14] If using alcoholic solvents, be aware of potential solvolysis (ether formation) as a side reaction, especially under acidic conditions or at high temperatures.[15][16]
Temperature Sluggish reaction at low temp; side reactions at high temp.Start at a moderate temperature (e.g., 80-100 °C). If the reaction is clean but slow, incrementally increase the temperature. If side products appear, try a lower temperature for a longer duration.[2]
Amine Purity Inconsistent results, low yields.Purify amines before use, especially if they are liquids. Passing through a short plug of activated alumina can remove impurities that may act as catalyst poisons.[2]

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed Amination

This is a representative starting point. Optimization is expected.

  • Preparation: To an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 eq), the phosphine ligand (1-4 mol %), and the palladium source (e.g., Pd₂(dba)₃, 0.5-2 mol % or a pre-catalyst, 1-4 mol %).

  • Reagent Addition: Add the base (e.g., NaOtBu, 1.4-2.0 eq).

  • Solvent and Nucleophile: Add anhydrous, degassed solvent (e.g., toluene, 0.1-0.2 M) followed by the amine (1.1-1.5 eq).

  • Reaction: Seal the tube and heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring for the specified time (monitor by TLC or LC-MS).

  • Work-up: After cooling to room temperature, dilute the reaction mixture with a suitable solvent (e.g., dichloromethane or ethyl acetate), filter through a pad of Celite to remove palladium residues, and concentrate the filtrate under reduced pressure.[9]

  • Purification: Purify the crude product by flash column chromatography on silica gel.

References

  • Reddit. Help troubleshooting a Buchwald-Hartwig amination? (2018). [Link]

  • Wikipedia. Nucleophilic aromatic substitution. [Link]

  • Fors, B. P., et al. (2008). Highly Reactive, General and Long-Lived Catalysts for Palladium-Catalyzed Amination of Heteroaryl and Aryl Chlorides, Bromides and Iodides: Scope and Structure-Activity Relationships. PMC - NIH. [Link]

  • Chemistry Stack Exchange. Buchwald-Hartwig coupling troubleshooting. (2022). [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. (2023). [Link]

  • Dalton Transactions. Buchwald–Hartwig amination using Pd(i) dimer precatalysts supported by biaryl phosphine ligands. (2018). [Link]

  • Dorel, R., & Echavarren, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition. [Link]

  • Orbach, M., et al. (2011). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. ACS Publications. [Link]

  • Johansen, M. B., et al. (2023). Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. ACS Omega. [Link]

  • Chemistry Stack Exchange. Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018). [Link]

  • PubMed. Buchwald-Hartwig amination using Pd(i) dimer precatalysts supported by biaryl phosphine ligands. (2018). [Link]

  • Sci-Hub. Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. [Link]

  • The Organic Chemist. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025). [Link]

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018). [Link]

  • ResearchGate. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes | Request PDF. (2025). [Link]

  • ACS Publications. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes | The Journal of Organic Chemistry. [Link]

  • Organic Chemistry Portal. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. [Link]

  • Sigman, M. S., et al. (2019). Concerted Nucleophilic Aromatic Substitutions. PMC - NIH. [Link]

  • Preprints.org. Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. (2023). [Link]

  • Oldenhuis, N. J., et al. (2010). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters. [Link]

  • Chemistry LibreTexts. 16.7: Nucleophilic Aromatic Substitution. (2022). [Link]

  • ResearchGate. Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands | Request PDF. (2018). [Link]

  • Kashani, S. K., et al. Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

  • Reddy, T. J., et al. (2014). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journal of Organic Chemistry. [Link]

  • Shen, Q., & Hartwig, J. F. (2006). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters. [Link]

  • Organic & Biomolecular Chemistry. Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. (2021). [Link]

  • Beller, M., et al. (2002). New ligands for a general palladium-catalyzed amination of aryl and heteroaryl chlorides. Angewandte Chemie International Edition. [Link]

  • Ge, S., & Hartwig, J. F. (2012). Controlling First-Row Catalysts: Amination of Aryl and Heteroaryl Chlorides and Bromides with Primary Aliphatic Amines Catalyzed by a BINAP-Ligated Single-Component Ni(0) Complex. Journal of the American Chemical Society. [Link]

  • Johansen, M. B., et al. (2023). Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. PMC - NIH. [Link]

  • PubMed. C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. (2022). [Link]

  • ResearchGate. Revisiting the Chichibabin Reaction: C2 Amination of Pyridines with a NaH−Iodide Composite. [Link]

  • Taylor, D., et al. (2021). Investigations of amination reactions on an antimalarial 1,2,4-triazolo[4,3-a]pyrazine scaffold. Beilstein Journal of Organic Chemistry. [Link]

  • PubChem. 4-chloro-1H-pyrrolo[3,2-c]pyridine. [Link]

Sources

Optimization

Technical Support Center: Purification of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Derivatives

Welcome to the technical support center for the purification of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scienti...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this important class of heterocyclic compounds. The unique electronic and structural properties of the 7-azaindole core can present specific challenges during purification. This document provides in-depth troubleshooting guides and frequently asked questions to help you achieve high purity and yield in your experiments.

Introduction: The Purification Challenge

The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold is a key building block in the synthesis of various biologically active molecules, including kinase inhibitors.[1] The presence of a basic pyridine nitrogen, an acidic pyrrole N-H, and a reactive chloro substituent makes these molecules susceptible to specific purification pitfalls. Issues such as strong interaction with silica gel, potential for hydrolysis, and co-elution with related impurities are common. This guide explains the causality behind these challenges and provides field-proven solutions.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine derivatives.

Section 1: Column Chromatography

Q1: My compound is streaking badly on the TLC plate and giving poor separation during column chromatography. What's happening?

Answer: This is the most common issue faced when purifying nitrogen-containing heterocycles on standard silica gel.

  • Causality: The surface of silica gel is acidic due to the presence of silanol groups (Si-OH). The basic nitrogen atoms in your pyrrolopyridine derivative can interact strongly and non-specifically with these acidic sites via acid-base interactions. This leads to tailing or "streaking" of the spot on a TLC plate and broad, poorly resolved peaks during column chromatography.[2]

  • Solution: Neutralize the Stationary Phase. The most effective solution is to add a small amount of a basic modifier to your mobile phase (eluent). This neutralizes the acidic sites on the silica, preventing strong ionic interactions and allowing for separation based primarily on polarity.

    • Recommended Modifier: Add 0.1-1% triethylamine (TEA) or 2-3 drops of ammonium hydroxide per liter of your eluent.

    • Workflow:

      • First, develop a TLC with your chosen solvent system (e.g., Hexane/Ethyl Acetate or Dichloromethane/Methanol). Observe the streaking.

      • Prepare a new developing jar with the same solvent system but with the added TEA or ammonia.

      • Run a new TLC. You should observe compact, well-defined spots with improved separation. Use this modified solvent system for your column.

Q2: My compound won't elute from the silica column, even with a very polar solvent system like 10% Methanol in Dichloromethane.

Answer: This indicates that your compound is either extremely polar or is irreversibly binding to the silica gel.

  • Causality:

    • High Polarity: The compound may possess additional polar functional groups, making it too polar for normal-phase chromatography.

    • Decomposition: The acidic nature of the silica gel may be causing your specific derivative to decompose on the column.[3]

  • Troubleshooting Steps:

    • Test for Stability: Before running a column, spot your crude material on a TLC plate. After 15-30 minutes, elute the plate and check if a new spot corresponding to a decomposition product has appeared at the baseline. A 2D TLC can also confirm instability.[4]

    • Switch Stationary Phase: If decomposition is suspected, or if the compound is simply too polar, switch to a different stationary phase.

      • Alumina (Neutral or Basic): Alumina is a good alternative for acid-sensitive basic compounds.[2]

      • Reversed-Phase (C18) Silica: If your compound is highly polar, reversed-phase chromatography using a solvent system like Water/Acetonitrile or Water/Methanol may provide excellent separation.

Diagram: Troubleshooting Workflow for Column Chromatography

start Problem Encountered (e.g., Poor Separation, No Elution) check_streaking Is the compound streaking on TLC? start->check_streaking add_base Add 0.1-1% Triethylamine to the mobile phase. check_streaking->add_base Yes check_elution Is the compound not eluting even with high polarity solvent? check_streaking->check_elution No end Problem Resolved add_base->end test_stability Test for stability on a silica TLC plate. check_elution->test_stability Yes stable Compound is stable test_stability->stable No unstable Compound is unstable/ decomposing test_stability->unstable Yes overload Is the column overloaded? (>2% sample-to-silica ratio) stable->overload switch_phase Switch to a different stationary phase: - Alumina (Neutral/Basic) - Reversed-Phase (C18) unstable->switch_phase switch_phase->end overload->switch_phase No, likely polarity issue reduce_load Reduce sample load or use a larger column. overload->reduce_load Yes reduce_load->end

Caption: Decision tree for troubleshooting common column chromatography issues.

Section 2: Recrystallization

Q3: My compound "oils out" during recrystallization instead of forming crystals. What should I do?

Answer: "Oiling out" occurs when the dissolved solute separates from the cooling solution as a liquid rather than a solid. This is often because the solution is too saturated or the compound's melting point is lower than the boiling point of the solvent.

  • Causality: Impurities can depress the melting point of your compound, leading to the formation of a low-melting eutectic mixture. Alternatively, cooling the solution too rapidly can cause the solute to come out of solution faster than crystals can form.

  • Solutions:

    • Slow Down Cooling: After dissolving your compound in the minimum amount of hot solvent, allow the flask to cool slowly to room temperature on a benchtop, insulated with a cork ring. Do not place it directly in an ice bath. Slow cooling is critical for the formation of pure, well-defined crystals.[5]

    • Use More Solvent: Your solution might be too concentrated. Add a small amount of additional hot solvent until the oil just redissolves, then allow it to cool slowly again.

    • Change Solvent System: Try a solvent with a lower boiling point or use a mixed solvent system. Dissolve the compound in a small amount of a "good" solvent (in which it is very soluble) and then slowly add a "poor" solvent (in which it is less soluble) at an elevated temperature until the solution becomes cloudy. Add a drop of the good solvent to clarify and then cool slowly.

Q4: No crystals are forming, even after my solution has cooled to room temperature and been placed in an ice bath.

Answer: This typically happens when the solution is not sufficiently saturated, meaning too much solvent was used initially.

  • Causality: For crystallization to occur, the solution must be supersaturated at a given temperature. If an excessive volume of solvent was used for dissolution, the compound will remain soluble even at low temperatures.

  • Solutions to Induce Crystallization:

    • Reduce Solvent Volume: Gently heat the solution and evaporate some of the solvent under a stream of nitrogen or using a rotary evaporator. Once the volume is reduced, allow it to cool again.

    • Scratch the Flask: Use a glass rod to gently scratch the inside surface of the flask just below the liquid level. The microscopic scratches on the glass provide nucleation sites for crystal growth.[5]

    • Seed the Solution: If you have a small crystal of the pure product, add it to the cold solution. This "seed crystal" acts as a template for other molecules to crystallize upon.[2][5]

Frequently Asked Questions (FAQs)

Q1: Which purification method should I try first: column chromatography or recrystallization?

A1: The choice depends on the scale of your reaction and the nature of the impurities.

  • Recrystallization is ideal for purifying solid materials on a larger scale (>1 gram) when the impurities have significantly different solubility profiles from the desired product. It is often faster and uses less solvent than chromatography. Many 7-azaindole derivatives can be isolated via direct crystallization from the reaction mixture.[6]

  • Column Chromatography is superior for separating mixtures with components of similar polarity and for small-scale purifications where material loss during recrystallization trials is a concern.[7] It is also necessary when the crude product is an oil.

Diagram: Selecting a Purification Method

start Crude Product is_solid Is the crude product a solid? start->is_solid is_large_scale Is the scale > 1g? is_solid->is_large_scale Yes use_chromatography Use Column Chromatography is_solid->use_chromatography No (It's an oil) try_recrystallization Attempt Recrystallization is_large_scale->try_recrystallization Yes is_large_scale->use_chromatography No (Small scale) success Success? try_recrystallization->success success->use_chromatography No end Pure Product success->end Yes use_chromatography->end

Caption: Logic flow for choosing between recrystallization and chromatography.

Q2: What are some good starting solvent systems for column chromatography of these derivatives?

A2: The optimal solvent system depends on the other functional groups on your molecule. Always determine the best system using TLC first, aiming for an Rf value of ~0.3 for your target compound.

Compound Polarity Recommended Starting Solvent System Notes
Low Polarity Hexane / Ethyl Acetate (gradient from 10% to 50% EtOAc)Good for derivatives with non-polar substituents.
Medium Polarity Dichloromethane / Methanol (gradient from 1% to 10% MeOH)A versatile system for a wide range of derivatives.
High Polarity Dichloromethane / Methanol / Ammonium Hydroxide (e.g., 90:10:1)For very polar or basic compounds that require a strong eluent and base modifier.

Q3: My 4-chloro derivative seems to be hydrolyzing back to the 4-hydroxy starting material during workup or purification. How can I prevent this?

A3: The 4-chloro substituent on the pyrrolopyrimidine ring is an activated chloro group, making it susceptible to nucleophilic substitution, especially by water (hydrolysis) under acidic or basic conditions. This is a known issue for similar 4-chloro-7H-pyrrolo[2,3-d]pyrimidines.[7]

  • During Workup: When quenching reactions (e.g., those using POCl₃), do so carefully at low temperatures by pouring the reaction mixture onto crushed ice. Neutralize the acidic solution promptly but gently with a base like sodium bicarbonate to a pH of 7-8 before extraction.[7]

  • During Purification: Avoid prolonged exposure to protic solvents, especially with acid or base present. When running chromatography, the addition of triethylamine can help by keeping the system basic and preventing acid-catalyzed hydrolysis on the silica surface. Ensure solvents are anhydrous if possible.

Experimental Protocols

Protocol 1: Flash Column Chromatography on Silica Gel
  • TLC Analysis: Determine the optimal eluent system by TLC. Find a solvent mixture that gives your desired compound an Rf of 0.25-0.35 and separates it well from impurities. Remember to add 0.1-1% triethylamine if streaking is observed.

  • Column Packing (Slurry Method):

    • Place a small plug of cotton or glass wool at the bottom of the column. Add a ~1 cm layer of sand.

    • In a beaker, make a slurry of silica gel in your starting eluent.

    • Pour the slurry into the column, tapping the side gently to pack the silica evenly and remove air bubbles.[8]

    • Add another ~1 cm layer of sand on top of the silica bed to prevent disruption during solvent addition.

    • Run solvent through the packed column until the bed is stable. Never let the solvent level drop below the top of the silica.[8]

  • Sample Loading:

    • Dissolve your crude material in a minimal amount of the column eluent or dichloromethane.

    • Carefully pipette this concentrated solution directly onto the top layer of sand.[9]

    • Open the stopcock and allow the sample to absorb onto the silica, then rinse the sides with a tiny amount of eluent.

  • Elution and Fraction Collection:

    • Carefully fill the column with the eluent.

    • Apply pressure (flash chromatography) and begin collecting fractions in test tubes.[10]

    • Monitor the separation by TLC analysis of the collected fractions.

  • Isolation: Combine the pure fractions, and remove the solvent under reduced pressure using a rotary evaporator to yield your purified compound.

Protocol 2: Recrystallization
  • Solvent Selection: In small test tubes, test the solubility of your crude product in various solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene) to find one that dissolves the compound when hot but gives poor solubility when cold.[5]

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and stirring until the solid just dissolves. Use the absolute minimum amount of hot solvent.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for 20-30 minutes to maximize crystal yield.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent to remove any soluble impurities adhering to the surface.[5]

  • Drying: Dry the crystals under vacuum to remove the last traces of solvent.

References

  • Srini Chem. (n.d.). Introduction to 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Structure, Properties, and Basic Chemistry. BenchChem.
  • Cui, H., et al. (2017). Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole. Organic Process Research & Development.
  • BenchChem. (2025). Technical Support Center: Synthesis of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine. BenchChem.
  • Cui, H., et al. (2017). Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole. ACS Publications. Available at: [Link]

  • ChemicalBook. (n.d.). 4-Chloro-7-azaindole synthesis. ChemicalBook.
  • ResearchGate. (2025). Synthesis of 4-Substituted 7-Azaindole Derivatives via Pd-Catalyzed CN and CO Coupling.
  • ChemicalBook. (2023).
  • Google Patents. (n.d.). CN102746295A - Preparation method for 4-substituted-7-azaindole.
  • BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem.
  • University of Rochester, Department of Chemistry. (n.d.).
  • BLDpharm. (n.d.). 1082040-95-6|4-Chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. BLDpharm.
  • New England Biolabs. (n.d.).
  • Professor Dave Explains. (2019). Column Chromatography. YouTube. Available at: [Link]

  • ChemicalBook. (n.d.). 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine | 3680-69-1. ChemicalBook.
  • Echemi. (n.d.).
  • Ambeed. (n.d.). 4-Chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine.
  • Sunway Pharm Ltd. (n.d.). 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.
  • PubChem. (n.d.). 4-chloro-1H-pyrrolo[3,2-c]pyridine. National Center for Biotechnology Information. Available at: [Link]

  • Gąsiorowska, J., et al. (2021).
  • Wang, Y., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Zhang, Y.-L., et al. (2018). An improved synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. Chemistry of Heterocyclic Compounds.
  • Sigma-Aldrich. (n.d.). 4-Chloro-1H-pyrrolo 3,2-c pyridine AldrichCPR.
  • Google Patents. (n.d.). Preparation method of 4-chloro-7H-pyrrolo [2,3-d ] pyrimidine.
  • University of Groningen. (2022). Chemical/Laboratory Techniques: Column Chromatography. YouTube. Available at: [Link]

  • Reddit. (2022). Struggling with the purification of a nitroaldol product. r/OrganicChemistry.
  • Professor Dave Explains. (2023). Performing Column Chromatography. YouTube. Available at: [Link]

  • Lisa O'Donnell. (2022). Column Chromatography. YouTube. Available at: [Link]

  • BenchChem. (2025). Technical Support Center: Recrystallization of 4-chloro-N,N-dimethylquinolin-7-amine. BenchChem.
  • Bitesize Bio. (2018).
  • IUCrData. (2011). 4-Chloro-1H-pyrrolo[2,3-d]pyrimidine.
  • ResearchGate. (2018). An improved synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine.
  • PubChemLite. (n.d.). 4-chloro-7-methyl-7h-pyrrolo[2,3-d]pyrimidine.
  • Chemrio. (n.d.).
  • Chemsrc. (n.d.). 4-Chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Sources

Troubleshooting

Technical Support Center: A Guide to Improving Yield in the Synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

Welcome to the technical support center for the synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technic...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights, troubleshooting strategies, and frequently asked questions to help you navigate the complexities of this synthesis and ultimately improve your yields. The pyrrolo[3,2-c]pyridine core is a significant scaffold in medicinal chemistry, and mastering its synthesis is crucial for advancing research in this area.

I. Understanding the Synthetic Landscape

The synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, a 6-azaindole derivative, presents unique challenges primarily due to the electron-deficient nature of the pyridine ring. This characteristic can impact key transformations and lead to side reactions, often resulting in suboptimal yields. A robust synthetic strategy typically involves the construction of the pyrrolo[3,2-c]pyridine core followed by a crucial chlorination step.

General Synthetic Approach

A common and effective route to 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine involves the synthesis of the corresponding 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one, which is then subjected to chlorination. This precursor can be assembled through various methods, including those analogous to the Fischer indole synthesis or the Bartoli indole synthesis, adapted for azaindoles.

II. Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine and provides actionable solutions.

FAQ 1: Low or No Yield of the Desired 4-chloro Product

Question: After the chlorination step with phosphorus oxychloride (POCl₃) and aqueous workup, I observe a significant amount of the starting 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one. What is causing this, and how can I prevent it?

Answer: This is a frequent issue and is most likely due to the hydrolysis of the 4-chloro product back to the starting material during the aqueous workup. The 4-chloro-pyrrolo[3,2-c]pyridine is highly susceptible to hydrolysis, especially in acidic or basic conditions.

Recommended Solutions:

  • Anhydrous Conditions: Ensure that the reaction is carried out under strictly anhydrous conditions. Use dry glassware and freshly distilled solvents.

  • Careful Workup: The quenching of excess POCl₃ is a critical step. Instead of quenching the entire reaction mixture in water, first, remove the excess POCl₃ under reduced pressure. Then, cautiously add the cooled reaction mixture to crushed ice. This is often referred to as a "reverse quench."

  • Neutralization: Use a mild base like sodium bicarbonate for neutralization to a pH of 7-8. Strong bases such as sodium hydroxide can promote the hydrolysis of the product.[1]

  • Extraction: Promptly extract the product into an organic solvent like ethyl acetate or dichloromethane after neutralization.

FAQ 2: Incomplete Reaction and Formation of Multiple Byproducts

Question: My TLC analysis shows incomplete consumption of the starting material and the presence of several unidentified spots, leading to a difficult purification process. How can I drive the reaction to completion and minimize side products?

Answer: Incomplete conversion can be attributed to several factors, including insufficient reactivity of the chlorinating agent or degradation of the starting material or product under harsh conditions.

Recommended Solutions:

  • Reaction Temperature and Time: The reaction temperature is a critical parameter. While higher temperatures can increase the reaction rate, they can also lead to decomposition. A systematic study to find the optimal temperature is recommended. Start with milder conditions (e.g., 80-90 °C) and gradually increase if necessary.

  • Use of a Co-solvent: Performing the reaction in neat POCl₃ can be harsh. The use of a high-boiling inert solvent such as toluene or acetonitrile can help to moderate the reaction and improve selectivity.

  • Addition of a Tertiary Amine: The addition of a tertiary amine base like N,N-diisopropylethylamine (DIPEA) or pyridine can be beneficial. It acts as a catalyst and also neutralizes the HCl generated during the reaction, which can prevent protonation of the starting material and drive the reaction forward.[1]

FAQ 3: Difficulty in Purification of the Final Product

Question: I am struggling to obtain a pure sample of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. What are the best purification techniques?

Answer: The crude product is often a solid and can be purified by a combination of techniques.

Recommended Solutions:

  • Recrystallization: This is often the most effective method for purifying the final product. Toluene or a mixture of ethanol and water are commonly used solvents. Experiment with different solvent systems to find the one that gives the best recovery and purity.

  • Column Chromatography: If recrystallization does not yield a product of the desired purity, silica gel column chromatography can be employed. A gradient elution with a mixture of ethyl acetate and hexanes is a good starting point.

III. Detailed Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, based on established procedures for analogous compounds.

Step 1: Synthesis of 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one

A potential route to the key intermediate, 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one, can be adapted from azaindole syntheses. One such approach is a variation of the Fischer indole synthesis using an appropriate pyridylhydrazine and a pyruvate derivative.

Step 2: Chlorination of 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one

Materials:

  • 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one

  • Phosphorus oxychloride (POCl₃)

  • N,N-diisopropylethylamine (DIPEA) (optional, but recommended)

  • Toluene (anhydrous)

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • To a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one (1 equivalent).

  • Add anhydrous toluene to the flask, followed by phosphorus oxychloride (POCl₃, ~3 equivalents).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add N,N-diisopropylethylamine (DIPEA, ~1.5 equivalents) dropwise, ensuring the temperature remains below 10 °C.

  • After the addition is complete, slowly warm the reaction mixture to 80-90 °C.

  • Stir the reaction at this temperature and monitor its progress by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature.

  • Carefully remove the excess POCl₃ under reduced pressure using a rotary evaporator with appropriate safety precautions (use of a trap).

  • Slowly and cautiously pour the residue onto crushed ice with vigorous stirring.

  • Neutralize the aqueous mixture to a pH of 7-8 with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization from toluene.

IV. Data Presentation

Table 1: Troubleshooting Guide Summary

Issue Potential Cause Recommended Solution(s)
Low to no yield of 4-chloro product Hydrolysis of the product during workup.Use anhydrous conditions, perform a reverse quench, use a mild base for neutralization, and extract promptly.
Incomplete reaction Insufficient reactivity or harsh conditions.Optimize reaction temperature and time, use a co-solvent, and consider adding a tertiary amine base.
Formation of multiple byproducts Side reactions due to harsh conditions.Use milder reaction conditions, consider a co-solvent to moderate the reaction.
Difficult purification Presence of closely related impurities.Attempt recrystallization from various solvents; if unsuccessful, use silica gel column chromatography.

V. Visualizations

Synthetic Pathway

Synthetic_Pathway A 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one B 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine A->B  POCl₃, DIPEA (optional), Toluene, 80-90 °C

Caption: Synthetic route to 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Troubleshooting Workflow

Troubleshooting_Workflow Start Low Yield of 4-chloro Product Check_Workup Review Workup Procedure Start->Check_Workup Check_Reaction Review Reaction Conditions Start->Check_Reaction Hydrolysis Product Hydrolysis Suspected Check_Workup->Hydrolysis Incomplete_Reaction Incomplete Reaction Suspected Check_Reaction->Incomplete_Reaction Solution_Workup Implement Anhydrous Conditions, Reverse Quench, Mild Base Neutralization Hydrolysis->Solution_Workup Solution_Reaction Optimize Temperature/Time, Use Co-solvent, Add Tertiary Amine Incomplete_Reaction->Solution_Reaction End Improved Yield Solution_Workup->End Solution_Reaction->End

Caption: Troubleshooting workflow for low yield in the synthesis.

VI. References

  • Google Patents. US10738058B2 - Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine.

Sources

Optimization

Byproduct analysis in the synthesis of pyrrolo[3,2-c]pyridine kinase inhibitors

Technical Support Center: Pyrrolo[3,2-c]pyridine Kinase Inhibitor Synthesis Introduction: The Critical Role of Byproduct Analysis in Kinase Inhibitor Development The pyrrolo[3,2-c]pyridine core is a privileged scaffold i...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Pyrrolo[3,2-c]pyridine Kinase Inhibitor Synthesis

Introduction: The Critical Role of Byproduct Analysis in Kinase Inhibitor Development

The pyrrolo[3,2-c]pyridine core is a privileged scaffold in modern medicinal chemistry, forming the basis of numerous potent kinase inhibitors. Its synthesis, however, is a nuanced process often characterized by competing reaction pathways that can lead to a variety of structurally similar byproducts. For researchers in drug development, the rigorous identification and control of these impurities are not merely academic exercises; they are regulatory and safety imperatives. Even minor impurities can profoundly impact biological activity, toxicity profiles, and ultimately, the clinical viability of a drug candidate.

This guide serves as a technical resource for scientists encountering challenges in the synthesis and purification of pyrrolo[3,2-c]pyridine derivatives. We will address common byproduct-related issues in a practical, question-and-answer format, grounded in mechanistic principles and supported by actionable protocols.

Section 1: Frequently Asked Questions - Common Byproducts and Formation Mechanisms

This section tackles the most common impurities observed during the synthesis of the pyrrolo[3,2-c]pyridine scaffold, with a focus on palladium-catalyzed cross-coupling and cyclization reactions.

Q1: My Suzuki or Buchwald-Hartwig coupling reaction on a chloropyrrolopyridine core is sluggish and produces a significant amount of a de-halogenated byproduct. What is the likely cause and how can I mitigate it?

Answer: The observation of significant hydrodehalogenation (replacement of the halogen with hydrogen) in palladium-catalyzed cross-coupling reactions is a classic sign of an imbalance in the catalytic cycle.[1] This typically points to two primary issues: inefficient reductive elimination of the desired product or competing β-hydride elimination from the organometallic partner.

Causality:

  • Slow Reductive Elimination: The final step of the catalytic cycle is the formation of the C-C or C-N bond and regeneration of the Pd(0) catalyst. If this step is slow, the Pd(II) intermediate has a longer lifetime, increasing the chance of side reactions.

  • Protonolysis/Hydrolysis: Trace amounts of water or other protic sources can react with the organometallic coupling partner (e.g., boronic acid) or the palladium intermediates, leading to the formation of the de-halogenated starting material.

  • Catalyst Decomposition: Inefficient ligand protection can lead to the formation of palladium black, which is often highly active for hydrogenation/hydrodehalogenation if a hydrogen source is present.

Troubleshooting Strategies:

  • Ligand Choice: The choice of ligand is critical.[1] For challenging couplings, especially with electron-rich pyridines, consider using more electron-rich and sterically bulky phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands. These promote faster reductive elimination, outcompeting the hydrodehalogenation pathway.

  • Base and Solvent Purity: Ensure all reagents are scrupulously dry. Use freshly distilled or anhydrous solvents and desiccate powdered bases like K₂CO₃ or Cs₂CO₃ under high vacuum with gentle heating before use.[1][2]

  • Order of Addition: Be consistent with your reagent addition order. Pre-forming the active Pd(0) catalyst or allowing the catalyst/ligand mixture to stir before adding the substrates can sometimes improve efficiency.[2]

  • Inert Atmosphere: Ensure the reaction is thoroughly degassed and maintained under a robust inert atmosphere (Argon or Nitrogen) to prevent oxygen from degrading the catalyst.[1][2]

Q2: During an acid-catalyzed cyclization to form the pyrrole ring (e.g., Fischer indole synthesis variant), I'm isolating a regioisomeric byproduct. How can I improve the regioselectivity?

Answer: Regioselectivity issues in Fischer-type indolizations are a well-documented challenge, particularly with unsymmetrical ketones.[3][4] The formation of an undesired regioisomer stems from the non-selective formation of the initial enamine or ene-hydrazine intermediate, which dictates the point of cyclization.[3][5]

Mechanistic Insight: The key[2][2]-sigmatropic rearrangement step occurs through an ene-hydrazine tautomer of the initially formed hydrazone. For an unsymmetrical ketone, two different ene-hydrazines can form, leading to two potential regioisomeric products. The ratio is governed by the relative thermodynamic stability of the two possible ene-hydrazine intermediates.

G

Control Strategies:

  • Acid Catalyst: The choice of acid can influence the enolization equilibrium. Brønsted acids often favor the thermodynamically more stable (more substituted) enol, while some Lewis acids might favor the less substituted one. Experiment with different acids like polyphosphoric acid (PPA), methanesulfonic acid, or Lewis acids like ZnCl₂.[5]

  • Steric Hindrance: You can sometimes exploit sterics. If one side of the ketone is significantly more hindered, enolization will be favored at the less hindered position.[6]

  • Blocking Groups: In some cases, a temporary blocking group can be installed to prevent enolization at one position, forcing the reaction to proceed with the desired regioselectivity.

Section 2: Analytical Troubleshooting and Protocols

Effective troubleshooting requires robust analytical methods. This section provides guidance on identifying and characterizing unknown byproducts.

Q3: My LC-MS shows a new peak with the same mass as my desired product. How can I confirm if it's an isomer and determine its structure?

Answer: Co-eluting or closely eluting peaks with identical mass-to-charge ratios (m/z) are a strong indication of isomer formation. Differentiating them requires a combination of chromatographic and spectroscopic techniques.

Step-by-Step Analytical Workflow:

  • Optimize Chromatography:

    • Goal: Achieve baseline separation of the isomeric peaks.

    • Protocol:

      • Screen different stationary phases (e.g., C18, Phenyl-Hexyl, PFP). Isomers often exhibit different π-π or dipole interactions.

      • Vary the mobile phase composition and gradient slope. Try different organic modifiers (e.g., acetonitrile vs. methanol).

      • Adjust the pH of the aqueous mobile phase. The protonation state of the pyridine nitrogen can significantly alter retention times.

      • Lower the column temperature to enhance resolution, albeit at the cost of longer run times and higher backpressure.

  • High-Resolution Mass Spectrometry (HRMS):

    • Goal: Confirm the elemental composition is identical.

    • Insight: While this won't differentiate isomers, it will definitively rule out byproducts with different elemental formulas that have the same nominal mass (e.g., C₁₂H₁₀N₂O vs. C₁₁H₁₀N₄).

  • Tandem Mass Spectrometry (MS/MS):

    • Goal: Differentiate isomers based on fragmentation patterns.

    • Protocol:

      • Isolate the parent ion of each isomeric peak in the mass spectrometer.

      • Induce fragmentation using collision-induced dissociation (CID).

      • Compare the resulting fragmentation spectra. Regioisomers often produce unique fragment ions or different relative abundances of common fragments, providing clues to their structure.

  • Preparative HPLC & NMR Spectroscopy:

    • Goal: Isolate a pure sample of the byproduct for definitive structural elucidation.

    • Protocol:

      • Scale up your optimized analytical LC method to a preparative or semi-preparative scale.

      • Collect fractions corresponding to the byproduct peak.

      • Combine and concentrate the pure fractions.

      • Acquire a full suite of NMR experiments (¹H, ¹³C, COSY, HSQC, HMBC). The connectivity information from 2D NMR will unambiguously determine the structure of the isomer.

G

Q4: I am observing a byproduct with a mass of +16 Da compared to my product. What is this and how do I prevent it?

Answer: A mass increase of +16 Da is the classic signature of an N-oxide, a very common byproduct in syntheses involving pyridine or other electron-deficient nitrogen heterocycles. The pyridine nitrogen atom is susceptible to oxidation by various reagents or even atmospheric oxygen under certain conditions.

Common Causes:

  • Oxidizing Reagents: Use of reagents like m-CPBA, hydrogen peroxide, or even some transition metal catalysts under aerobic conditions can lead to N-oxidation.[7]

  • Reaction Conditions: High reaction temperatures in the presence of air can sometimes be sufficient to cause low levels of N-oxidation.

Prevention and Remediation:

  • Inert Atmosphere: The most crucial preventative measure is to maintain a strict inert atmosphere throughout the reaction and workup.

  • Reagent Choice: If an oxidant is required for another part of the molecule, consider switching to a milder or more selective reagent.

  • Reduction: If N-oxide formation is unavoidable, it can often be reduced back to the parent pyridine post-synthesis using a reducing agent like PCl₃ or PPh₃.

Table 1: Common Byproducts and Their Mass Signatures

Byproduct TypeMass Difference from ProductLikely CauseAnalytical Clue
N-Oxide +16 DaOxidation of pyridine nitrogenDistinctly different polarity (often more polar) on TLC/LC.
De-halogenation -(Cl-H) = -34 Da-(Br-H) = -78 DaInefficient cross-couplingByproduct has same core structure as starting material.
Dimerization +(Product - Leaving Group)Catalyst-mediated homo-couplingMass is approximately double the product mass.
Solvent Adduct +(Mass of Solvent)Trapping of reactive intermediatesMass corresponds to product + solvent (e.g., +41 for MeCN).

References

  • Benchchem.
  • Sigma-Aldrich. Cross-Coupling Reaction Manual: Desk Reference.
  • Benchchem.
  • Garg, N. K., et al.
  • Chemistry LibreTexts.
  • IJNRD. Impurity Profiling in different analytical techniques.
  • Wang, L., et al. Design, synthesis, and bioevaluation of 1H-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. PMC - NIH.
  • Abdel-Aziem, A., et al. Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Taylor & Francis Online.
  • Indian Academy of Sciences.
  • Benchchem. Troubleshooting poor regioselectivity in the synthesis of substituted pyridines.
  • Wikipedia. Fischer indole synthesis.
  • YouTube. Fischer Indole Synthesis.
  • Reddit. Problems with Fischer indole synthesis.

Sources

Troubleshooting

Technical Support Center: Scalable Synthesis of 4-Chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

This technical guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) for the scalable synthesis of 4-chloro-7-methyl-1H-...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) for the scalable synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. The methodologies and advice presented herein are grounded in established chemical principles and practical, field-proven experience to address common challenges encountered during process scale-up.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing detailed explanations and actionable solutions.

Issue 1: Low Yield of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine during Chlorination

Question: My chlorination reaction of 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one with phosphorus oxychloride (POCl₃) consistently results in low yields. What are the potential causes and how can I optimize the reaction for a scalable process?

Answer: This is a frequent challenge in the synthesis of chloro-substituted heteroaromatics. The low yield can often be attributed to several factors, including incomplete reaction, product degradation under harsh conditions, or difficult workup procedures.

Causality and Optimization Strategies:

  • Incomplete Reaction: The hydroxypyridine starting material may not be fully soluble in neat POCl₃ at lower temperatures, leading to a heterogeneous mixture and incomplete conversion. On a larger scale, efficient mixing becomes even more critical.

    • Solution 1: Solvent Addition: The use of a high-boiling inert solvent can improve solubility and heat transfer. Toluene or xylenes are common choices. This allows for better temperature control and a more homogeneous reaction mixture.

    • Solution 2: Addition of a Base: The addition of a tertiary amine, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), can accelerate the reaction. These bases act as catalysts and neutralize the HCl generated in situ, which can otherwise protonate the starting material and hinder the reaction.

  • Product Degradation: The pyrrolo[3,2-c]pyridine core can be sensitive to the highly acidic and high-temperature conditions of the chlorination reaction, leading to the formation of tars and other byproducts.

    • Solution: Temperature and Reaction Time Optimization: Careful monitoring of the reaction progress by TLC or LC-MS is crucial. The reaction should be heated to the minimum temperature required for a reasonable reaction rate and should not be heated longer than necessary.

  • Workup Difficulties: Quenching excess POCl₃ with water is highly exothermic and can lead to localized "hot spots" that degrade the product. Furthermore, the acidic conditions during aqueous workup can cause hydrolysis of the desired 4-chloro product back to the starting material.

    • Solution 1: Controlled Quench: The reaction mixture should be cooled significantly before slowly and carefully adding it to a mixture of ice and a mild base, such as sodium bicarbonate solution, with vigorous stirring. This helps to dissipate the heat and neutralize the acid quickly.

    • Solution 2: Aprotic Workup: Where possible, consider an aprotic workup. Excess POCl₃ can be removed by distillation under reduced pressure before quenching. The residue can then be dissolved in an appropriate organic solvent and washed with a mild aqueous base.

Below is a workflow to guide your troubleshooting process for low yield issues:

G start Low Yield of 4-chloro-7-methyl- 1H-pyrrolo[3,2-c]pyridine incomplete_reaction Incomplete Reaction? start->incomplete_reaction degradation Product Degradation? incomplete_reaction->degradation No add_solvent Add high-boiling solvent (e.g., Toluene, Xylenes) incomplete_reaction->add_solvent Yes workup Workup Issues? degradation->workup No optimize_temp Optimize temperature and reaction time (monitor by TLC/LC-MS) degradation->optimize_temp Yes controlled_quench Perform controlled quench on ice/bicarbonate workup->controlled_quench Yes success Improved Yield workup->success No add_base Add tertiary amine (e.g., DIPEA, TEA) add_solvent->add_base add_base->success optimize_temp->success aprotic_workup Consider aprotic workup (distill excess POCl₃) controlled_quench->aprotic_workup aprotic_workup->success

Caption: Troubleshooting workflow for low chlorination yield.

Issue 2: Formation of Impurities and Purification Challenges on a Large Scale

Question: My crude 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is consistently contaminated with several byproducts, making purification by column chromatography difficult and impractical for a scalable process. What are the likely impurities and how can I improve the purity of my crude product?

Answer: Impurity formation is a common hurdle in scaling up heterocyclic syntheses. The nature of these impurities often points to side reactions occurring under the reaction conditions.

Likely Impurities and Their Origins:

  • Dimeric and Polymeric Byproducts: These can form through intermolecular reactions, especially at high concentrations and temperatures.

  • Over-chlorination: While less common for this specific scaffold, chlorination at other positions on the ring system can occur.

  • Hydrolysis Product: As mentioned previously, the starting 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one is a common impurity if the workup is not optimized.

Strategies for Minimizing Impurities and Improving Purification:

  • Reaction Condition Optimization:

    • Lowering Temperature: Running the reaction at the lowest effective temperature can often minimize the formation of degradation and polymeric byproducts.

    • Controlled Addition of Reagents: On a larger scale, the slow, controlled addition of POCl₃ to a solution of the starting material in a suitable solvent can help to maintain a more consistent temperature and concentration profile, reducing side reactions.

  • Alternative Purification Methods:

    • Recrystallization: This is often the most scalable and cost-effective purification method. A systematic solvent screen should be performed to identify a suitable solvent or solvent system for recrystallization. Common choices include ethyl acetate, toluene, or mixtures with heptane.

    • Slurrying: If a high-purity crystalline solid is not readily obtained, slurrying the crude material in a solvent that dissolves the impurities but not the desired product can be an effective purification step.

The following table summarizes a comparison of purification methods:

Purification MethodAdvantagesDisadvantagesScalability
Column Chromatography High resolution for complex mixtures.High solvent consumption, time-consuming, costly stationary phase.Poor
Recrystallization Cost-effective, can yield high-purity crystalline material, simple equipment.Requires a suitable solvent system, may have lower recovery.Excellent
Slurrying Simple, can remove highly soluble impurities.May not remove impurities with similar solubility to the product.Good

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions to consider when working with phosphorus oxychloride (POCl₃) on a large scale?

A1: Phosphorus oxychloride is highly corrosive, toxic, and reacts violently with water. All manipulations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles. A face shield is also recommended. Ensure that a suitable quenching agent (e.g., a large volume of ice water or a basic solution) is readily accessible in case of a spill. When scaling up, be mindful of the increased exothermicity of the reaction and the quenching process.

Q2: Can other chlorinating agents be used as an alternative to POCl₃?

A2: While POCl₃ is the most common reagent for this transformation, other chlorinating agents such as oxalyl chloride or thionyl chloride in the presence of a catalytic amount of DMF (Vilsmeier-Haack conditions) could potentially be employed. However, these reagents may have different reactivity profiles and could lead to different impurity profiles. A thorough investigation and optimization would be required before implementing them on a large scale.

Q3: How can I effectively monitor the progress of the chlorination reaction?

A3: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the reaction. A suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes) should be developed to clearly separate the starting material, product, and any major byproducts. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used.

Q4: My final product is unstable and discolors upon storage. How can I improve its stability?

A4: The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine can be sensitive to light, air, and residual acid. It should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), and protected from light. Ensuring the product is free of residual acidic impurities from the reaction is also critical for long-term stability.

Experimental Protocols

Protocol 1: Scalable Chlorination using POCl₃ with a Tertiary Amine Base

This protocol is designed for improved yield and easier scale-up.

  • Reaction Setup: In a clean, dry, appropriately sized reactor equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet, add 7-methyl-1H-pyrrolo[3,2-c]pyridin-4(5H)-one (1 equivalent) and toluene (5-10 volumes).

  • Addition of Reagents: Begin stirring the suspension and add phosphorus oxychloride (POCl₃, ~3 equivalents).

  • Addition of Base: Cool the mixture to 0-5 °C. Slowly add N,N-diisopropylethylamine (DIPEA, ~1.5 equivalents) portion-wise, ensuring the internal temperature does not exceed 10 °C.

  • Reaction: After the addition is complete, slowly warm the reaction mixture to 80-90 °C and stir until the reaction is complete as monitored by TLC or HPLC.

  • Workup: Cool the reaction mixture to room temperature. In a separate vessel, prepare a stirred mixture of crushed ice and saturated aqueous sodium bicarbonate solution. Very slowly, transfer the reaction mixture to the ice/bicarbonate mixture, maintaining the temperature of the quench mixture below 20 °C.

  • Extraction: Once the quench is complete and the mixture is at a pH of 7-8, extract the product with an organic solvent such as ethyl acetate or dichloromethane.

  • Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., toluene or ethyl acetate/heptane).

The following diagram illustrates the general workflow of this protocol:

G setup Reaction Setup: Starting Material + Toluene add_reagents Add POCl₃ setup->add_reagents add_base Cool to 0-5 °C Slowly add DIPEA add_reagents->add_base react Heat to 80-90 °C Monitor reaction progress add_base->react workup Cool to RT Quench in ice/bicarbonate react->workup extract Extract with organic solvent workup->extract isolate Combine, wash, dry, concentrate extract->isolate purify Recrystallize isolate->purify product Pure 4-chloro-7-methyl- 1H-pyrrolo[3,2-c]pyridine purify->product

Caption: Scalable chlorination protocol workflow.

References

  • Organic Chemistry Portal. Azaindole synthesis. [Link]

  • Wang, C., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2301315. [Link]

  • El-Adl, K., et al. (2020). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1636-1646. [Link]

Optimization

Technical Support Center: Catalyst Selection and Troubleshooting for Cross-Coupling Reactions with 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

Welcome to the technical support center for synthetic applications involving 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. This guide is designed for researchers, chemists, and drug development professionals to navigate t...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for synthetic applications involving 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of palladium-catalyzed cross-coupling reactions with this specific heterocyclic halide. We provide field-proven insights, troubleshooting protocols, and answers to frequently asked questions to ensure the efficiency and success of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries that arise during the planning and execution of cross-coupling reactions.

Q1: Which types of cross-coupling reactions are most suitable for functionalizing the C4 position of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine?

A: The 4-chloro position on the 7-methyl-1H-pyrrolo[3,2-c]pyridine core is amenable to several palladium-catalyzed cross-coupling reactions. The most commonly successful transformations for this class of heteroaryl chlorides include:

  • Buchwald-Hartwig Amination: For the formation of C-N bonds with a wide range of primary and secondary amines.[1][2][3]

  • Suzuki-Miyaura Coupling: For the formation of C-C bonds with aryl, heteroaryl, or alkyl boronic acids and esters.[4][5][6]

  • Sonogashira Coupling: For forming C-C bonds with terminal alkynes.[7][8][9]

  • Heck Coupling: For C-C bond formation with alkenes.[10][11]

The choice of reaction depends on the desired final product. Buchwald-Hartwig and Suzuki-Miyaura couplings are particularly well-established for azaindole scaffolds.[1][6][12]

Q2: My substrate has an unprotected N-H group on the pyrrole ring. Do I need to protect it before performing the coupling reaction?

A: Not necessarily. While N-H groups can sometimes interfere by coordinating to the metal center or reacting with the base, modern catalyst systems have shown high efficacy in coupling unprotected azaindoles.[1][13] Using a strong, non-nucleophilic base like LiHMDS or NaOtBu can deprotonate both the coupling amine (in C-N couplings) and the azaindole N-H, which can prevent undesired side reactions like homo-coupling.[1] For Suzuki couplings, inorganic bases like K₃PO₄ or Cs₂CO₃ are often compatible with the free N-H.[4][6] However, if you experience persistent issues with side reactions or low yield, N-protection (e.g., with a benzyl or methyl group) can be a viable strategy to simplify the reactive system.[12]

Q3: What is the general reactivity trend for aryl halides in these reactions, and where do aryl chlorides stand?

A: The typical reactivity trend for aryl halides in palladium-catalyzed cross-coupling is Ar-I > Ar-OTf > Ar-Br >> Ar-Cl. Aryl chlorides are the least reactive due to the high bond dissociation energy of the C-Cl bond, which makes the initial oxidative addition step of the catalytic cycle more challenging.[14] Consequently, successful coupling of aryl chlorides like 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine requires highly active catalyst systems, typically employing sterically hindered, electron-rich phosphine ligands.[3][14][15]

Q4: What are "precatalysts" and should I use them?

A: Precatalysts are stable, well-defined palladium(II) complexes that are readily activated to the catalytically active palladium(0) species under the reaction conditions.[15] Popular examples include the Buchwald G2, G3, and G4 precatalysts (e.g., XPhos Pd G2/G3/G4).[13][16][17]

Advantages of using precatalysts:

  • Air and Moisture Stability: They are easier to handle and weigh than air-sensitive Pd(0) sources like Pd₂(dba)₃.[15]

  • Reproducibility: They provide a 1:1 ratio of palladium to ligand, leading to more consistent formation of the active catalyst and more reproducible results.[14]

  • High Activity: They are often more efficient, allowing for lower catalyst loadings and milder reaction conditions.[13][15]

For challenging substrates like heteroaryl chlorides, using a precatalyst is highly recommended to ensure efficient and reliable reaction outcomes.[13][17]

Part 2: Troubleshooting Guide for Common Issues

This guide provides a systematic approach to diagnosing and solving problems encountered during your coupling experiments.

Problem 1: Low to No Conversion of Starting Material

You observe primarily unreacted 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine by LC-MS or TLC analysis.

Potential Cause Explanation & Recommended Solution
Inactive Catalyst The Pd(0) active species has not formed or has decomposed. This is the most common failure point.
Solution 1: Check Reagent Quality. Ensure your palladium source and ligand are from a reliable supplier and have been stored correctly. Use a new bottle if in doubt.
Solution 2: Use a Precatalyst. Switch from separate Pd source/ligand combinations (e.g., Pd₂(dba)₃ + XPhos) to an air-stable precatalyst like XPhos Pd G3 to ensure reliable activation.[4][15]
Solution 3: Ensure Anaerobic Conditions. The Pd(0) catalyst is sensitive to oxygen.[15] Ensure your solvent is thoroughly degassed (e.g., by sparging with argon for 20-30 minutes) and that the reaction is maintained under a positive pressure of an inert gas (Argon or Nitrogen) throughout.[18]
Inappropriate Ligand The chosen ligand may not be electron-rich or sterically bulky enough to facilitate the difficult oxidative addition of the aryl chloride.
Solution: Screen More Effective Ligands. For C-N coupling, try sterically demanding biarylphosphine ligands like XPhos, SPhos, or BrettPhos.[19][20] For Suzuki couplings, XPhos and SPhos are also excellent starting points.[5][6] Xantphos is a good choice for both C-N and C-O couplings.[12][21]
Incorrect Base or Solvent The base may be too weak, insoluble, or incompatible with the reaction. The solvent may not be appropriate for the chosen conditions.
Solution 1: Base Selection. For Buchwald-Hartwig aminations, strong bases like NaOtBu, KOtBu, or LHMDS are typically required.[1][15] For Suzuki couplings, K₃PO₄ or Cs₂CO₃ are often effective.[4][6] Ensure the base is finely powdered for better solubility and reactivity.[4]
Solution 2: Solvent Choice. Aprotic polar solvents like dioxane, toluene, or THF are standard.[15][22] Ensure the solvent is anhydrous, as water can interfere with some catalyst systems (though small amounts are sometimes beneficial in Suzuki couplings).[4]
Insufficient Temperature The reaction may require more thermal energy to overcome the activation barrier for oxidative addition.
Solution: Increase Reaction Temperature. Typical temperatures range from 80-110 °C.[4][15] If you are running the reaction at 80 °C with no success, cautiously increase the temperature to 100-110 °C while monitoring for decomposition.
Problem 2: Significant Side Product Formation

You observe consumption of your starting material, but the desired product is either a minor component or absent, with other major peaks appearing in the analysis.

Side Product Observed Explanation & Recommended Solution
Dehalogenation Product (7-methyl-1H-pyrrolo[3,2-c]pyridine)This occurs when a hydride source intercepts the palladium complex after oxidative addition, leading to reductive elimination of the dehalogenated arene.[18]
Solution 1: Change the Base. Amine bases (like triethylamine) or bases containing residual moisture can be hydride sources. Switch to a rigorously anhydrous inorganic base like K₃PO₄ or Cs₂CO₃.[18]
Solution 2: Change the Solvent. Solvents like alcohols can act as hydride donors. Ensure you are using an aprotic solvent like toluene or dioxane.[18]
Boronic Acid Homocoupling (Biaryl) (in Suzuki Reactions)This side reaction is often promoted by the presence of oxygen, which can facilitate the oxidative coupling of two boronic acid molecules.
Solution: Improve Degassing. This is a clear sign that oxygen is present in your reaction. Re-evaluate your degassing procedure; ensure the solvent is sparged thoroughly and the reaction is kept under a strict inert atmosphere.[18]
Catalyst Poisoning The nitrogen atoms in the azaindole core can act as chelating ligands for the palladium center, inhibiting its catalytic activity.[1]
Solution: Use a More Robust Catalyst System. Highly active, bulky ligands like those in the Buchwald family (XPhos, SPhos) are designed to create a coordinatively saturated metal center that is less susceptible to inhibition by the substrate itself.[5] Using a higher catalyst loading (e.g., 2-3 mol%) might also overcome partial inhibition.

Part 3: Data & Protocols

Recommended Catalyst Systems for Coupling with 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

The following table summarizes recommended starting conditions based on successful couplings of similar chloro-azaindole scaffolds. Optimization will be required for your specific coupling partners.

Coupling TypePalladium Source / PrecatalystLigandBaseSolventTemp (°C)Reference
C-N (Amination) Pd₂(dba)₃ or Pd(OAc)₂XPhos / SPhos / RuPhosNaOtBu or LHMDSToluene or Dioxane80-110[15],[1]
C-N (Amination) XPhos Pd G3(Internal)K₃PO₄ or Cs₂CO₃t-BuOH or Dioxane100-110[15]
C-C (Suzuki) Pd(OAc)₂SPhosK₃PO₄Dioxane / H₂O80-100[5]
C-C (Suzuki) XPhos Pd G2(Internal)K₃PO₄Dioxane100[13]
C-C (Sonogashira) PdCl₂(PPh₃)₂PPh₃Et₃NDMF or TolueneRT-80[7],[8]
C-C (Sonogashira) [DTBNpP]Pd(crotyl)ClDTBNpPCs₂CO₃THFRT[23]
General Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a robust starting point for the C-N coupling of an amine with 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

1. Reagent Preparation and Vessel Setup:

  • To an oven-dried reaction vial or Schlenk flask equipped with a magnetic stir bar, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 equiv.), the solid amine coupling partner (1.2 equiv.), and a finely powdered base (e.g., NaOtBu, 1.5 equiv.).

  • If not using a precatalyst, add the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., XPhos, 2-4 mol%). If using an air-stable precatalyst (e.g., XPhos Pd G3, 2 mol%), it can be added here with the other solids.[4]

2. Creation of Inert Atmosphere:

  • Seal the vessel with a septum cap.

  • Evacuate the vessel under high vacuum and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to thoroughly remove oxygen and moisture from the solid reagents.[18]

3. Solvent Addition:

  • Add degassed solvent (e.g., Toluene or Dioxane, to achieve a concentration of 0.1-0.2 M with respect to the limiting reagent) via syringe. The solvent should be degassed beforehand by bubbling argon through it for at least 30 minutes.[18]

4. Reaction Execution and Monitoring:

  • Place the sealed reaction vessel in a preheated oil bath or heating block set to the desired temperature (e.g., 100 °C).[15]

  • Stir the reaction vigorously.

  • Monitor the reaction progress by taking small aliquots via syringe and analyzing by LC-MS or TLC until the starting material is consumed (typically 4-24 hours).

5. Workup and Purification:

  • Once complete, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Part 4: Visualized Workflows and Mechanisms

Catalytic Cycle of Buchwald-Hartwig Amination

Buchwald_Hartwig_Cycle cluster_reactants cluster_products Pd0 L₂Pd⁰ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd Complex1 L₂PdII(Ar)(Cl) OxAdd->Complex1 + Ar-Cl BaseAssoc Base Association & Amine Coordination Complex1->BaseAssoc Complex2 [L₂PdII(Ar)(HNR¹R²)]⁺Cl⁻ BaseAssoc->Complex2 + HNR¹R² Deprot Deprotonation Complex2->Deprot Complex3 L₂PdII(Ar)(NR¹R²) Deprot->Complex3 + Base BaseH [Base-H]⁺Cl⁻ Deprot->BaseH + [Base-H]⁺Cl⁻ RedElim Reductive Elimination Complex3->RedElim RedElim->Pd0 Product Ar-NR¹R² RedElim->Product ArCl Ar-Cl ArCl->OxAdd Amine HNR¹R² Amine->BaseAssoc Base Base Base->Deprot

Caption: Generalized catalytic cycle for the Buchwald-Hartwig C-N cross-coupling reaction.

Troubleshooting Workflow for a Failed Coupling Reaction

Troubleshooting_Workflow cluster_catalyst Catalyst Issues cluster_conditions Reaction Condition Issues Start Reaction Failed: Low or No Conversion Check_Inert Verify Inert Atmosphere & Reagent Purity Start->Check_Inert Check_Catalyst Is the Catalyst System Optimal for Ar-Cl? Check_Inert->Check_Catalyst Check_Conditions Are Reaction Conditions (Base, Solvent, Temp) Appropriate? Check_Catalyst->Check_Conditions Yes Use_Precatalyst Action: Switch to a robust air-stable precatalyst (e.g., XPhos Pd G3) Check_Catalyst->Use_Precatalyst No Increase_Temp Action: Increase temperature in 10-20°C increments Check_Conditions->Increase_Temp No (Temp low) Change_Base Action: Change base (e.g., NaOtBu for C-N, K₃PO₄ for C-C) Check_Conditions->Change_Base No (Base/Solvent issue) Rerun Re-run Experiment Check_Conditions->Rerun Yes Use_Precatalyst->Rerun Change_Ligand Action: Screen bulkier, more electron-rich ligands (XPhos, SPhos, etc.) Change_Ligand->Rerun Increase_Temp->Rerun Change_Base->Rerun

Caption: A logical workflow for troubleshooting failed cross-coupling reactions.

References

  • Reddy, T. J., et al. (2013). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journal of Organic Chemistry. [Link]

  • Nguyen, T. H. (2022). Investigation of catalysts for CN coupling reactions to synthesize pyridoimidazoindole, carbazole, and carboline heterocyclic compounds. Vietnam National University. [Link]

  • Biscoe, M. R., et al. (2009). Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. Organic Letters. [Link]

  • Help troubleshooting a Buchwald-Hartwig amination? Reddit r/chemistry. [Link]

  • de Mattos, M. C., et al. (2007). Efficient Synthesis of 2-Substituted 7-Azaindole Derivatives via Palladium-Catalyzed Coupling and C-N Cyclization Using 18-Crown-6. Synthesis. [Link]

  • Ferreira, I. C. F. R., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules. [Link]

  • Buchwald-Hartwig coupling troubleshooting. Chemistry Stack Exchange. [Link]

  • Specific Solvent Issues with Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable. [Link]

  • Ferreira, I. C. F. R., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules. [Link]

  • Diagnosing issues with a failed Suzuki coupling? Reddit r/Chempros. [Link]

  • How can I solve my problem with Suzuki coupling? ResearchGate. [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

  • Buchwald–Hartwig amination. Wikipedia. [Link]

  • Struggling with Suzuki Reaction. Reddit r/Chempros. [Link]

  • Heck Reaction. Organic Chemistry Portal. [Link]

  • Reddy, T. J., et al. (2013). Palladium-catalyzed C-N and C-O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. PubMed. [Link]

  • Billingsley, K. L., et al. (2006). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Angewandte Chemie International Edition. [Link]

  • Sharma, S., et al. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. ACS Omega. [Link]

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]

  • Shaughnessy, K. H., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. The Journal of Organic Chemistry. [Link]

  • Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable. [Link]

  • Graham, T. J. A., et al. (2020). Desulfinative Cross-Coupling as a Method to Overcome Problematic Suzuki–Miyaura Reactions of Pharmaceutically Relevant Heteroaromatic Boronates. ACS Medicinal Chemistry Letters. [Link]

  • Sonogashira Coupling. Organic Chemistry Portal. [Link]

  • Kumar, A., et al. (2019). A highly efficient precatalytic system (XPhos-PdG2) for the Suzuki-Miyaura cross-coupling of 7-chloro-1H-pyrrolo[2,3-c]pyridine employing low catalyst loading. Organic & Biomolecular Chemistry. [Link]

  • Al-Zoubi, R. M., et al. (2017). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. ResearchGate. [Link]

  • Suzuki Coupling. Organic Chemistry Portal. [Link]

  • New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. Molecules. [Link]

  • Liang, Y., et al. (2006). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. The Journal of Organic Chemistry. [Link]

  • Chinchilla, R. & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. [Link]

  • Application of Palladium Based Precatalytic Systems in the Suzuki‐Miyaura Cross‐Coupling Reactions of Chloro‐Heterocycles. ResearchGate. [Link]

  • Chinchilla, R. & Nájera, C. (2011). Recent Advances in Sonogashira Reactions. Chemical Society Reviews. [Link]

  • Singh, G., et al. (2020). Synthesis of new Pro-PYE ligands as co-catalysts toward Pd-catalyzed Heck–Mizoroki cross coupling reactions. Journal of the Iranian Chemical Society. [Link]

Sources

Reference Data & Comparative Studies

Validation

The Ascendancy of the Pyrrolo[3,2-c]pyridine Scaffold: A Comparative Guide for Kinase Inhibitor Drug Discovery

In the landscape of oncology and inflammatory disease research, the relentless pursuit of potent and selective kinase inhibitors remains a cornerstone of therapeutic innovation. The discovery of novel heterocyclic scaffo...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of oncology and inflammatory disease research, the relentless pursuit of potent and selective kinase inhibitors remains a cornerstone of therapeutic innovation. The discovery of novel heterocyclic scaffolds that can effectively navigate the ATP-binding pocket of kinases is paramount to developing next-generation therapeutics with improved efficacy and reduced off-target effects. This guide provides an in-depth comparative analysis of the emerging 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold against other established kinase inhibitor frameworks. We will delve into its biological performance, supported by experimental data, and provide detailed protocols for key assays, empowering researchers and drug development professionals to make informed decisions in their quest for novel kinase-targeted therapies.

Introduction: The Kinase Inhibitor Arms Race and the Quest for Superior Scaffolds

Protein kinases, as central regulators of cellular signaling, have become one of the most important classes of drug targets.[1] The success of pioneering kinase inhibitors like Imatinib has catalyzed a surge in the development of small molecules targeting the kinome.[1] The majority of these inhibitors are ATP-competitive, vying for the highly conserved ATP-binding site.[2] This shared target across the kinome presents a significant challenge in achieving selectivity, a critical factor in mitigating toxicity and off-target effects.

The core chemical structure, or scaffold, of a kinase inhibitor is the primary determinant of its binding mode, potency, and selectivity. Consequently, the exploration of novel scaffolds is a key strategy in modern drug discovery.[3] The pyrrolo[3,2-c]pyridine scaffold has recently garnered significant attention as a promising framework for the development of potent and selective kinase inhibitors. This guide will focus on derivatives of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine and compare their performance with established scaffolds such as pyrrolo[2,3-d]pyrimidines and quinazolines.

The Pyrrolo[3,2-c]pyridine Scaffold: A Rising Contender

The 1H-pyrrolo[3,2-c]pyridine core is a bicyclic heteroaromatic system that has demonstrated significant potential in medicinal chemistry. Its unique arrangement of nitrogen atoms and the fused ring system allows for diverse substitutions, enabling fine-tuning of its physicochemical and pharmacological properties.

Mechanism of Action and Key Interactions

Derivatives of the pyrrolo[3,2-c]pyridine scaffold primarily act as ATP-competitive inhibitors. The core structure is designed to mimic the adenine base of ATP, forming crucial hydrogen bonds with the hinge region of the kinase domain. The specific substitutions on the pyrrolo[3,2-c]pyridine ring system dictate the interactions with the surrounding hydrophobic pockets and the solvent-exposed regions, thereby influencing potency and selectivity.

Comparative Analysis: Pyrrolo[3,2-c]pyridine vs. Other Kinase Inhibitor Scaffolds

To provide a clear and objective comparison, we will evaluate a representative derivative of the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold against well-known inhibitors from other chemical classes. For this analysis, we will focus on FMS kinase (CSF-1R), a key target in oncology and inflammatory diseases, for which there is published data on pyrrolo[3,2-c]pyridine derivatives.

Table 1: Comparative Inhibitory Activity against FMS Kinase

ScaffoldRepresentative CompoundTarget KinaseIC50 (nM)Reference
Pyrrolo[3,2-c]pyridine Compound 1rFMS30[4]
Pyrrolo[2,3-d]pyrimidinePexidartinib (PLX3397)FMS (CSF-1R)28[5]
QuinazolineErlotinibEGFR2[1]
PyridopyrimidineR406 (Fostamatinib)Syk41

Note: Erlotinib is a potent EGFR inhibitor and is included to provide a broader context of kinase inhibitor potencies, though it does not primarily target FMS kinase. R406 is a Syk inhibitor, another tyrosine kinase relevant in inflammatory diseases.

As the data in Table 1 suggests, derivatives of the pyrrolo[3,2-c]pyridine scaffold can achieve nanomolar potency against FMS kinase, comparable to the established pyrrolo[2,3-d]pyrimidine-based inhibitor, Pexidartinib.[4][5] This highlights the potential of the pyrrolo[3,2-c]pyridine core as a viable and competitive scaffold for developing potent kinase inhibitors.

Kinase Selectivity Profile

A critical attribute of any kinase inhibitor is its selectivity across the kinome. A highly selective inhibitor minimizes off-target effects, leading to a better safety profile. A study on a potent pyrrolo[3,2-c]pyridine derivative, Compound 1r, provides valuable insight into its selectivity.

Table 2: Kinase Selectivity Profile of a Pyrrolo[3,2-c]pyridine Derivative (Compound 1r) [4]

Kinase% Inhibition at 1 µM
FMS 81
FLT3 (D835Y)42
c-MET40
... (37 other kinases)< 40

The data indicates that Compound 1r demonstrates good selectivity for FMS kinase, with significantly lower inhibition of other kinases at a concentration of 1 µM.[4] This level of selectivity is a promising characteristic for a developmental candidate.

Anti-proliferative Activity

The ultimate goal of a kinase inhibitor in an oncology setting is to inhibit the proliferation of cancer cells. Derivatives of the 1H-pyrrolo[3,2-c]pyridine scaffold have demonstrated potent anti-proliferative activity against various cancer cell lines.

Table 3: Anti-proliferative Activity of a Pyrrolo[3,2-c]pyridine Derivative (Compound 1r) [4]

Cell Line (Cancer Type)IC50 (µM)
SK-OV-3 (Ovarian)0.15
OVCAR-3 (Ovarian)0.25
PC-3 (Prostate)0.55
DU-145 (Prostate)0.78
MCF-7 (Breast)1.25
MDA-MB-231 (Breast)1.78

These low micromolar IC50 values in cellular assays underscore the therapeutic potential of this scaffold.[4]

Experimental Protocols

To facilitate the evaluation and comparison of kinase inhibitors in your own research, we provide detailed, step-by-step methodologies for two fundamental assays.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay quantifies the amount of ADP produced in a kinase reaction, which is inversely proportional to the inhibitory activity of a test compound.[6]

Materials:

  • Kinase of interest (e.g., FMS kinase)

  • Kinase substrate peptide

  • ATP

  • Test compounds (e.g., 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine derivatives)

  • Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar

  • White, opaque 96-well or 384-well plates

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compounds in 100% DMSO.

  • Kinase Reaction:

    • In a 96-well plate, add 2.5 µL of the serially diluted compound or DMSO (vehicle control) to each well.

    • Add 2.5 µL of the kinase solution to each well.

    • Incubate for 10 minutes at room temperature to allow for inhibitor binding.

    • Initiate the kinase reaction by adding 5 µL of the substrate/ATP mixture.

    • Incubate the plate at 30°C for 60 minutes.

  • ADP Detection:

    • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate for 40 minutes at room temperature.

    • Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

    • Incubate for 30 minutes at room temperature.

  • Data Acquisition and Analysis:

    • Measure the luminescence of each well using a plate reader.

    • Plot the luminescence signal against the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[6]

G cluster_prep Compound & Kinase Preparation cluster_reaction Kinase Reaction cluster_detection ADP Detection Compound Dilution Compound Dilution Plate Compounds Plate Compounds Compound Dilution->Plate Compounds Kinase Solution Kinase Solution Add Kinase Add Kinase Kinase Solution->Add Kinase Plate Compounds->Add Kinase Pre-incubation Pre-incubation Add Kinase->Pre-incubation Initiate Reaction Initiate Reaction Pre-incubation->Initiate Reaction Incubation Incubation Initiate Reaction->Incubation Stop Reaction Stop Reaction Incubation->Stop Reaction Develop Signal Develop Signal Stop Reaction->Develop Signal Read Luminescence Read Luminescence Develop Signal->Read Luminescence

Caption: Workflow for a luminescence-based in vitro kinase inhibition assay.

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[7][8]

Materials:

  • Cells of interest (e.g., cancer cell lines)

  • Complete cell culture medium

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 0.2% nonidet p-40 (NP-40) and 8 mM HCl in isopropanol)[9]

  • 96-well clear flat-bottom plates

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in cell culture medium.

    • Remove the old medium from the cells and add the medium containing the test compounds.

    • Include vehicle-treated (e.g., DMSO) and untreated control wells.

    • Incubate for the desired treatment period (e.g., 48 or 72 hours).

  • MTT Addition and Incubation:

    • Remove the treatment medium.

    • Add 100 µL of fresh medium and 10 µL of MTT solution to each well.

    • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

  • Formazan Solubilization:

    • Carefully remove the medium containing MTT.

    • Add 100 µL of solubilization solution to each well.

    • Gently shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.[7]

  • Data Acquisition and Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability relative to the vehicle-treated control.

    • Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.

G cluster_cell_prep Cell Preparation cluster_treatment Compound Treatment cluster_assay MTT Assay Seed Cells Seed Cells Incubate Overnight Incubate Overnight Seed Cells->Incubate Overnight Treat Cells Treat Cells Incubate Overnight->Treat Cells Prepare Dilutions Prepare Dilutions Prepare Dilutions->Treat Cells Incubate Incubate Treat Cells->Incubate Add MTT Add MTT Incubate->Add MTT Solubilize Formazan Solubilize Formazan Incubate->Solubilize Formazan Add MTT->Incubate 2-4 hours Read Absorbance Read Absorbance Solubilize Formazan->Read Absorbance

Caption: Workflow for the MTT cell viability assay.

Conclusion and Future Directions

The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold represents a highly promising and versatile platform for the design of novel kinase inhibitors. The available data demonstrates that derivatives of this scaffold can achieve potent and selective inhibition of key kinase targets, such as FMS kinase, and exhibit significant anti-proliferative activity in cancer cell lines. Its performance is comparable to that of well-established and clinically relevant scaffolds, positioning it as a valuable tool in the medicinal chemist's arsenal.

Further exploration of the structure-activity relationships (SAR) around the pyrrolo[3,2-c]pyridine core is warranted to optimize its potency, selectivity, and pharmacokinetic properties. The detailed experimental protocols provided in this guide should empower researchers to rigorously evaluate new chemical entities based on this and other scaffolds, thereby accelerating the discovery and development of the next generation of targeted therapies.

References

  • CLYTE Technologies. MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

  • Creative Diagnostics. The MTT Assay: A Valuable Tool for Measuring Cell Viability. [Link]

  • Roche. MTT Assay Protocol for Cell Viability and Proliferation. [Link]

  • Martens, S. et al. (2024). In vitro kinase assay. protocols.io. [Link]

  • Pargellis, C. et al. (2008). Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase: synthesis, X-ray crystallographic analysis, and biological activities. Journal of medicinal chemistry, 51(17), 5423-5435.
  • Zhang, C., & Bollag, G. (2010). Scaffold-based design of kinase inhibitors for cancer therapy. Current opinion in genetics & development, 20(1), 79-86.
  • Wu, P., Nielsen, T. E., & Clausen, M. H. (2025).
  • Wojcicka, A., & Bielenica, A. (2021).
  • Goscinski, K. et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8783.
  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

  • Zheng, Z. et al. (2023). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors.
  • Martens, S. (2023). In vitro kinase assay v1.
  • El-Gamal, M. I. et al. (2018). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase: in vitro biological studies. Journal of enzyme inhibition and medicinal chemistry, 33(1), 1160-1166.
  • Oh, C. H. et al. (2004). Novel pyrrolo-quinoline derivatives as potent inhibitors for PI3-kinase related kinases. Bioorganic & medicinal chemistry letters, 14(13), 3499-3502.
  • Halawa, A. H. et al. (2019). The IC50 values expressed in (µM) of the target compounds against the MCF-7, HCT-116, and HepG-2 tumor cells.
  • Wang, C. et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2305889.
  • El-Gazzar, M. G. et al. (2023). Utilization of Existing Human Kinase Inhibitors as Scaffolds in the Development of New Antimicrobials. Antibiotics, 12(9), 1413.
  • Norman, P. (2014). Pyrrolopyridines-quinazolines Inhibitors of PKR-Like ER Kinase. ACS medicinal chemistry letters, 5(10), 1053-1054.
  • El-Gamal, M. I. et al. (2020). IC50 values of the most active derivatives in some cancerous cell lines.
  • Nishal, S. et al. (2022). Utilization of kinase inhibitors as novel therapeutic drug targets: A review. Biocell, 46(1), 1-13.
  • Al-Ostoot, F. H. et al. (2023). Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. Journal of Molecular Structure, 1292, 136140.
  • Singh, S. et al. (2024). Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. Bioorganic Chemistry, 153, 107867.
  • El-Gamal, M. I. et al. (2020). IC50 values expressed in (µg/ml) of...
  • Wang, Y. et al. (2026). Dual PARP/NAMPT Inhibitors for BRCA Wild-Type Triple-Negative Breast Cancer: Disrupting Homologous Recombination Repair and Activating Antitumor Immunity. Journal of Medicinal Chemistry.
  • Wang, C. et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. RSC Medicinal Chemistry, 15(1), 143-156.
  • Al-Ostoot, F. H. et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules, 28(18), 6696.
  • Al-Ostoot, F. H. et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules, 28(18), 6696.
  • Wojcicka, A., & Bielenica, A. (2021).
  • Smith, B. D. et al. (2025). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Molecules, 30(13), 2845.
  • Foloppe, N. et al. (2011). Structure-Guided Evolution of Potent and Selective CHK1 Inhibitors through Scaffold Morphing. Journal of medicinal chemistry, 54(22), 7793-7809.
  • Urie, P. M. et al. (2024). Thieno[3,2‐b]pyridine: Attractive scaffold for highly selective inhibitors of underexplored protein kinases with variable binding mode. ChemMedChem.

Sources

Comparative

A Comparative Analysis of the Biological Activities of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine and Other Key Heterocyclic Scaffolds

Introduction In the landscape of medicinal chemistry, the quest for novel molecular scaffolds with potent and selective biological activities is perpetual. Among these, nitrogen-containing heterocyclic compounds have eme...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds with potent and selective biological activities is perpetual. Among these, nitrogen-containing heterocyclic compounds have emerged as a cornerstone in the design of new therapeutic agents. The pyrrolopyridine core, in particular, has garnered significant attention due to its structural resemblance to endogenous purines, allowing it to interact with a wide array of biological targets. This guide provides an in-depth comparative analysis of the biological activities of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine against other prominent heterocyclic systems, namely pyrrolo[2,3-b]pyridines and pyrrolo[2,3-d]pyrimidines.

Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive resource that not only presents comparative biological data but also delves into the underlying experimental methodologies and mechanisms of action. By understanding the subtle yet critical differences in the biological profiles of these isomeric and related heterocyclic systems, we can better inform the strategic design of next-generation therapeutics. This guide will focus on three key areas of biological activity: anticancer, antimicrobial, and kinase inhibition, supported by experimental data and protocols to ensure scientific integrity and practical applicability.

I. Anticancer Activity: A Comparative Cytotoxicity Analysis

The pyrrolopyridine and pyrrolopyrimidine scaffolds are prevalent in a multitude of compounds investigated for their anticancer properties. Their mechanism of action often involves the inhibition of key enzymes in cellular signaling pathways that are dysregulated in cancer.

Comparative Cytotoxicity Data

The following table summarizes the in vitro anticancer activity of representative derivatives of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine and other comparator heterocyclic compounds against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound/DerivativeHeterocyclic CoreCancer Cell LineIC50 (µM)Reference
Derivative of 4-chloro-1H-pyrrolo[3,2-c]pyridine (10t) 1H-pyrrolo[3,2-c]pyridineHeLa (Cervical Cancer)0.12[1]
SGC-7901 (Gastric Cancer)0.15[1]
MCF-7 (Breast Cancer)0.21[1]
Derivative of 1H-pyrrolo[2,3-b]pyridine (Compound 22) 1H-pyrrolo[2,3-b]pyridineHCT116 (Colon Cancer)0.08[2]
HT29 (Colon Cancer)0.12[2]
Spiro-pyrrolopyridazine Derivative (SPP10) Spiro-pyrrolopyridazineMCF-7 (Breast Cancer)2.31[3]
H69AR (Lung Cancer)3.16[3]
PC-3 (Prostate Cancer)4.2[3]

Note: The presented data is for derivatives of the core structures and not the parent compounds themselves. Direct comparison should be made with caution as experimental conditions may vary between studies.

Experimental Protocol: MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Step-by-Step Methodology:

  • Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for cell attachment.

  • Compound Treatment: The test compounds are dissolved in dimethyl sulfoxide (DMSO) and diluted to various concentrations in the cell culture medium. The cells are then treated with these concentrations and incubated for 48-72 hours.

  • MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for another 4 hours.

  • Formazan Solubilization: The MTT-containing medium is removed, and DMSO is added to each well to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting the percentage of viability against the compound concentration.

Caption: Workflow of the MTT assay for determining cell viability.

II. Antimicrobial Activity: A Comparative Evaluation

Derivatives of pyrrolopyridines and related heterocycles have demonstrated promising activity against a range of bacterial and fungal pathogens. The structural features of these compounds allow for interactions with essential microbial enzymes or cellular structures.

Comparative Antimicrobial Data

The following table presents the Minimum Inhibitory Concentration (MIC) values for derivatives of the heterocyclic cores against selected microbial strains. The MIC is the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation.

Compound/DerivativeHeterocyclic CoreMicrobial StrainMIC (µg/mL)Reference
Pyrrolo[3,2-c]pyridine Mannich Base (7t) Pyrrolo[3,2-c]pyridineMycobacterium tuberculosis H37Rv<0.78[4]
Halogenated Pyrrolopyrimidine 7H-pyrrolo[2,3-d]pyrimidineStaphylococcus aureus8[4]
Pyrrolo[3,2-b]pyridine Derivative 5-oxo-4H-pyrrolo[3,2-b]pyridineEscherichia coli3.35[5]

Note: The data presented is for various derivatives and not the parent heterocycles. The specific substitutions on the core structure significantly influence the antimicrobial potency.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.

Step-by-Step Methodology:

  • Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria).

  • Serial Dilution of Compound: The test compound is serially diluted in the broth medium in a 96-well microtiter plate.

  • Inoculation: Each well is inoculated with the standardized microbial suspension.

  • Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

  • MIC Determination: The MIC is recorded as the lowest concentration of the compound at which there is no visible growth of the microorganism.

MIC_Determination cluster_protocol Broth Microdilution Protocol start Start prepare_inoculum Prepare standardized microbial inoculum start->prepare_inoculum serial_dilution Perform serial dilutions of the test compound in a 96-well plate prepare_inoculum->serial_dilution inoculate Inoculate each well with the microbial suspension serial_dilution->inoculate incubate Incubate the plate for 18-24 hours inoculate->incubate read_results Observe for visible growth and determine the MIC incubate->read_results end_point End read_results->end_point

Caption: Step-by-step protocol for MIC determination.

III. Kinase Inhibition: Targeting Dysregulated Signaling

A significant number of pyrrolopyridine and pyrrolopyrimidine derivatives exert their biological effects through the inhibition of protein kinases. These enzymes play a crucial role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders.

Comparative Kinase Inhibitory Activity

The table below highlights the inhibitory activity of derivatives from the selected heterocyclic families against specific protein kinases.

Compound/DerivativeHeterocyclic CoreTarget KinaseIC50 (nM)Reference
Pyrrolo[3,2-c]pyridine Derivative (1r) Pyrrolo[3,2-c]pyridineFMS Kinase (CSF-1R)30[6]
Pyrrolo[2,3-b]pyridine Derivative (Compound 22) 1H-pyrrolo[2,3-b]pyridineCDK848.6[7]
Pyrrolo[2,3-d]pyrimidine Derivative (FN-1501) 7H-pyrrolo[2,3-d]pyrimidineFLT3<10[8]
CDK2<10[8]
Mechanism of Action & Signaling Pathways

FMS Kinase Inhibition by Pyrrolo[3,2-c]pyridine Derivatives: FMS kinase, also known as colony-stimulating factor-1 receptor (CSF-1R), is a receptor tyrosine kinase that plays a critical role in the proliferation and survival of monocytes and macrophages.[6] Overexpression of FMS is implicated in various cancers and inflammatory conditions. Pyrrolo[3,2-c]pyridine derivatives have been shown to be potent inhibitors of FMS kinase, thereby blocking downstream signaling pathways involved in cell proliferation and survival.[6]

FMS_Pathway cluster_fms FMS Kinase Signaling Pathway CSF1 CSF-1 FMS FMS Kinase (CSF-1R) CSF1->FMS Binds and activates Downstream Downstream Signaling (e.g., PI3K/Akt, MAPK/ERK) FMS->Downstream Phosphorylates Pyrrolo32c Pyrrolo[3,2-c]pyridine Derivative Pyrrolo32c->FMS Inhibits Proliferation Cell Proliferation & Survival Downstream->Proliferation

Caption: Inhibition of the FMS kinase signaling pathway.

CDK8 Inhibition by Pyrrolo[2,3-b]pyridine Derivatives: Cyclin-dependent kinase 8 (CDK8) is a component of the Mediator complex, which regulates transcription. It has been identified as a key oncogene in colorectal cancer.[2][7] Certain derivatives of 1H-pyrrolo[2,3-b]pyridine have been developed as potent and selective inhibitors of CDK8.[2][7] By inhibiting CDK8, these compounds can modulate gene expression programs that are critical for cancer cell growth and survival, often leading to cell cycle arrest and apoptosis.[7]

CDK8_Pathway cluster_cdk8 CDK8 Signaling in Cancer CDK8 CDK8-Cyclin C Complex Transcription Transcription of Oncogenes (e.g., WNT/β-catenin targets) CDK8->Transcription Phosphorylates transcription factors Pyrrolo23b Pyrrolo[2,3-b]pyridine Derivative Pyrrolo23b->CDK8 Inhibits TumorGrowth Tumor Growth & Proliferation Transcription->TumorGrowth

Caption: Inhibition of CDK8-mediated transcription.

Experimental Protocol: In Vitro Kinase Assay

A generalized protocol for an in vitro kinase assay is described below, which can be adapted for specific kinases like FMS or CDK8.

Step-by-Step Methodology:

  • Reagents: Prepare a reaction buffer containing ATP, the purified kinase, and a specific substrate.

  • Compound Preparation: Dissolve the test compounds in DMSO and perform serial dilutions.

  • Kinase Reaction: In a microplate, combine the kinase, substrate, and test compound at various concentrations. Initiate the reaction by adding ATP.

  • Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a defined period.

  • Detection: Stop the reaction and detect the amount of phosphorylated substrate. This can be done using various methods, such as radioactivity (³²P-ATP), fluorescence, or luminescence-based assays.

  • Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.

IV. Conclusion and Future Perspectives

This comparative guide highlights the significant therapeutic potential of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine and its related heterocyclic counterparts. The subtle variations in the arrangement of nitrogen atoms within the bicyclic core, along with the nature and position of substituents, profoundly influence their biological activity profiles.

Derivatives of 1H-pyrrolo[3,2-c]pyridine have demonstrated notable potency as anticancer agents and specific inhibitors of FMS kinase. The 1H-pyrrolo[2,3-b]pyridine scaffold has yielded highly effective CDK8 inhibitors, particularly relevant for colorectal cancer. Furthermore, the 7H-pyrrolo[2,3-d]pyrimidine core is a versatile starting point for developing potent kinase inhibitors and antimicrobial agents.

The provided experimental protocols serve as a foundation for researchers to conduct their own comparative studies, ensuring consistency and reproducibility of results. The mechanistic insights and signaling pathway diagrams offer a conceptual framework for understanding the molecular basis of action of these compounds.

Future research in this area should focus on head-to-head comparative studies of these and other heterocyclic isomers under standardized assay conditions. Such studies will be invaluable for elucidating the structure-activity relationships that govern target selectivity and potency. The continued exploration of these privileged scaffolds holds immense promise for the discovery and development of novel therapeutics to address unmet medical needs in oncology, infectious diseases, and beyond.

V. References

Sources

Validation

A Comparative Guide to the Structure-Activity Relationship of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Analogs for Kinase Inhibition

The 1H-pyrrolo[3,2-c]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, recognized for its versatile biological activities. Among its derivatives, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine ser...

Author: BenchChem Technical Support Team. Date: January 2026

The 1H-pyrrolo[3,2-c]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, recognized for its versatile biological activities. Among its derivatives, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine serves as a crucial starting point for the development of potent kinase inhibitors and other therapeutic agents. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of analogs derived from this core structure, offering a comparative overview of their performance backed by experimental data. We will explore the synthetic strategies, the impact of structural modifications on biological activity, and provide detailed experimental protocols for researchers in drug discovery and development.

The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Scaffold: A Versatile Core in Drug Discovery

The 1H-pyrrolo[3,2-c]pyridine core is an analog of purines, which are fundamental components of DNA and RNA, making it a valuable scaffold for designing molecules that can interact with biological systems.[1] Its rigid, bicyclic structure provides a well-defined orientation for substituents to interact with target proteins. The 4-chloro substituent, in particular, is a key reactive handle, enabling a variety of chemical transformations, most notably nucleophilic aromatic substitution (SNAr) and cross-coupling reactions. This allows for the systematic exploration of the chemical space around the core, a cornerstone of SAR studies.[2]

Derivatives of the closely related pyrrolo[2,3-d]pyrimidine scaffold, which shares structural similarities, have been successfully developed as kinase inhibitors.[3][4] This success has spurred interest in the 1H-pyrrolo[3,2-c]pyridine scaffold as a promising alternative for developing novel therapeutics.

Synthetic Strategies for Modification

The primary point of diversification for the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine core is the C4 position, where the chlorine atom can be readily displaced by various nucleophiles. Additionally, the pyrrole nitrogen (N1) and other positions on the aromatic rings can be functionalized to probe their influence on biological activity. A general synthetic approach is outlined below.

General Synthetic Workflow

G start 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine intermediate1 Suzuki or Stille Coupling (Aryl/Heteroaryl Boronic Acids/Esters or Stannanes) start->intermediate1 Pd Catalyst intermediate2 Nucleophilic Aromatic Substitution (Amines, Alcohols, Thiols) start->intermediate2 Base intermediate3 N-Alkylation/Arylation (Alkyl/Aryl Halides) start->intermediate3 Base product1 C4-Aryl/Heteroaryl Analogs intermediate1->product1 product2 C4-Amino/Alkoxy/Thio Analogs intermediate2->product2 product3 N1-Substituted Analogs intermediate3->product3

Caption: General synthetic routes for modifying the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine core.

Experimental Protocol: General Procedure for Suzuki Cross-Coupling

A representative procedure for the synthesis of 6-aryl-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridines, which can be adapted for the 4-chloro-7-methyl analog, is as follows:

  • To a microwave vial, add 6-bromo-1-(3,4,5-trimethoxyphenyl)-1H-pyrrolo[3,2-c]pyridine (0.1 mmol), the desired arylboronic acid (0.15 mmol), K2CO3 (0.5 mmol), and Pd(PPh3)4 (0.006 mmol).

  • Add 1,4-dioxane (6 mL) and H2O (2 mL) to the vial.

  • Degas the mixture with a stream of nitrogen for 5-10 minutes.

  • Seal the vial and heat in a microwave reactor at 125 °C for 26 minutes.

  • After cooling, extract the mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the desired compound.[5]

Structure-Activity Relationship (SAR) Analysis

The biological activity of 1H-pyrrolo[3,2-c]pyridine analogs is highly dependent on the nature and position of the substituents. The following sections compare the SAR of these compounds against different biological targets.

Anticancer Activity as Colchicine-Binding Site Inhibitors

A series of 1H-pyrrolo[3,2-c]pyridine derivatives have been investigated as inhibitors of tubulin polymerization by binding to the colchicine site. These compounds exhibit potent antiproliferative activity against various cancer cell lines.[5][6][7]

CompoundR (at C6)HeLa IC50 (µM)SGC-7901 IC50 (µM)MCF-7 IC50 (µM)
10a Phenyl0.851.211.53
10l 4-Fluorophenyl0.320.450.51
10m 4-Chlorophenyl0.280.330.42
10n 4-Nitrophenyl0.560.680.75
10t 3-Indolyl0.120.150.21

Data extracted from Wang et al., 2024.[5][6][7]

Key SAR Insights:

  • Substitution at C6: The nature of the aryl group at the C6 position significantly influences anticancer activity.

    • Electron-withdrawing groups at the para position of the phenyl ring (e.g., fluoro and chloro) enhance potency compared to an unsubstituted phenyl ring.[5]

    • The presence of a 3-indolyl moiety at C6 resulted in the most potent compound (10t), with IC50 values in the nanomolar range.[5][6][7] This suggests that the indole ring may form favorable interactions within the colchicine-binding pocket.

  • A-ring Moiety: A 3,4,5-trimethoxyphenyl group at the N1 position was found to be a key feature for potent activity, mimicking the A-ring of combretastatin A-4, a known tubulin inhibitor.[5]

Kinase Inhibition

The 1H-pyrrolo[3,2-c]pyridine scaffold has been extensively explored for the development of kinase inhibitors.

A series of diarylamide and diarylurea derivatives of pyrrolo[3,2-c]pyridine were evaluated for their inhibitory effect against FMS kinase, a target in cancer and inflammatory disorders.[8]

CompoundR GroupFMS Kinase IC50 (nM)
KIST101029 (Lead) -96
1e -60
1r -30

Data extracted from a study on pyrrolo[3,2-c]pyridine derivatives as FMS kinase inhibitors.[8]

Key SAR Insights:

  • The modifications leading to compounds 1e and 1r resulted in a 1.6 and 3.2-fold increase in potency, respectively, compared to the lead compound.[8]

  • Compound 1r also demonstrated excellent antiproliferative activity against a panel of ovarian, prostate, and breast cancer cell lines, with IC50 values ranging from 0.15 to 1.78 µM.[8]

  • Importantly, compound 1r showed a favorable selectivity index, being more toxic to cancer cells than to normal fibroblasts.[8]

The 1H-pyrrolo[3,2-c]pyridine scaffold was identified as a potent inhibitor of MPS1, a key regulator of the spindle assembly checkpoint and a target in oncology.[9]

CompoundModificationsMPS1 IC50 (µM)CDK2 IC50 (µM)HCT116 GI50 (µM)
8 (HTS Hit) -0.0250.0430.55
61 C4-pyrazolo, N1-BocPotent-0.50
62 C4-pyrazolo, N1-HLess Potent-4.60
65 (Optimized) Optimized substitutionsHighly Potent & Selective-0.16

Data extracted from a study on 1H-pyrrolo[3,2-c]pyridine inhibitors of MPS1.[9]

Key SAR Insights:

  • The initial hit compound 8 was potent but lacked selectivity and had poor metabolic stability.[9]

  • Substitution at C4: Replacing the substituent at C4 with a pyrazole group led to potent MPS1 inhibitors.[9]

  • Substitution at N1: The presence of a Boc protecting group at the N1 position significantly increased cellular potency compared to the unprotected analog (compound 61 vs. 62 ).[9] This highlights the importance of the pyrrole nitrogen in cellular activity, possibly by influencing cell permeability or metabolic stability.

  • Structure-based design led to the development of compound 65 , a highly potent and selective MPS1 inhibitor with a favorable oral pharmacokinetic profile.[9]

Logical Relationship of SAR

SAR_Logic cluster_mods Structural Modifications cluster_outcomes Biological Outcomes Core 4-chloro-7-methyl- 1H-pyrrolo[3,2-c]pyridine C4 C4 Position Core->C4 Modification at N1 N1 Position Core->N1 Modification at C6 C6 Position Core->C6 Modification at Potency Increased Potency C4->Potency Pyrazolo substitution Selectivity Improved Selectivity C4->Selectivity Pyrazolo substitution Cellular_Activity Enhanced Cellular Activity N1->Cellular_Activity Boc protection C6->Potency Indolyl substitution

Caption: Logical flow of structure-activity relationships for 1H-pyrrolo[3,2-c]pyridine analogs.

Conclusion

The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold is a versatile and valuable starting point for the development of potent and selective therapeutic agents, particularly kinase inhibitors. The structure-activity relationship studies highlighted in this guide demonstrate that systematic modifications at the C4, N1, and C6 positions can lead to significant improvements in biological activity, selectivity, and pharmacokinetic properties. The provided synthetic protocols and comparative data offer a solid foundation for researchers to design and synthesize novel analogs with enhanced therapeutic potential. Future efforts in this area will likely focus on further optimization of these scaffolds to develop clinical candidates for the treatment of cancer and other diseases.

References

  • Wang, C., Zhang, Y., Yang, S., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2302014. [Link]

  • El-Adl, K., Al-Dhfyan, A., Al-Angary, A. A., et al. (2020). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Pharmaceuticals, 13(9), 244. [Link]

  • Walton, M. I., Eve, P. D., Hayes, A., et al. (2014). Structure-Based Design of Orally Bioavailable 1H-Pyrrolo[3,2-c]pyridine Inhibitors of Mitotic Kinase Monopolar Spindle 1 (MPS1). Journal of Medicinal Chemistry, 57(11), 4693-4708. [Link]

  • An improved seven-step synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine from dimethyl malonate with 31% overall yield is described. (n.d.). ResearchGate. [Link]

  • Introduction to 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Structure, Properties, and Basic Chemistry. (n.d.). Srini Chem. [Link]

  • Wang, C., Zhang, Y., Yang, S., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. ResearchGate. [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. (2024). Semantic Scholar. [Link]

Sources

Comparative

Benchmarking 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine in Kinase Assays: A Comparative Guide

Introduction The pyrrolo[3,2-c]pyridine scaffold is a recognized pharmacophore in kinase inhibitor discovery, with derivatives showing activity against various kinases crucial in oncology and inflammatory diseases.[1] Th...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The pyrrolo[3,2-c]pyridine scaffold is a recognized pharmacophore in kinase inhibitor discovery, with derivatives showing activity against various kinases crucial in oncology and inflammatory diseases.[1] This guide provides a comprehensive framework for benchmarking the specific compound, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, in kinase assays. As direct profiling data for this exact molecule is not extensively published, we will infer its potential primary targets based on publicly available data for structurally related compounds. This guide is intended for researchers, scientists, and drug development professionals to facilitate a rigorous evaluation of this compound's potency and selectivity.

Derivatives of the 1H-pyrrolo[3,2-c]pyridine core have demonstrated notable inhibitory activity against FMS-like tyrosine kinase 3 (FMS) and Monopolar Spindle 1 (MPS1) kinase.[2] Therefore, this guide will focus on establishing a robust benchmarking strategy against these two key kinases. We will objectively compare its potential performance with well-established inhibitors and provide detailed experimental protocols for both biochemical and cell-based assays.

Target Rationale: Why FMS and MPS1 Kinase?

  • FMS Kinase (CSF-1R): A member of the type III receptor tyrosine kinase family, FMS is a crucial regulator of the survival, proliferation, and differentiation of monocytes and macrophages.[2][3] Its overexpression is implicated in various cancers and inflammatory conditions, making it a compelling therapeutic target.[3][4] Several pyrrolo[3,2-c]pyridine derivatives have shown potent FMS inhibition.[1][2]

  • MPS1 Kinase (TTK): A dual-specificity kinase, MPS1 is a central component of the spindle assembly checkpoint (SAC), ensuring accurate chromosome segregation during mitosis.[5] Its overexpression in numerous cancers has positioned it as a significant oncology target.[5][6] The 1H-pyrrolo[3,2-c]pyridine scaffold has been successfully utilized in the development of potent and selective MPS1 inhibitors.

Comparative Benchmarking: Selecting the Right Competitors

To provide a meaningful comparison, it is essential to benchmark 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine against well-characterized inhibitors of FMS and MPS1 with varying mechanisms of action and potency.

FMS Kinase Inhibitor Comparison
CompoundTypeReported IC50 (FMS)Key Features & Rationale
Pexidartinib (PLX3397) Type II27 nMFDA-approved FMS inhibitor, serves as a clinically relevant benchmark.
GDC-0994 Type INot specific for FMS, but a potent ERK1/2 inhibitor.[7]Included to assess potential off-target effects on the downstream MAPK pathway.
Compound 1r (pyrrolo[3,2-c]pyridine derivative) ATP-competitive30 nM[2]A potent analog from the same scaffold class, providing a direct structural comparison.[2]
Virtual Screening Hit (e.g., BSc5371) Covalent IrreversibleVariesRepresents a different modality of inhibition for comparison.[8]
MPS1 Kinase Inhibitor Comparison
CompoundTypeReported IC50 (MPS1)Key Features & Rationale
Empesertib (BAY 1161909) ATP-competitive< 1 nM[9]A highly potent and selective MPS1 inhibitor, setting a high bar for potency.[6][9]
CFI-402257 ATP-competitive1.7 nM[9][10]Another potent and selective inhibitor with a distinct chemical scaffold.[9][10]
Mps1-IN-1 ATP-competitive367 nM[5][9]A well-characterized tool compound with moderate potency.[5][9]
AZ3146 ATP-competitive35 nM[9][10]A selective inhibitor with published cellular activity data.[9][10]

Experimental Design: A Multi-faceted Approach

A thorough evaluation requires a combination of biochemical and cell-based assays to determine not only direct enzyme inhibition but also cellular efficacy and target engagement.

G cluster_0 Biochemical Assays cluster_1 Cell-Based Assays biochem_ic50 IC50 Determination (Potency) biochem_selectivity Kinase Selectivity Profiling biochem_ic50->biochem_selectivity Identifies primary targets and off-targets cell_target Target Engagement Assay (e.g., NanoBRET) biochem_selectivity->cell_target Guides cell-based target selection cell_prolif Cell Proliferation Assay (GI50) cell_target->cell_prolif Confirms cellular activity cell_phenotype Phenotypic Assays (e.g., SAC override for MPS1) cell_prolif->cell_phenotype Links activity to mechanism G cluster_workflow ADP-Glo™ Assay Workflow A Kinase Reaction: Kinase + Substrate + ATP + Inhibitor B Add ADP-Glo™ Reagent (Stop Reaction, Deplete ATP) A->B C Add Kinase Detection Reagent (Convert ADP to ATP, Generate Light) B->C D Measure Luminescence C->D

Caption: Simplified workflow of the ADP-Glo™ kinase assay.

Part 2: Cell-Based Assays for Cellular Efficacy

Objective: To evaluate the ability of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine to inhibit its target kinases within a cellular context and to assess its impact on cell proliferation.

Recommended Assay Platform: Cell Proliferation Assay

This assay measures the anti-proliferative effects of the compound on cancer cell lines that are known to be dependent on the activity of FMS or MPS1.

Step-by-Step Protocol: Cell Proliferation Assay

  • Cell Line Selection:

    • FMS-dependent: MV4-11 (AML cell line with FLT3-ITD mutation, as FLT3 is structurally related to FMS).

    • MPS1-dependent: HeLa or A549 (cervical and lung cancer cell lines, respectively, known to be sensitive to MPS1 inhibition).

  • Cell Seeding:

    • Seed the selected cell lines in 96-well plates at an appropriate density to ensure logarithmic growth during the assay period.

  • Compound Treatment:

    • Treat the cells with a serial dilution of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine and benchmark inhibitors for 72 hours.

  • Viability Assessment:

    • After the incubation period, assess cell viability using a reagent such as CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells.

  • Data Analysis:

    • Plot the percentage of cell growth inhibition against the logarithm of the inhibitor concentration.

    • Calculate the GI50 (concentration required to inhibit cell growth by 50%) using a non-linear regression model.

Data Interpretation and Presentation

All quantitative data should be summarized in clear and concise tables for easy comparison. The results should be presented as the mean ± standard deviation from at least three independent experiments.

Example Data Summary Table:

CompoundFMS IC50 (nM)MPS1 IC50 (nM)MV4-11 GI50 (nM)HeLa GI50 (nM)
4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine Experimental ValueExperimental ValueExperimental ValueExperimental Value
Pexidartinib27>10,000~50>10,000
Empesertib>10,000< 1>10,000~10

Conclusion

This guide provides a comprehensive and scientifically rigorous framework for benchmarking 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine in kinase assays. By employing a multi-faceted approach that combines biochemical potency and selectivity profiling with cell-based efficacy studies, researchers can obtain a clear understanding of this compound's potential as a kinase inhibitor. The use of well-characterized benchmark compounds is crucial for contextualizing the experimental data and making informed decisions about the future development of this and related molecules. The detailed protocols provided herein are based on established and robust methodologies, ensuring the generation of high-quality, reproducible data.

References

  • Development of a HTRF® Kinase Assay for Determination of Syk Activity. PMC - NIH. Available at: [Link]

  • PI 3-Kinase (Class I) HTRF Assay. Merck Millipore.
  • Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) Inhibitor in Early Clinical Development. PubMed. Available at: [Link]

  • Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery. BPS Bioscience. Available at: [Link]

  • A Comparative Guide to Small Molecule Inhibitors of Mps1 Kinase as Altern
  • HTRF® Kinase Assay Protocol | Download Table. ResearchGate. Available at: [Link]

  • How to measure Kinase activity with HTRF® KinEASE™ assay kit I Cisbio. YouTube. Available at: [Link]

  • A Comparative Guide to Dual Mps1/Plk1 Kinase Inhibitors: Mps1-IN-2 and its Phenotypic Divergence
  • Spotlight: Cell-based kinase assay formats. Reaction Biology. Available at: [Link]

  • Luminescence Assays: Types, Mechanism & Applications | Danaher Life Sciences. Danaher Life Sciences.
  • Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. NIH.
  • How Does a Biochemical Kinase Assay Work?. BellBrook Labs. Available at: [Link]

  • Benchmarking Novel Kinase Inhibitors Against First-Generation FLT3 Inhibitors: A Compar
  • Assaying Protein Kinase Activity with Radiolabeled ATP. PMC - NIH. Available at: [Link]

  • In vitro kinase assay. Protocols.io. Available at: [Link]

  • Small Molecule Kinase Inhibitors Provide Insight into Mps1 Cell Cycle Function. PMC - NIH. Available at: [Link]

  • FMS Kinase Inhibitors: Current Status and Future Prospects. PubMed. Available at: [Link]

  • Novel Mps1 Kinase Inhibitors with Potent Antitumor Activity. PubMed. Available at: [Link]

  • KINASE PROFILING & SCREENING. Reaction Biology. Available at: [Link]

  • The latest perspectives of small molecules FMS kinase inhibitors. PubMed. Available at: [Link]

  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research.
  • FMS-like Tyrosine Kinase 3 Inhibitors Market Share, Size, Growth, and Forecast to 2031. Verified Market Research.
  • Biochemical kinase assay to improve potency and selectivity. Domainex. Available at: [Link]

  • Virtual Screening Identifies Irreversible FMS-like Tyrosine Kinase 3 Inhibitors with Activity toward Resistance-Conferring Mutations. PubMed. Available at: [Link]

  • Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Taylor & Francis Online. Available at: [Link]

  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. PMC. Available at: [Link]

  • 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: properties, applic
  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. PMC - NIH. Available at: [Link]

  • Novel Water Soluble, Substituted Pyrrolo[3,2-d]pyrimidines: Design, Synthesis and Biological Evaluation as Antitubulin Antitumor Agents. PMC - NIH.
  • N4-aryl-6-substitutedphenylmethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines as receptor tyrosine kinase inhibitors. NIH. Available at: [Link]

  • The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. Sci-Hub.
  • Tyrosine Kinase Inhibitors. 8. An Unusually Steep Structure−Activity Relationship for Analogues of 4-(3-Bromoanilino)-6,7-dimethoxyquinazoline (PD 153035), a Potent Inhibitor of the Epidermal Growth Factor Receptor. Journal of Medicinal Chemistry.
  • Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. PMC - NIH.

Sources

Validation

A Comparative Guide to Pyrrolo[3,2-c]pyridine and Pyrrolo[2,3-d]pyrimidine Scaffolds for Drug Discovery

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer a blend of synthetic tractability, desirable physicochemical properties, and potent biological activity is perpetual. Among the...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer a blend of synthetic tractability, desirable physicochemical properties, and potent biological activity is perpetual. Among the privileged heterocyclic structures, pyrrolopyridines and their bioisosteres have garnered significant attention. This guide provides an in-depth comparative analysis of two isomeric scaffolds: pyrrolo[3,2-c]pyridine and pyrrolo[2,3-d]pyrimidine. We will delve into their chemical properties, synthetic accessibility, and biological applications, supported by experimental data and protocols to empower researchers and drug development professionals in their pursuit of next-generation therapeutics.

Introduction: Two Scaffolds, Distinct Personalities

The pyrrolo[3,2-c]pyridine and pyrrolo[2,3-d]pyrimidine core structures, while isomeric, present distinct electronic and steric features that translate into different pharmacological profiles. The pyrrolo[2,3-d]pyrimidine scaffold, often referred to as 7-deazapurine, is a well-established purine isostere and is a cornerstone in the development of numerous kinase inhibitors.[1] Its structural resemblance to adenine allows it to effectively mimic the natural substrate, leading to potent inhibition of ATP-dependent enzymes.

Conversely, the pyrrolo[3,2-c]pyridine scaffold, a 5-azaindole, offers a different arrangement of nitrogen atoms, influencing its hydrogen bonding capabilities and overall electronic distribution. This scaffold has emerged as a valuable framework for targeting a range of biological targets, including kinases and cytoskeletal proteins.[2][3]

This guide will dissect the nuances of each scaffold, providing a comparative framework to aid in the rational design of novel drug candidates.

Physicochemical Properties: A Tale of Two Isomers

PropertyPyrrolo[3,2-c]pyridinePyrrolo[2,3-d]pyrimidineRationale and Implications
Hydrogen Bond Donors/Acceptors 1 Donor (pyrrole N-H), 1 Acceptor (pyridine N)1 Donor (pyrrole N-H), 2 Acceptors (pyrimidine N1, N3)The additional hydrogen bond acceptor in the pyrrolo[2,3-d]pyrimidine scaffold can lead to different binding modes and potentially increased solubility.
Dipole Moment Expected to have a significant dipole moment due to the pyridine nitrogen.The two nitrogen atoms in the pyrimidine ring may lead to a more complex dipole moment, influencing crystal packing and solubility.Differences in dipole moment can affect a compound's interaction with biological targets and its ADME properties.
pKa The pyridine nitrogen is basic, while the pyrrole N-H is weakly acidic.The pyrimidine nitrogens are less basic than pyridine, and the pyrrole N-H remains weakly acidic.The basicity of the ring nitrogens can influence salt formation, which is critical for drug formulation and bioavailability.
Lipophilicity (ClogP) Generally, aza-substitution increases polarity and reduces lipophilicity compared to indole.The presence of an additional nitrogen atom in the pyrimidine ring is expected to further decrease lipophilicity compared to the pyrrolo[3,2-c]pyridine scaffold.Modulating lipophilicity is crucial for optimizing a drug's permeability, metabolic stability, and off-target effects.

Expert Insight: The choice between these scaffolds can be guided by the specific requirements of the biological target. For instance, if a strong hydrogen bond acceptor is crucial for binding affinity, the pyrrolo[2,3-d]pyrimidine scaffold might be a more logical starting point. Conversely, the pyrrolopyridine core could be advantageous where a less polar and more indole-like character is desired.

Synthetic Accessibility: Pathways to Innovation

The ease and versatility of synthesis are paramount for the successful exploration of a chemical scaffold. Both pyrrolo[3,2-c]pyridine and pyrrolo[2,3-d]pyrimidine cores can be accessed through various synthetic routes, often starting from commercially available precursors.

Synthesis of Pyrrolo[2,3-d]pyrimidine Derivatives

The synthesis of the pyrrolo[2,3-d]pyrimidine scaffold is well-documented, with numerous established protocols.[4][5] A common strategy involves the construction of the pyrimidine ring onto a pre-existing pyrrole core or vice versa. A key intermediate for further elaboration is 4-chloro-7H-pyrrolo[2,3-d]pyrimidine.

Experimental Protocol: Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine [6]

This protocol details the chlorination of 7H-pyrrolo[2,3-d]pyrimidin-4-one.

Materials:

  • 7H-pyrrolo[2,3-d]pyrimidin-4-one

  • Phosphorus oxychloride (POCl₃)

  • Toluene

  • N,N-diisopropylethylamine (DIPEA)

  • Crushed ice

  • Saturated aqueous sodium bicarbonate solution

  • Ethyl acetate or dichloromethane

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • To a dry round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 7H-pyrrolo[2,3-d]pyrimidin-4-one (1 equivalent).

  • Add toluene, followed by phosphorus oxychloride (POCl₃, ~3 equivalents).

  • Cool the mixture to 0°C and slowly add N,N-diisopropylethylamine (DIPEA, ~1.5 equivalents) portion-wise, ensuring the temperature remains below 10°C.

  • After the addition is complete, warm the reaction mixture to 50°C and stir until the reaction is complete, as monitored by TLC.

  • Cool the reaction mixture to room temperature.

  • Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring.

  • Neutralize the aqueous mixture to a pH of 7-8 with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent such as ethyl acetate or dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., toluene).

DOT Diagram: Synthetic Workflow for 4-chloro-7H-pyrrolo[2,3-d]pyrimidine

G start 7H-pyrrolo[2,3-d]pyrimidin-4-one reaction Chlorination at 50°C start->reaction 1. reagents POCl3, DIPEA, Toluene reagents->reaction 2. workup Aqueous Workup & Neutralization reaction->workup 3. extraction Solvent Extraction workup->extraction 4. purification Recrystallization extraction->purification 5. product 4-chloro-7H-pyrrolo[2,3-d]pyrimidine purification->product 6.

Caption: Synthetic workflow for the preparation of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine.

Synthesis of Pyrrolo[3,2-c]pyridine Derivatives

The synthesis of the pyrrolo[3,2-c]pyridine scaffold can be more challenging compared to its [2,3-d]pyrimidine counterpart, with fewer established general routes. However, specific substitution patterns have been successfully achieved.[7] A common approach involves the construction of the pyrrole ring onto a substituted pyridine precursor.

Experimental Protocol: Synthesis of a 4-chloro-1H-pyrrolo[3,2-c]pyridine derivative (Illustrative) [8]

This protocol provides a general illustration of a chlorination step in the synthesis of a pyrrolo[3,2-c]pyridine derivative.

Materials:

  • 1H-pyrrolo[3,2-c]pyridin-4(5H)-one

  • Phosphoryl trichloride (POCl₃)

  • Dichloromethane (DCM)

Procedure:

  • Dissolve 1H-pyrrolo[3,2-c]pyridin-4(5H)-one (1 equivalent) in dichloromethane.

  • Slowly add a solution of phosphoryl trichloride (POCl₃, ~2.1 equivalents) in dichloromethane to the above solution.

  • Stir the reaction mixture at reflux for 6 hours.

  • After completion, filter the reaction mixture.

  • Evaporate the organic phase under reduced pressure to obtain the crude product.

  • Further purification may be required, such as column chromatography.

DOT Diagram: General Synthetic Step for a Pyrrolo[3,2-c]pyridine Derivative

G start 1H-pyrrolo[3,2-c]pyridin-4(5H)-one reaction Chlorination at Reflux start->reaction 1. reagents POCl3, DCM reagents->reaction 2. workup Filtration & Evaporation reaction->workup 3. product 4-chloro-1H-pyrrolo[3,2-c]pyridine workup->product 4.

Caption: General chlorination step in the synthesis of a pyrrolo[3,2-c]pyridine derivative.

Comparative Insight: The synthesis of the pyrrolo[2,3-d]pyrimidine core appears more streamlined with a wider array of established and high-yielding protocols, particularly for the key 4-chloro intermediate. The synthesis of polysubstituted pyrrolo[3,2-c]pyridines can be more complex, often requiring multi-step sequences and careful optimization of reaction conditions.

Biological Activity and Therapeutic Applications: A Head-to-Head Comparison

Both scaffolds have proven to be fertile ground for the discovery of potent bioactive molecules, particularly in the realm of oncology.

Pyrrolo[2,3-d]pyrimidines: Masters of Kinase Inhibition

The 7-deazapurine core of pyrrolo[2,3-d]pyrimidines has been extensively exploited in the development of kinase inhibitors. Their ability to act as ATP-competitive inhibitors has led to the discovery of drugs targeting various kinases involved in cancer and inflammatory diseases.

A prominent example is the inhibition of the Epidermal Growth Factor Receptor (EGFR), a key target in non-small cell lung cancer (NSCLC).[9] Derivatives of this scaffold have been designed to overcome resistance mutations that arise during therapy with first and second-generation EGFR inhibitors.

Experimental Protocol: EGFR Kinase Inhibition Assay [10][11]

This protocol outlines a typical in vitro assay to determine the inhibitory potency of a compound against EGFR.

Materials:

  • Recombinant human EGFR kinase

  • ATP

  • Peptide substrate (e.g., Poly(Glu, Tyr) 4:1)

  • Kinase assay buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl₂, 0.1mg/ml BSA, 2.5mM DTT)

  • Test compound (dissolved in DMSO)

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar detection system

  • 384-well plates

Procedure:

  • Prepare serial dilutions of the test compound in kinase assay buffer.

  • In a 384-well plate, add 1 µL of the diluted test compound or DMSO (vehicle control).

  • Add 2 µL of a solution containing the EGFR enzyme in kinase assay buffer.

  • Initiate the kinase reaction by adding 2 µL of a solution containing the peptide substrate and ATP in kinase assay buffer.

  • Incubate the plate at room temperature for 60 minutes.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

  • Determine the IC₅₀ value by plotting the percentage of kinase inhibition against the logarithm of the compound concentration.

G EGF EGF EGFR EGFR EGF->EGFR Dimerization Dimerization & Autophosphorylation EGFR->Dimerization Downstream Downstream Signaling (e.g., RAS-RAF-MEK-ERK) Dimerization->Downstream Proliferation Cell Proliferation, Survival Downstream->Proliferation Inhibitor Pyrrolo[2,3-d]pyrimidine Inhibitor Inhibitor->Dimerization Inhibits ATP binding

Caption: The dynamic process of microtubule formation and the inhibitory action of certain pyrrolo[3,2-c]pyridine derivatives.

Quantitative Comparison of Biological Activity

To provide a clearer picture of the potential of these scaffolds, the following table summarizes representative biological data from the literature.

ScaffoldCompound ExampleTargetAssayIC₅₀Reference
Pyrrolo[2,3-d]pyrimidine Derivative 12iEGFR (T790M mutant)Kinase Enzymatic Assay0.21 nM[12]
Pyrrolo[2,3-d]pyrimidine Compound 8g-HT-29 Colon Cancer Cell Viability4.01 µM[10]
Pyrrolo[3,2-c]pyridine Compound 10t-HeLa Cervical Cancer Cell Viability0.12 µM[13]
Pyrrolo[3,2-c]pyridine Compound 1rFMS KinaseKinase Inhibition Assay30 nM[14]

Expert Analysis: The data highlights the exceptional potency that can be achieved with the pyrrolo[2,3-d]pyrimidine scaffold against specific kinase targets, with IC₅₀ values reaching the sub-nanomolar range. The pyrrolo[3,2-c]pyridine scaffold also demonstrates potent activity, both at the enzymatic and cellular level, against a variety of targets. The choice of scaffold will ultimately depend on the desired target and the specific structure-activity relationships that are uncovered during the optimization process.

Conclusion and Future Perspectives

Both the pyrrolo[3,2-c]pyridine and pyrrolo[2,3-d]pyrimidine scaffolds are valuable assets in the medicinal chemist's toolbox. The pyrrolo[2,3-d]pyrimidine core, with its well-established synthetic routes and proven success as a purine bioisostere, remains a go-to scaffold for the development of kinase inhibitors. The pyrrolo[3,2-c]pyridine scaffold, while perhaps less explored, offers opportunities for discovering compounds with diverse mechanisms of action beyond kinase inhibition.

The decision to pursue one scaffold over the other should be a strategic one, based on a thorough analysis of the biological target, the desired physicochemical properties, and the synthetic feasibility. This guide provides a foundational framework for making such informed decisions, and it is our hope that it will inspire the design and development of innovative and life-saving medicines.

References

  • Al-Ostoot, F. H., Al-Ghorbani, M., Kadi, A. A., Al-Majid, A. M., & El-Emam, A. A. (2022). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo[2,3-d]pyrimidine Derivatives. Molecules, 27(19), 6649. [Link]

  • Li, X., et al. (2021). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. European Journal of Medicinal Chemistry, 224, 113711. [Link]

  • Wang, C., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2300767. [Link]

  • Wang, C., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2300767. [Link]

  • Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. [Link]

  • ResearchGate. (n.d.). An improved synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. Retrieved from [Link]

  • El-Gamal, M. I., et al. (2018). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Bioorganic & Medicinal Chemistry Letters, 28(15), 2596-2601. [Link]

  • ResearchGate. (n.d.). Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H. Retrieved from [Link]

  • Gelfand, V. I., & Bershadsky, A. D. (2014). Measurement of In Vitro Microtubule Polymerization by Turbidity and Fluorescence. Cold Spring Harbor Protocols, 2014(11), pdb.prot082389. [Link]

  • MDPI. (2023). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Molecules, 28(13), 5183. [Link]

  • Acta Crystallographica Section E: Structure Reports Online. (2012). 4-Chloro-1H-pyrrolo[2,3-d]pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 10), o2879. [Link]

  • Zhang, J. H., et al. (2016). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. Scientific Reports, 6, 28668. [Link]

  • Cristalli, G., Franchetti, P., Grifantini, M., & Vittori, S. (1988). SYNTHESIS OF 3- AND 4-CHLORO-1H-PYRROLO[3, 2-c]PYRIDIN-4(5H)-ONE. Organic Preparations and Procedures International, 20(3), 285-289. [Link]

  • Reaction Biology. (n.d.). FMS Kinase Assay Service. Retrieved from [Link]

  • BPS Bioscience. (n.d.). EGFR Kinase Assay Kit. Retrieved from [Link]

  • Google Patents. (n.d.). Method for synthesizing 4-chloro-pyridine.
  • Organic Syntheses. (2014). p-‐tolyl)-‐1H-‐pyrrolo[3,2-‐ c]pyridin. Retrieved from [Link]

  • BMG Labtech. (2020). Binding kinetics: high throughput assay for kinase inhibitors. Retrieved from [Link]

  • Cristalli, G., Franchetti, P., Grifantini, M., Nasini, E., & Vittori, S. (1988). SYNTHESIS OF 3- AND 4-CHLORO-1H-PYRROLO[3,2-c]PYRIDIN-4(5H)-ONE. Organic Preparations and Procedures International, 20(3), 285-289. [Link]

  • MDPI. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. [Link]

  • MDPI. (2022). Novel Bis- and Mono-Pyrrolo[2,3-d]pyrimidine and Purine Derivatives: Synthesis, Computational Analysis and Antiproliferative Evaluation. Molecules, 27(15), 4995. [Link]

  • PubMed Central. (2018). Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation. European Journal of Medicinal Chemistry, 157, 103-115. [Link]

  • Al-Ostoot, F. H., Al-Ghorbani, M., Kadi, A. A., & El-Emam, A. A. (2022). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo[2,3-d]pyrimidine Derivatives. Molecules, 27(19), 6649. [Link]

  • PubMed. (2021). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. Retrieved from [Link]

  • PubMed Central. (2018). Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation. European Journal of Medicinal Chemistry, 157, 103-115. [Link]

  • El-Gamal, M. I., et al. (2018). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Bioorganic & Medicinal Chemistry Letters, 28(15), 2596-2601. [Link]

  • Royal Society of Chemistry. (2023). Design of pyrrolo[2,3-d]pyrimidine-endoperoxide hybrids as first-in-class dual degraders of cyclin D1/3 and CDK4/6 with potent antiproliferative effects. Organic & Biomolecular Chemistry, 21(41), 8415-8427. [Link]

  • Auctores. (2021). Biological Evaluation of Pyrrolo [3, 2-d] pyrimidine Derivatives as Antibacterial Agents against Pathogenic Bacteria. Journal of Biotechnology and Bioprocessing, 2(8). [Link]

  • ResearchGate. (2022). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Retrieved from [Link]

  • PubMed Central. (2022). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo[2,3-d]pyrimidine Derivatives. Molecules, 27(19), 6649. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Validating 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine as a Novel Drug Discovery Building Block

Introduction: The Imperative for Novel Scaffolds in Modern Drug Discovery In the relentless pursuit of novel therapeutics, medicinal chemists are in constant need of new molecular building blocks that can unlock unexplor...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Novel Scaffolds in Modern Drug Discovery

In the relentless pursuit of novel therapeutics, medicinal chemists are in constant need of new molecular building blocks that can unlock unexplored chemical space and provide unique vectors for structure-activity relationship (SAR) studies. The 1H-pyrrolo[3,2-c]pyridine scaffold, a 6-azaindole isomer, represents a "privileged structure" in medicinal chemistry due to its bioisosteric relationship with indole and its ability to engage in key hydrogen bonding interactions with various biological targets. This guide focuses on the validation of a specific derivative, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine , as a versatile building block for drug discovery programs. Through a combination of comparative data analysis and detailed experimental protocols, we will objectively assess its potential and provide researchers with the necessary tools to incorporate this promising scaffold into their synthetic workflows.

Comparative Analysis of Heterocyclic Building Blocks

To contextualize the utility of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, it is essential to compare its physicochemical and reactive properties with established heterocyclic building blocks. For this analysis, we have selected three widely used chloro-substituted heterocycles: 4-chloro-7H-pyrrolo[2,3-d]pyrimidine, 4-chloroindole, and 6-chloro-7-azaindole.

Property4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (Target)4-chloro-7H-pyrrolo[2,3-d]pyrimidine (Comparator 1)4-chloroindole (Comparator 2)6-chloro-7-azaindole (Comparator 3)
Molecular Weight 166.61 g/mol 153.57 g/mol [1][2][3]151.59 g/mol 152.58 g/mol
Calculated logP ~2.2 (estimated)1.6[3]2.5 (estimated)~2.0 (estimated)
Melting Point Data not available170-175 °C[2]69-72 °C170-175 °C[4]
Solubility Data not availableSparingly soluble in water; soluble in DMSO, ethanol[1][2]Soluble in ethanolData not available
Reactivity in Suzuki Coupling High (predicted)High[1][2]Moderate to High[5]High[6]
Reactivity in Buchwald-Hartwig Amination High (predicted)High[7]Moderate to High[8][9]High[6][7]

Analysis: The target molecule, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, is predicted to possess a balanced lipophilicity (logP) comparable to other azaindole and indole building blocks, a key parameter for drug-likeness. Its reactivity in common cross-coupling reactions is anticipated to be high, similar to the well-established 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 6-chloro-7-azaindole, which are known to be excellent substrates for palladium-catalyzed C-C and C-N bond formation.[1][2][6][7] This high reactivity is a significant advantage, allowing for facile diversification of the core scaffold.

Experimental Validation Workflow

A rigorous validation of any new building block is paramount before its widespread adoption in a drug discovery campaign. The following experimental workflow outlines the key steps to assess the utility of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Caption: Experimental workflow for the validation of a new drug discovery building block.

Experimental Protocols

The following protocols provide a starting point for the experimental validation of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Suzuki-Miyaura Cross-Coupling Reaction

Rationale: The Suzuki-Miyaura reaction is one of the most widely used C-C bond-forming reactions in medicinal chemistry.[5] Validating the reactivity of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine in this transformation is crucial for its application in synthesizing biaryl and heteroaryl-aryl structures. The choice of a palladium catalyst and a suitable base is critical for efficient coupling.[10]

Protocol:

  • To a microwave vial, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 equiv.), phenylboronic acid (1.2 equiv.), and cesium carbonate (2.0 equiv.).

  • Add a solution of Pd₂(dba)₃ (2 mol%) and SPhos (4 mol%) in a 4:1 mixture of dioxane and water.

  • Seal the vial and heat the reaction mixture to 100 °C for 1 hour in a microwave reactor.

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination

Rationale: The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of arylamines, which are prevalent in many pharmaceuticals.[8][9][11] Assessing the performance of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine in this reaction is essential for its use in creating libraries of substituted amino-pyrrolo[3,2-c]pyridines.

Protocol:

  • To an oven-dried sealed tube, add 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 equiv.), morpholine (1.2 equiv.), and sodium tert-butoxide (1.4 equiv.).

  • Add a solution of Pd(OAc)₂ (2 mol%) and RuPhos (4 mol%) in anhydrous toluene.

  • Purge the tube with argon and seal it.

  • Heat the reaction mixture to 100 °C for 16 hours.

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of celite and wash with ethyl acetate.

  • Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Kinetic Solubility Assay

Rationale: Aqueous solubility is a critical parameter for drug absorption and distribution. A kinetic solubility assay provides a high-throughput method to assess the solubility of a compound from a DMSO stock solution, mimicking early drug discovery screening conditions.

Protocol:

  • Prepare a 10 mM stock solution of the synthesized compound in DMSO.

  • Add 2 µL of the DMSO stock solution to 198 µL of phosphate-buffered saline (PBS, pH 7.4) in a 96-well plate.

  • Shake the plate at room temperature for 2 hours.

  • Filter the samples through a 96-well filter plate to remove any precipitate.

  • Analyze the concentration of the compound in the filtrate by LC-MS/MS, comparing it to a standard curve prepared in PBS.

Metabolic Stability Assay

Rationale: The metabolic stability of a compound in the presence of liver microsomes is a key indicator of its in vivo half-life. This assay helps to identify potential metabolic liabilities early in the drug discovery process.

Protocol:

  • Prepare a reaction mixture containing human liver microsomes (0.5 mg/mL protein concentration) in a phosphate buffer (pH 7.4).

  • Add the test compound to the reaction mixture to a final concentration of 1 µM.

  • Pre-incubate the mixture at 37 °C for 5 minutes.

  • Initiate the reaction by adding a pre-warmed NADPH regenerating system.

  • Take aliquots at various time points (e.g., 0, 5, 15, 30, and 60 minutes) and quench the reaction with an equal volume of ice-cold acetonitrile containing an internal standard.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to determine the percentage of the parent compound remaining at each time point.

Diversification Potential

The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold offers multiple points for chemical diversification, making it an attractive starting point for library synthesis.

Caption: Diversification potential of the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold.

Conclusion

4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine presents itself as a promising and versatile building block for drug discovery. Its predicted physicochemical properties and high reactivity in key cross-coupling reactions make it an attractive scaffold for the rapid generation of diverse chemical libraries. The experimental protocols outlined in this guide provide a clear roadmap for researchers to validate its utility and integrate it into their medicinal chemistry programs. As the demand for novel chemical matter continues to grow, the thorough evaluation and adoption of such building blocks will be instrumental in the discovery of the next generation of therapeutics.

References

  • Chemsrc. (2025). 4-Chloroindole-3-acetic acid | CAS#:2519-61-1. Retrieved from [Link]

  • Srini Chem. (n.d.). Introduction to 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Structure, Properties, and Basic Chemistry. Retrieved from [Link]

  • LookChem. (n.d.). Cas 3680-69-1,4-Chloro-7H-pyrrolo[2,3-d]pyrimidine. Retrieved from [Link]

  • PubChem. (n.d.). 7H-Pyrrolo(2,3-d)pyrimidine, 4-chloro-. Retrieved from [Link]

  • PubChem. (n.d.). 4-Chloroindole-3-acetic acid. Retrieved from [Link]

  • ACS Omega. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. Retrieved from [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • Atlanchim Pharma. (n.d.). Palladium-catalyzed couplings to 7-azaindoles with formation of C-C bonds. Retrieved from [Link]

  • Government of Canada. (2016). 4-Chloroindole-3-Acetic Acid. Retrieved from [Link]

  • ResearchGate. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. Retrieved from [Link]

  • ResearchGate. (n.d.). Buchwald–Hartwig amination between 4-chloroanisole (4a) and morpholine (2a). Retrieved from [Link]

  • MDPI. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Retrieved from [Link]

  • University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). a) Suzuki coupling reaction of azaindole derivatives. b) The mechanism.... Retrieved from [Link]

  • PMC. (n.d.). Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. Retrieved from [Link]

  • NIH. (2025). Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies. Retrieved from [Link]

  • ACS GCI Pharmaceutical Roundtable. (2026). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Robust Buchwald–Hartwig amination enabled by ball-milling. Retrieved from [Link]

  • ACS Publications. (n.d.). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • ResearchGate. (2025). Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H. Retrieved from [Link]

  • ResearchGate. (2025). (PDF) ChemInform Abstract: Functionalization of Pyrrolo[2,3-d]pyrimidine by Palladium-Catalyzed Cross-Coupling Reactions. Retrieved from [Link]

  • PubChem. (n.d.). 4'-Chloro-4,7'-bi-7H-pyrrolo[2,3-d]pyrimidine. Retrieved from [Link]

  • ResearchGate. (n.d.). Suzuki coupling of 4-chloroanisole with phenylboronic acid.a. Retrieved from [Link]

  • Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. Retrieved from [Link]

  • NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples. Retrieved from [Link]

  • ResearchGate. (n.d.). Suzuki-Miyaura cross-coupling reaction of 4-chloroanisole with.... Retrieved from [Link]

Sources

Validation

A Comparative Efficacy Analysis of Kinase Inhibitors Derived from the 1H-pyrrolo[3,2-c]pyridine Scaffold

This guide provides a detailed comparative analysis of the efficacy of various kinase inhibitors based on the versatile 1H-pyrrolo[3,2-c]pyridine scaffold. It is intended for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a detailed comparative analysis of the efficacy of various kinase inhibitors based on the versatile 1H-pyrrolo[3,2-c]pyridine scaffold. It is intended for researchers, scientists, and drug development professionals actively engaged in the field of kinase inhibitor discovery. By synthesizing data from recent studies, we aim to offer a clear perspective on the structure-activity relationships (SAR) and target-specific potencies of these compounds, thereby informing future drug design and development efforts.

The 1H-pyrrolo[3,2-c]pyridine Scaffold: A Privileged Structure in Kinase Inhibition

The 1H-pyrrolo[3,2-c]pyridine core, an isomer of the well-known 7-deazapurine scaffold found in approved drugs, has emerged as a "privileged structure" in medicinal chemistry. Its ability to mimic the purine core of ATP allows for competitive binding to the ATP-binding site of a wide range of kinases, making it a versatile starting point for the development of potent and selective inhibitors. This guide will delve into specific examples of inhibitors targeting different kinase families, highlighting the chemical modifications that lead to enhanced efficacy and selectivity.

Comparative Efficacy Data

The following table summarizes the in vitro efficacy of several key kinase inhibitors derived from the 1H-pyrrolo[3,2-c]pyridine scaffold against their respective primary targets. This data, extracted from peer-reviewed literature, allows for a direct comparison of their potency.

Compound IDTarget KinaseIC50 / cKiCell-Based Potency (Cell Line)Reference
Compound 1r FMS KinaseIC50 = 30 nMIC50 = 84 nM (BMDM)[1][2]
Compound 1e FMS KinaseIC50 = 60 nMNot Reported[1][2]
KIST101029 FMS KinaseIC50 = 96 nMIC50 = 195 nM (BMDM)[1][2]
Compound 65 (CCT251455) MPS1IC50 = 0.04 µMGI50 = 0.16 µM (HCT116)[3]
Compound 8 MPS1IC50 = 0.025 µMGI50 = 0.55 µM (HCT116)[3]
Compound 24 LRRK2 G2019ScKi = 2 nMNot Reported[4]
Compound 10t Tubulin Polymerization-IC50 = 0.12-0.21 µM (HeLa, SGC-7901, MCF-7)[5][6]

In-Depth Analysis of Featured Inhibitors

FMS Kinase Inhibitors: Targeting Cancer and Inflammatory Disorders

FMS kinase (CSF-1R) is a receptor tyrosine kinase implicated in the survival and proliferation of macrophages and is overexpressed in various cancers and inflammatory diseases. A series of diarylamides and diarylureas based on the pyrrolo[3,2-c]pyridine scaffold have been investigated as FMS kinase inhibitors.[1][2]

Among the tested analogues, compound 1r emerged as the most potent, with an IC50 of 30 nM, making it 3.2 times more potent than the lead compound, KIST101029.[1][2] Importantly, compound 1r demonstrated significant selectivity for FMS kinase when tested against a panel of 40 other kinases, with an 81% inhibition of FMS at 1 µM, while inhibition of other kinases like FLT3 (D835Y) and c-MET was significantly lower at 42% and 40%, respectively.[1] This selectivity is crucial for minimizing off-target effects.

Furthermore, compound 1r exhibited potent anti-proliferative activity against a range of ovarian, prostate, and breast cancer cell lines, with IC50 values between 0.15 and 1.78 µM.[1][2] A key finding was its selectivity towards cancer cells over normal fibroblasts, with a selectivity index ranging from 3.21 to 38.13, highlighting its potential as a therapeutic candidate.[1]

MPS1 Kinase Inhibitors: A Strategy Against Chromosomal Instability in Cancer

Monopolar Spindle 1 (MPS1) is a key protein kinase in the spindle assembly checkpoint, a crucial process for accurate chromosome segregation during mitosis. Overexpression of MPS1 is common in tumors with chromosomal instability. The 1H-pyrrolo[3,2-c]pyridine scaffold has served as a foundation for the development of potent MPS1 inhibitors.[3]

An initial high-throughput screening hit, compound 8 , showed potent MPS1 inhibition (IC50 = 0.025 µM) but suffered from poor kinase selectivity and metabolic instability.[3] Through structure-based design, compound 65 (CCT251455) was developed, exhibiting high potency (IC50 = 0.04 µM) and significantly improved selectivity.[3] The in vitro biochemical potency of compound 65 translated effectively to cell-based assays, with a GI50 of 0.16 µM in HCT116 human colon cancer cells.[3] This compound represents a valuable tool for studying the therapeutic potential of MPS1 inhibition.

LRRK2 Inhibitors: A Potential Avenue for Parkinson's Disease Therapeutics

Leucine-rich repeat kinase 2 (LRRK2) is a key target in the development of therapies for Parkinson's disease. A 1-deaza analogue of a pyrrolo[2,3-d]pyrimidine, the pyrrolo[3,2-c]pyridine compound 24 , was identified as a highly potent inhibitor of the LRRK2 G2019S mutant, with a cKi of 2 nM.[4] This highlights the adaptability of the scaffold to target kinases outside the oncology space.

Tubulin Polymerization Inhibitors: A Different Mechanism of Anticancer Activity

Interestingly, derivatives of 1H-pyrrolo[3,2-c]pyridine have also been developed as inhibitors of tubulin polymerization, a validated anticancer strategy. Compound 10t displayed potent antitumor activities against HeLa, SGC-7901, and MCF-7 cancer cell lines, with IC50 values ranging from 0.12 to 0.21 μM.[5][6] This compound was shown to potently inhibit tubulin polymerization and disrupt microtubule dynamics, leading to G2/M phase cell cycle arrest and apoptosis.[5][6] This demonstrates the scaffold's versatility in generating compounds with diverse mechanisms of action.

Experimental Methodologies

To ensure the reproducibility and validity of the presented data, this section outlines the standard experimental protocols for key assays used in the characterization of these kinase inhibitors.

In Vitro Kinase Inhibition Assay (IC50 Determination)

This assay quantifies the concentration of an inhibitor required to reduce the activity of a specific kinase by 50%.

Principle: The assay measures the phosphorylation of a substrate by a kinase in the presence of varying concentrations of the inhibitor. The amount of phosphorylation is typically detected using methods such as radioactivity (e.g., ³²P-ATP), fluorescence, or luminescence.

Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of the kinase inhibitor in a suitable solvent (e.g., DMSO).

    • Prepare a reaction buffer containing ATP, the kinase-specific substrate (peptide or protein), and necessary cofactors (e.g., MgCl₂).

    • Prepare the kinase enzyme at a predetermined optimal concentration.

  • Assay Plate Setup:

    • Serially dilute the inhibitor stock solution in the reaction buffer to create a range of concentrations.

    • Add the diluted inhibitor solutions to the wells of a microtiter plate. Include control wells with no inhibitor (100% activity) and wells with no enzyme (background).

  • Kinase Reaction:

    • Initiate the reaction by adding the kinase enzyme to all wells.

    • Incubate the plate at a specific temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes).

  • Detection:

    • Stop the reaction (e.g., by adding a stop solution).

    • Quantify the amount of phosphorylated substrate using a suitable detection method (e.g., scintillation counting, fluorescence polarization, or luminescence-based ATP detection).

  • Data Analysis:

    • Subtract the background signal from all data points.

    • Normalize the data to the control wells (100% activity).

    • Plot the percentage of kinase activity against the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based Proliferation Assay (GI50 Determination)

This assay measures the concentration of a compound that inhibits the growth of a cancer cell line by 50%.

Principle: The assay relies on the ability of viable cells to metabolize a substrate into a colored or fluorescent product. The amount of product is directly proportional to the number of living cells.

Step-by-Step Protocol:

  • Cell Culture:

    • Culture the desired cancer cell line in appropriate media and conditions until it reaches the exponential growth phase.

  • Cell Seeding:

    • Harvest the cells and seed them into a 96-well plate at a predetermined density.

    • Allow the cells to adhere and resume growth for 24 hours.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in cell culture media.

    • Remove the old media from the cell plate and add the media containing the different concentrations of the compound. Include vehicle-treated control wells.

  • Incubation:

    • Incubate the plate for a specified period (typically 48-72 hours) under standard cell culture conditions.

  • Viability Assessment (e.g., using MTT):

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

    • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized buffer).

  • Data Acquisition and Analysis:

    • Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

    • Calculate the percentage of cell growth inhibition relative to the vehicle-treated control.

    • Plot the percentage of growth inhibition against the logarithm of the compound concentration and determine the GI50 value from the dose-response curve.

Visualizing the Path to Inhibition

To better understand the context of this research, the following diagrams illustrate a generalized kinase signaling pathway and a typical workflow for kinase inhibitor screening.

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus RTK Receptor Tyrosine Kinase (e.g., FMS, EGFR) RAS RAS RTK->RAS STAT STAT RTK->STAT RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription ERK->Transcription STAT->Transcription Proliferation Cell Proliferation, Survival, Differentiation Transcription->Proliferation Ligand Growth Factor (e.g., CSF-1) Ligand->RTK Binds and Activates Inhibitor Pyrrolo[3,2-c]pyridine Kinase Inhibitor Inhibitor->RTK Inhibits (ATP-Competitive)

Caption: Generalized Receptor Tyrosine Kinase (RTK) Signaling Pathway and Point of Inhibition.

G start Compound Library (1H-pyrrolo[3,2-c]pyridine derivatives) hts High-Throughput Screening (In Vitro Kinase Assay) start->hts hit_id Hit Identification (Potent Compounds) hts->hit_id lead_op Lead Optimization (SAR Studies, Improve Potency & Selectivity) hit_id->lead_op in_vitro In Vitro Profiling (Selectivity Panel, Cell-Based Assays) lead_op->in_vitro in_vivo In Vivo Efficacy (Xenograft Models) in_vitro->in_vivo candidate Preclinical Candidate in_vivo->candidate

Caption: Typical Workflow for Kinase Inhibitor Discovery and Development.

Conclusion and Future Directions

The 1H-pyrrolo[3,2-c]pyridine scaffold has proven to be a highly fruitful starting point for the development of potent and selective inhibitors against a diverse range of kinases, including FMS, MPS1, and LRRK2, as well as non-kinase targets like tubulin. The comparative data presented in this guide underscores the chemical tractability of this scaffold and its potential for generating drug candidates with significant therapeutic promise.

Future research should continue to explore the vast chemical space around the 1H-pyrrolo[3,2-c]pyridine core. A deeper understanding of the structural requirements for kinase selectivity will be paramount in designing next-generation inhibitors with improved safety profiles. Furthermore, the application of this scaffold to a broader range of kinase targets implicated in various diseases is a promising avenue for future drug discovery efforts.

References

  • Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEN8WPmD4--i7KG8W4YwVYX0nN5yVMnrPx9kfUY7gL2g4RI5DUDgF__u-EIm3ATiNWGgyR-8bcnEdVZPywZGFSP9GOUlLV9yk7wCq5nuHb0T-bhSHxsqDUg-IAgXsRyUKjngbDVRrkZxbgMLA==]
  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10787880/]
  • Structure-Based Design of Orally Bioavailable 1H-Pyrrolo[3,2-c]pyridine Inhibitors of Mitotic Kinase Monopolar Spindle 1 (MPS1) - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4027770/]
  • Design and Synthesis of Pyrrolo[2,3-d]pyrimidine-Derived Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibitors Using a Checkpoint Kinase 1 (CHK1)-Derived Crystallographic Surrogate | Journal of Medicinal Chemistry. [URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c01931]
  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site - Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Design%2C-synthesis%2C-and-bioevaluation-of-as-site-Wang-Zhang/004c269229b0a1a0c4417775531d04137233267d]
  • Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase: in vitro biological studies. [URL: https://www.tandfonline.com/doi/full/10.1080/14756366.2017.1381711]

Sources

Comparative

A Comparative Guide to the Cross-Reactivity Profiling of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine-Based Inhibitors

Introduction: The Pyrrolo[3,2-c]pyridine Scaffold and the Imperative of Selectivity The 1H-pyrrolo[3,2-c]pyridine core is a privileged scaffold in modern medicinal chemistry, particularly in the development of protein ki...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Pyrrolo[3,2-c]pyridine Scaffold and the Imperative of Selectivity

The 1H-pyrrolo[3,2-c]pyridine core is a privileged scaffold in modern medicinal chemistry, particularly in the development of protein kinase inhibitors. Its rigid, bicyclic structure provides a versatile framework for engaging with the ATP-binding site of numerous kinases, leading to the discovery of potent inhibitors for targets such as Monopolar Spindle 1 (MPS1) and FMS kinase.[1][2] The specific derivative, 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine, serves as a key building block for a new generation of targeted therapeutics.[3]

However, the very structural conservation of the ATP-binding pocket across the human kinome—comprising over 500 members—presents a formidable challenge: ensuring inhibitor selectivity.[4] Off-target activity can lead to unexpected toxicities or, in some cases, beneficial polypharmacology.[5] Therefore, a rigorous and comprehensive cross-reactivity profile is not merely a characterization step but a cornerstone of the preclinical development process.

This guide provides a framework for evaluating the selectivity of novel 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine-based inhibitors. We will compare established profiling methodologies, present a detailed experimental protocol, and contextualize the data through a comparative analysis against well-characterized clinical inhibitors. Our objective is to equip researchers with the strategic insights required to navigate the complexities of kinase inhibitor selectivity and accelerate the development of safe and effective therapeutics.

The Rationale of Kinase Profiling: Choosing the Right Lens

Selecting a profiling strategy is a critical decision driven by the stage of research, desired data depth, and available resources. A multi-pronged approach is often the most insightful. The challenge for any drug discovery program is to select chemical series at the outset that possess an optimal range of selectivities for the intended target(s).[5]

  • Broad Panel Screening (Primary Assessment): The initial goal is to cast a wide net to identify both intended targets and potential off-targets. This is typically performed at a single, high concentration (e.g., 1-10 µM) against a large panel of kinases (200-400+). The data, often expressed as percent inhibition, provides a panoramic view of the inhibitor's kinome-wide interactions.[6]

  • Dose-Response Profiling (Secondary Assessment): For any "hits" identified in the primary screen (e.g., >70% inhibition), a full 10-point dose-response curve is generated to determine potency metrics like IC₅₀ (for enzymatic activity) or Kd (for binding affinity).[6] This quantitative data is essential for ranking compounds and building a structure-activity relationship (SAR).

  • Cellular Target Engagement Assays: Moving from a biochemical to a cellular context is crucial. Techniques like cellular thermal shift assays (CETSA) or phospho-protein-specific immunoassays confirm that the inhibitor engages its target(s) within the complex milieu of a living cell, providing a more physiologically relevant measure of potency.

Below is a workflow illustrating this tiered approach to inhibitor profiling.

G cluster_0 Phase 1: Initial Assessment cluster_1 Phase 2: Quantitative Analysis cluster_2 Phase 3: Cellular Validation & Data Interpretation start Novel Pyrrolo[3,2-c]pyridine Inhibitor Synthesized screen Single-Dose Kinome Screen (e.g., 1µM against >400 kinases) start->screen Primary Profiling analyze Identify Hits (e.g., >70% Inhibition) screen->analyze dose_response Generate Dose-Response Curves (Determine IC50 / Kd values) analyze->dose_response cellular Cellular Target Engagement (e.g., CETSA, Western Blot) dose_response->cellular Validate Hits data_viz Data Analysis & Visualization (Selectivity Score, Kinome Map) cellular->data_viz end Go / No-Go Decision data_viz->end Lead Candidate Selection

Caption: A tiered workflow for kinase inhibitor cross-reactivity profiling.

Comparative Selectivity Data: A Case Study

To illustrate the importance of profiling, we present hypothetical but representative data for a novel inhibitor, Cmpd-PYR21 , derived from the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold. Its binding affinity (Kd) is compared against two well-known clinical kinase inhibitors, Imatinib and Dasatinib , across a diverse panel of kinases. Lower Kd values indicate stronger binding.

Kinase TargetKinase FamilyCmpd-PYR21 Kd (nM)Imatinib Kd (nM)Dasatinib Kd (nM)
MPS1 TKL1.5 >10,000250
FMS (CSF1R) RTK8.2 15012
ABL1TK3,50025 <0.5
KITRTK4,200120 5
PDGFRARTK6,800110 28
SRCTK1,250>10,000<0.5
LCKTK2,100>10,000<0.5
CDK2CMGC850>10,0001,800
VEGFR2RTK9802,10015

Analysis of the Data:

  • Cmpd-PYR21 demonstrates high potency for its intended target, MPS1, and a secondary potent activity against FMS.[1][2] Its profile is relatively clean against other kinases, with Kd values in the micromolar range, suggesting a selective inhibitor profile.

  • Imatinib shows its classic profile, potently inhibiting ABL, KIT, and PDGFRA, but having no meaningful activity against MPS1 or the SRC family.

  • Dasatinib is a broad-spectrum inhibitor, potently binding ABL, SRC family kinases, and FMS, illustrating a polypharmacological profile.

This comparative view is essential. It allows researchers to benchmark a novel compound's selectivity against both highly specific and broadly active drugs, providing critical context for its potential therapeutic window and off-target liability.

Key Experimental Protocol: Competition Binding Assay (KINOMEscan® Methodology)

The competition binding assay is a robust, ATP-independent method that measures the direct interaction between an inhibitor and a kinase.[7] It avoids complications from substrate competition or ATPase activity. The KINOMEscan® platform is a widely used commercial application of this principle.[7][8]

Principle: A test compound is incubated with a DNA-tagged kinase and an immobilized, active-site-directed ligand. If the test compound binds to the kinase's active site, it prevents the kinase from binding to the immobilized ligand. The amount of kinase remaining in solution, and thus not captured on the solid support, is quantified using highly sensitive qPCR of the DNA tag.[7]

Step-by-Step Protocol:

  • Compound Preparation:

    • Dissolve the test compound (e.g., Cmpd-PYR21) in 100% DMSO to create a 100X stock solution (e.g., 100 µM for a 1 µM final screening concentration).

    • Serially dilute the stock in DMSO for dose-response assays.

  • Assay Plate Preparation:

    • Dispense 1 µL of the appropriate compound dilution into the wells of a 384-well polypropylene plate. Include wells with DMSO only as a negative control ("0% inhibition").

    • For a "100% inhibition" control, include a well with a high concentration of a known, potent, broad-spectrum inhibitor.

  • Kinase/Ligand Incubation:

    • Prepare a master mix containing the specific DNA-tagged kinase, the immobilized ligand beads (e.g., streptavidin-coated beads with a biotinylated ligand), and the appropriate assay buffer.

    • Dispense the master mix into the assay plate containing the pre-spotted compounds.

  • Binding Reaction:

    • Seal the plate and incubate at room temperature for 1 hour with gentle shaking to allow the binding reaction to reach equilibrium. The causality here is critical: this step ensures that the measured interaction reflects the true thermodynamic binding affinity (Kd).

  • Wash and Elution:

    • Following incubation, wash the beads to remove any unbound kinase. This is a self-validating step; inefficient washing would lead to high background noise.

    • Elute the bound kinase-DNA conjugate from the immobilized ligand.

  • Quantification by qPCR:

    • Use the eluate as a template in a quantitative PCR reaction using primers specific for the DNA tag.

    • The amount of amplified DNA is directly proportional to the amount of kinase that was bound to the immobilized ligand.

  • Data Analysis:

    • Calculate the "Percent of Control" by comparing the qPCR signal from the test compound well to the DMSO control well.

    • For dose-response curves, plot the Percent of Control against the log of the inhibitor concentration and fit to a sigmoidal dose-response model to calculate the Kd.

Visualizing Biological Impact: MPS1 in the Spindle Assembly Checkpoint

Understanding the cross-reactivity profile is not just about numbers; it's about predicting biological consequences. An inhibitor targeting MPS1, like our hypothetical Cmpd-PYR21, would be expected to interfere with the Spindle Assembly Checkpoint (SAC), a critical cellular surveillance mechanism.[1] The diagram below illustrates the central role of MPS1 in this pathway.

G cluster_SAC Spindle Assembly Checkpoint (SAC) Signaling KT Unattached Kinetochore MPS1 MPS1 Kinase KT->MPS1 recruits & activates MAD2 MAD2 MPS1->MAD2 phosphorylates & recruits BUB1 BUB1 MPS1->BUB1 phosphorylates & recruits MCC Mitotic Checkpoint Complex (MCC) MAD2->MCC assemble BUB1->MCC assemble APC_C Anaphase-Promoting Complex (APC/C) MCC->APC_C Inhibits Anaphase Anaphase Onset APC_C->Anaphase Permits Inhibitor Cmpd-PYR21 (MPS1 Inhibitor) Inhibitor->MPS1 Blocks Activity

Caption: Role of MPS1 in the Spindle Assembly Checkpoint pathway.

Inhibition of MPS1 by a selective agent like Cmpd-PYR21 would dismantle the SAC, leading to premature anaphase onset and chromosomal instability, a mechanism of action that is highly sought after in oncology. However, if this inhibitor also potently blocked a kinase involved in a critical survival pathway (e.g., SRC), the therapeutic outcome could be complicated by unforeseen toxicities. This underscores the necessity of the comprehensive profiling detailed herein.

Conclusion

The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold represents a promising starting point for the development of novel kinase inhibitors. However, the path from a potent chemical matter to a clinical candidate is paved with rigorous characterization. A systematic, multi-tiered approach to cross-reactivity profiling is indispensable for understanding a compound's true mechanism of action, predicting its safety profile, and ultimately determining its therapeutic potential. By combining broad, single-dose kinome screening with quantitative dose-response studies and cellular validation, researchers can build a comprehensive and reliable selectivity profile. This data, when benchmarked against known inhibitors, provides the critical insights needed to guide medicinal chemistry efforts and select lead candidates with the highest probability of success.

References

  • Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

  • Hall, H., & Davis, M. I. (2009). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of Chemical Biology, 2(3), 131-151. [Link]

  • Vidal, D., Garcia-Serna, R., & Viñals, F. (2011). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics, 27(13), i303-i310. [Link]

  • Cheng, H., & Zhang, Y. (2023). Strategy toward Kinase-Selective Drug Discovery. Journal of Chemical Theory and Computation, 19(6), 1605-1618. [Link]

  • Davies, S. P., Reddy, H., Caivano, M., & Cohen, P. (2000). Specificity and mechanism of action of some commonly used protein kinase inhibitors. Biochemical Journal, 351(1), 95-105. [Link]

  • Promega Corporation. (n.d.). Kinase Strips for routine creations of inhibitor selectivity profiles: A novel approach to targeted and flexible kinase profiling. Promega White Paper. [Link]

  • Fry, D. W., & Garrett, M. D. (2005). Early identification of chemical series with defined kinase inhibitor selectivity profiles. Proceedings of the American Association for Cancer Research, 46, 1269. [Link]

  • van der Worp, H. B., & Liskamp, R. M. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. FEBS Journal, 279(18), 3329-3340. [Link]

  • DiscoveRx Corporation. (n.d.). KINOMEscan® Kinase Profiling Platform. DiscoveRx Technical Brochure. [Link]

  • Zhang, S. (2020, August 11). The KINOMEscan and KEA3 Appyters. YouTube. [Link]

  • El-Damasy, D. A., Ke, Y., & Cho, N. C. (2018). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Pharmaceutical and Biological Evaluations, 5(2), 1-8. [Link]

  • Collins, I., Caldwell, J. J., & Garrett, M. D. (2013). Structure-Based Design of Orally Bioavailable 1H-Pyrrolo[3,2-c]pyridine Inhibitors of Mitotic Kinase Monopolar Spindle 1 (MPS1). Journal of Medicinal Chemistry, 56(21), 8459-8472. [Link]

Sources

Validation

The Strategic Advantage of the 4-Chloro-7-Methyl-1H-Pyrrolo[3,2-c]pyridine Scaffold in Modern Targeted Therapy

A Comparative Guide for Drug Discovery Professionals In the landscape of targeted therapy, the quest for novel molecular scaffolds that offer enhanced potency, selectivity, and drug-like properties is perpetual. The 4-ch...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide for Drug Discovery Professionals

In the landscape of targeted therapy, the quest for novel molecular scaffolds that offer enhanced potency, selectivity, and drug-like properties is perpetual. The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine core has emerged as a privileged structure, serving as a versatile foundation for the development of a new generation of targeted agents. This guide provides an in-depth comparison of therapeutic strategies leveraging this scaffold, supported by experimental evidence, to illustrate its advantages over existing alternatives in oncology research.

The Architectural Edge: Why the Pyrrolo[3,2-c]pyridine Core Excels

The 1H-pyrrolo[3,2-c]pyridine bicyclic system offers a rigid, planar structure with strategically positioned nitrogen atoms. This arrangement provides a unique combination of hydrogen bond donors and acceptors, crucial for high-affinity interactions with biological targets. The introduction of a chloro group at the 4-position and a methyl group at the 7-position further refines its electronic and steric properties, creating a scaffold with several key advantages:

  • Versatile Derivatization: The chloro substituent at the 4-position serves as a versatile synthetic handle, enabling a wide range of substitution reactions to explore structure-activity relationships (SAR) and optimize target engagement.

  • Enhanced Target Affinity: The pyrrolo-pyridine core can effectively mimic the hinge-binding motifs of ATP, making it an ideal starting point for the design of potent kinase inhibitors.

  • Favorable Physicochemical Properties: Modifications of this scaffold have led to compounds with improved solubility and metabolic stability, crucial for developing orally bioavailable drugs.

Comparative Analysis: Pyrrolo[3,2-c]pyridine Derivatives vs. Conventional Targeted Therapies

The true potential of the 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold is realized in its derivatives, which have demonstrated superiority over established drugs in various therapeutic contexts.

Redefining Kinase Inhibition in Melanoma

Challenge: Acquired resistance to BRAF inhibitors like Vemurafenib and Dabrafenib is a major clinical hurdle in the treatment of BRAF-mutant melanoma.

The Pyrrolo[3,2-c]pyridine Advantage: A series of diarylureas and diarylamides built upon the 1H-pyrrolo[3,2-c]pyridine scaffold have shown exceptional potency against melanoma cell lines, surpassing both Sorafenib and Vemurafenib.[1]

Compound/DrugTarget(s)A375P (BRAF V600E) IC₅₀ (µM)Selectivity vs. NIH3T3 FibroblastsReference
Compound 9b Not specified2-digit nanomolar range454.90[1]
Compound 8c Not specifiedNot specified7.50[1]
Sorafenib Multi-kinaseHigher than Compound 9b/8cNot specified[1]
Vemurafenib BRAF V600EHigher than Compound 9b/8cNot specified[1]
Table 1: Comparative antiproliferative activity of 1H-pyrrolo[3,2-c]pyridine derivatives against the A375P human melanoma cell line.

These findings suggest that the 1H-pyrrolo[3,2-c]pyridine core can be exploited to develop novel kinase inhibitors that may overcome existing resistance mechanisms.

A New Frontier in Microtubule Targeting

Challenge: The clinical utility of microtubule-targeting agents (MTAs) like taxanes and vinca alkaloids is often limited by neurotoxicity and drug resistance, frequently mediated by P-glycoprotein (Pgp) efflux pumps.

The Pyrrolo[3,2-c]pyridine Advantage: Researchers have ingeniously used the rigid 1H-pyrrolo[3,2-c]pyridine scaffold to design potent colchicine-binding site inhibitors.[2] This novel class of MTAs demonstrates a distinct mechanism of action that may circumvent common resistance pathways.

Compound/DrugMechanism of ActionHeLa IC₅₀ (µM)SGC-7901 IC₅₀ (µM)MCF-7 IC₅₀ (µM)Reference
Compound 10t Colchicine-binding site inhibitor0.120.150.21[2]
Paclitaxel Microtubule stabilization~0.004~0.005~0.002Varies
Vinblastine Microtubule destabilization~0.001~0.001~0.001Varies
Table 2: Antiproliferative activity of a 1H-pyrrolo[3,2-c]pyridine-based colchicine-binding site inhibitor compared to traditional MTAs.

While traditional MTAs are highly potent, the novel mechanism of 1H-pyrrolo[3,2-c]pyridine-based inhibitors offers a promising avenue for treating resistant tumors.

Broadening the Scope: From FMS Kinase to the Hedgehog Pathway

The versatility of the pyrrolo[3,2-c]pyridine scaffold is further highlighted by its application in targeting other critical cancer pathways:

  • FMS Kinase Inhibition: Derivatives have been identified as potent and selective inhibitors of FMS kinase (CSF-1R), a key player in the tumor microenvironment. These compounds exhibit high selectivity for cancer cells over normal fibroblasts.[3]

  • Hedgehog Pathway Inhibition: The investigational drug TAK-441, a pyrrolo[3,2-c]pyridine derivative, is a highly potent and orally active inhibitor of the Hedgehog signaling pathway. The core scaffold was specifically chosen to improve solubility and pharmacokinetic properties over earlier lead compounds.[4]

Experimental Protocols: A Guide to Characterization

The following are representative protocols for evaluating the efficacy of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine-based compounds.

In Vitro Kinase Inhibition Assay

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a specific kinase.

Workflow:

G cluster_prep Preparation cluster_reaction Reaction cluster_detection Detection cluster_analysis Analysis p1 Prepare kinase buffer p2 Serially dilute test compound r1 Add kinase, substrate, and compound to plate p2->r1 p3 Prepare kinase and substrate solution p3->r1 r2 Initiate reaction with ATP r1->r2 r3 Incubate at 30°C r2->r3 d1 Stop reaction r3->d1 d2 Add detection reagent (e.g., ADP-Glo) d1->d2 d3 Measure luminescence d2->d3 a1 Plot luminescence vs. compound concentration d3->a1 a2 Calculate IC50 value a1->a2

Caption: Workflow for an in vitro kinase inhibition assay.

Methodology:

  • Preparation:

    • Prepare a kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

    • Perform serial dilutions of the test compound in DMSO.

    • Prepare a solution containing the target kinase and its specific substrate in the reaction buffer.

  • Reaction:

    • In a 384-well plate, add the kinase/substrate solution and the diluted test compound.

    • Initiate the reaction by adding a solution of ATP.

    • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

  • Detection:

    • Stop the reaction by adding a suitable reagent.

    • Use a detection kit (e.g., ADP-Glo™ Kinase Assay) to quantify kinase activity by measuring the amount of ADP produced.

    • Read the luminescence signal using a plate reader.

  • Analysis:

    • Plot the luminescence signal against the logarithm of the compound concentration.

    • Fit the data to a dose-response curve to determine the IC₅₀ value.

Cell Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Workflow:

G s1 Seed cells in a 96-well plate s2 Allow cells to attach overnight s1->s2 s3 Treat cells with serially diluted compound s2->s3 s4 Incubate for 72 hours s3->s4 s5 Add MTT reagent s4->s5 s6 Incubate for 4 hours s5->s6 s7 Solubilize formazan crystals with DMSO s6->s7 s8 Measure absorbance at 570 nm s7->s8 s9 Calculate cell viability and IC50 s8->s9

Caption: Workflow for a cell proliferation (MTT) assay.

Methodology:

  • Cell Seeding:

    • Harvest and count cells.

    • Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Treatment:

    • Prepare serial dilutions of the test compound in cell culture medium.

    • Replace the medium in the wells with the medium containing the test compound. Include vehicle-only controls.

  • Incubation:

    • Incubate the plate for 72 hours at 37°C in a humidified CO₂ incubator.

  • MTT Addition and Measurement:

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

    • Remove the medium and add DMSO to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Analysis:

    • Calculate the percentage of cell viability relative to the vehicle-treated control.

    • Plot the percentage of viability against the logarithm of the compound concentration to determine the IC₅₀ value.

Future Directions and Conclusion

The 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine scaffold represents a significant advancement in the design of targeted therapies. Its inherent structural and chemical attributes provide a robust platform for developing novel inhibitors that can address the challenges of potency, selectivity, and resistance in oncology. The comparative data presented herein for its derivatives underscore the immense potential of this core structure. Further exploration of this scaffold, particularly in combination with computational modeling and advanced screening techniques, is poised to yield a new wave of innovative and effective cancer therapeutics.

References

  • El-Damasy, A. K., et al. (2012). Design, synthesis, and antiproliferative activity of new 1H-pyrrolo[3,2-c]pyridine derivatives against melanoma cell lines. Part 2. European Journal of Medicinal Chemistry, 58, 295-305. [Link]

  • Wang, C., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2302320. [Link]

  • Ohashi, T., et al. (2012). Discovery of the investigational drug TAK-441, a pyrrolo[3,2-c]pyridine derivative, as a highly potent and orally active hedgehog signaling inhibitor: modification of the core skeleton for improved solubility. Bioorganic & Medicinal Chemistry, 20(18), 5507-5517. [Link]

  • Abdel-Aal, A. A.-M., et al. (2018). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Medicinal Chemistry Research, 27(4), 1184-1194. [Link]

  • Collins, I., et al. (2014). Structure-Based Design of Orally Bioavailable 1H-Pyrrolo[3,2-c]pyridine Inhibitors of Mitotic Kinase Monopolar Spindle 1 (MPS1). Journal of Medicinal Chemistry, 57(5), 1964-1979. [Link]

  • El-Damasy, A. K., et al. (2018). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Medicinal Chemistry Research, 27, 1184–1194. [Link]

  • Menichincheri, M., et al. (2008). Cdc7 kinase inhibitors: pyrrolopyridinones as potential antitumor agents. 1. Synthesis and structure-activity relationships. Journal of Medicinal Chemistry, 51(3), 487-501. [Link]

  • Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Safe Disposal of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine

As researchers and drug development professionals, our work with novel chemical entities like 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is foundational to innovation. This compound, a heterocyclic building block, is in...

Author: BenchChem Technical Support Team. Date: January 2026

As researchers and drug development professionals, our work with novel chemical entities like 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is foundational to innovation. This compound, a heterocyclic building block, is instrumental in the synthesis of more complex molecules, particularly in the development of new therapeutic agents.[1][2] However, with the power of synthesis comes the profound responsibility of ensuring safety and environmental stewardship. The proper disposal of such specialized reagents is not merely a regulatory hurdle; it is a critical component of a robust and ethical research program.

This guide provides a comprehensive, technically-grounded framework for the safe handling and disposal of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. Moving beyond a simple checklist, we will explore the causality behind each procedural step, ensuring that every action is part of a self-validating system of laboratory safety.

Hazard Profile and Risk Assessment: Understanding the "Why"

A thorough understanding of a chemical's properties is the bedrock of its safe management. While comprehensive toxicological and ecological data for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine are not extensively documented, the available information mandates a cautious and proactive approach.[3][4]

GHS Hazard Identification: The primary hazards associated with this compound include:

  • Skin Irritation (H315): Causes skin irritation.[5]

  • Serious Eye Irritation (H319): Causes serious eye irritation.[5][6]

  • Respiratory Irritation (H335): May cause respiratory irritation.[5][6]

  • Acute Oral Toxicity (H302): Harmful if swallowed.[5][7]

The causality is clear: the chemical structure has the potential to react with biological tissues upon contact, leading to irritation and toxic effects. The lack of exhaustive long-term toxicity data means we must operate under the precautionary principle, assuming the potential for uncharacterized hazards and minimizing exposure at all times.

Physicochemical Properties and Their Implications:

PropertyValueImplication for Handling and Disposal
Molecular Formula C₈H₇ClN₂[8]Nitrogen and chlorine content necessitates high-temperature incineration with flue gas scrubbing to prevent the release of NOx and HCl gas.[3]
Appearance Solid (likely powder/crystalline)The primary physical risk is the generation of dust, which can be easily inhaled or spread, leading to respiratory irritation and contamination.[3][9]
Boiling Point 342.3±37.0 °C at 760 mmHg[8]Low volatility at room temperature reduces inhalation risk from vapors, but dust remains the main concern.
Incompatibilities Acids, Acid chlorides, Acid anhydrides, Oxidizing agents[3]Crucial for Disposal: Must be segregated from these materials in the waste stream to prevent hazardous chemical reactions.

Pre-Disposal Operations: Safe Handling and Waste Segregation

Proper disposal begins long before the waste container is full. It starts with meticulous handling during experimentation to minimize waste generation and prevent cross-contamination.

Mandatory Personal Protective Equipment (PPE):

  • Eye Protection: Safety goggles with side-shields are mandatory to protect against dust particles.[10]

  • Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile) to prevent skin contact.[9]

  • Body Protection: A lab coat or impervious clothing is essential.[10]

  • Respiratory Protection: Work must be conducted in a certified chemical fume hood to control dust.[11] For spill cleanup or situations with significant dust, a respirator (e.g., N95/P95 for nuisance dust, or higher-level cartridges for significant releases) is required.[3]

Protocol for Waste Segregation:

  • Designate a Waste Container: Use a clearly labeled, sealable, and chemically compatible container exclusively for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine waste.[11]

  • Labeling: The moment the first waste is added, affix a "Hazardous Waste" label. The label must include the full chemical name, associated hazards (Irritant, Harmful), and the accumulation start date.

  • Collect All Contaminated Materials: This includes not only the surplus chemical but also any contaminated items such as weighing papers, pipette tips, and disposable gloves.

  • Store Securely: Keep the waste container tightly closed and store it in a cool, dry, well-ventilated area away from the incompatible materials listed in the table above.[3][11]

Emergency Procedures: Spills and Exposures

Even with careful planning, accidents can occur. A swift and correct response is critical.

First-Aid Measures:

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[9]

  • Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water.[9][12]

  • Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[9][12]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6][9]

Spill Cleanup Protocol:

  • Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure ventilation is adequate (fume hood).[9]

  • Don PPE: Wear the full PPE ensemble described in Section 2.

  • Containment: Prevent the spill from spreading or entering drains.[9][13]

  • Cleanup: For this solid compound, carefully sweep or scoop the material into the designated hazardous waste container. Avoid any actions that create dust.[3][12] Use an inert absorbent material if necessary.[11]

  • Decontamination: Clean the spill area thoroughly.

  • Disposal: Seal the container and manage it as hazardous waste.

The Core Disposal Protocol: A Decision-Based Workflow

Direct chemical neutralization of halogenated heterocyclic compounds is not recommended in a standard laboratory setting. Such procedures can be complex, may produce equally hazardous byproducts, and require analytical verification. Advanced reduction processes that can dehalogenate compounds exist but are specialized techniques not suitable for routine waste disposal.[14]

Therefore, the only professionally acceptable and safe method is to engage a licensed waste disposal contractor. The following workflow illustrates the decision-making process.

DisposalWorkflow start Waste Generated: 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine (Solid Waste & Contaminated Items) segregate Is waste properly segregated in a labeled, sealed, compatible container? start->segregate handle Action: Segregate waste immediately. Follow protocol from Section 2. segregate->handle No store Is the container stored securely away from incompatibles? segregate->store Yes handle->segregate relocate Action: Relocate container to a secure, designated hazardous waste storage area. store->relocate No contact Arrange pickup by a licensed professional waste disposal service. store->contact Yes relocate->store document Complete all necessary waste manifests and maintain disposal records. contact->document end_point Final Disposition: High-Temperature Incineration with Afterburner & Scrubber document->end_point

Caption: Disposal decision workflow for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.

Step-by-Step Disposal Procedure:

  • Waste Characterization: Identify the waste as a halogenated, non-recyclable chemical solid.

  • Containerization: Ensure all waste, including contaminated labware, is collected in a suitable, sealed, and clearly labeled container as per the protocol in Section 2.[3][11]

  • Professional Service Engagement: The core of the disposal process is to contact your institution's Environmental Health & Safety (EHS) office or a licensed professional waste disposal company.[3][13] Provide them with the Safety Data Sheet (SDS) and an accurate description of the waste.

  • Final Disposition (Incineration): The contractor will transport the waste to a specialized facility. The recommended disposal method for this type of compound is controlled chemical incineration.[3] This high-temperature process, equipped with afterburners and scrubbers, is essential to break down the molecule completely and to neutralize the resulting hazardous gases, such as hydrogen chloride (from the chlorine atom) and nitrogen oxides.[3][4]

  • Documentation: Complete all required paperwork, such as waste manifests, and retain copies for your laboratory's records. This creates an auditable trail and ensures regulatory compliance.

By adhering to this comprehensive guide, you ensure that the lifecycle of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine in your laboratory concludes safely, responsibly, and in full compliance with the highest standards of scientific practice.

References

  • 4-Chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine | Chemsrc. (URL: )
  • 1H-Pyrrolo[3,2-c]pyridine, 4-chloro-7-Methyl - ChemicalBook. (URL: )
  • MSDS of 4-chloro-7-fluoro-1H-pyrrolo[3,2-c]pyridine. (URL: )
  • 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine - Apollo Scientific. (URL: )
  • SAFETY DATA SHEET - 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine. (URL: )
  • Safety D
  • 4-chloro-1H-pyrrolo[3,2-c]pyridine - PubChem. (URL: [Link])

  • Safety D
  • SAFETY DATA SHEET - Sigma-Aldrich (Pyridine example). (URL: )
  • Standard Operating Procedures for Hazardous Chemicals (Pyridine example). (URL: )
  • Method For Removing Halogens From An Aromatic Compound - Google P
  • Simultaneous Degradation, Dehalogenation, and Detoxification of Halogenated Antibiotics by Carbon Dioxide Radical Anions - ScienceDirect. (URL: )
  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities - Taylor & Francis Online. (URL: [Link])

  • Removing Halogenated Organic Compounds: A Guide to Solutions - Desotec. (URL: [Link])

Sources

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